Ethephon

• CAS: 16672-87-0

Core Science & Biosynthesis

Ethephon Solutions: A Technical Guide to Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethephon, or (2-chloroethyl)phosphonic acid, is a widely utilized plant growth regulator that functions by releasing ethylene (B1197577), a natural plant hormone.[1][2] Its efficacy and stability are critically dependent on its chemical environment, particularly pH and temperature. This technical guide provides an in-depth analysis of the chemical properties and stability of ethephon solutions, offering crucial data and experimental protocols for researchers, scientists, and professionals in drug development who may work with or encounter this compound.

Chemical and Physical Properties

Ethephon is a white crystalline solid, though it is often commercially available in aqueous formulations. It is a synthetic organophosphorus compound.[1]

Table 1: Physical and Chemical Properties of Ethephon

Property	Value	References
Molecular Formula	C₂H₆ClO₃P	[1][2]
Molecular Weight	144.49 g/mol	[2]
Appearance	White crystalline powder	[1][3]
Melting Point	74-75 °C	[1][4]
Boiling Point	265 °C (decomposes)	[4]
Density	Approximately 1.2 g/cm³	[1]
pKa₁	2.5	[4]
pKa₂	7.2	[1][4]

Table 2: Solubility of Ethephon

Solvent	Solubility	References
Water	Highly soluble (1.14 g/mL at 20°C under acidic conditions)	[1]
Methanol, Ethanol, Isopropanol, Acetone	Readily soluble	[4]
Non-polar organic solvents (e.g., hydrocarbons, ethers)	Sparingly soluble or insoluble	[1][4]

Stability of Ethephon Solutions

The stability of ethephon in aqueous solutions is primarily influenced by pH and temperature.

Effect of pH

Ethephon is notably stable in acidic environments but undergoes rapid decomposition in neutral to alkaline conditions.[1]

• Stable Conditions : Aqueous solutions of ethephon are stable at a pH below 4.0.[4] Specifically, at a pH of less than or equal to 3, it is stable.[4]

• Decomposition Conditions : Above pH 4.0, decomposition begins, releasing ethylene gas.[4] This decomposition is accelerated in neutral and alkaline waters.[4] The optimal pH for spray solutions to ensure uptake by plants before decomposition is between 4 and 5.[5]

Table 3: pH-Dependent Hydrolytic Stability of Ethephon

pH	Temperature (°C)	Half-life (DT₅₀)	Reference
5	25	73.5 days	[6]
7	25	2.4 days	[6]
9	25	1.0 day	[7]

Effect of Temperature

Elevated temperatures accelerate the decomposition of ethephon.[8] The rate of ethylene evolution from ethephon solutions is markedly temperature-dependent.[9]

• Recommended Storage : To maintain efficacy, ethephon should be stored at cool and stable temperatures, with a recommended range of 2-8°C.[10] It should be kept away from direct sunlight and heat sources.[10][11]

• High-Temperature Instability : At temperatures above 75°C, ethephon will decompose. Research has shown that at 79°F (26°C), ethephon's effectiveness can be significantly reduced.[12] The optimal temperature for application is generally between 16°C and 29°C.[9]

Decomposition Pathway

Under neutral to alkaline conditions (pH > 4), ethephon decomposes abiotically through a base-catalyzed hydrolysis reaction.[1] This process yields three primary products: ethylene (C₂H₄), phosphate (B84403) (H₃PO₄), and chloride ions (Cl⁻).[1][4]

A secondary decomposition pathway can lead to the formation of 2-hydroxyethylphosphonic acid (HEPA), which has been noted as a minor metabolite in soil and is considered toxic to the liver in animals.[6]

Decomposition pathways of ethephon.

Experimental Protocols

Stability Analysis Workflow

The following diagram illustrates a general workflow for assessing the stability of ethephon solutions.

Workflow for ethephon stability testing.

Analytical Methodologies

The quantification of ethephon and its degradation products is crucial for stability studies. Common analytical techniques include Gas Chromatography (GC) and Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS).

4.2.1. Gas Chromatography (GC) with Headspace Sampling

This method is suitable for the indirect determination of ethephon by quantifying the ethylene released upon decomposition.[13]

• Principle : Ethephon is decomposed to ethylene under alkaline conditions and high temperatures. The ethylene in the headspace is then analyzed by GC with a Flame Ionization Detector (FID).[13]

• Sample Preparation :

  • Homogenize the sample matrix.

  • Place a known amount of the sample into a headspace vial.

  • Add an alkaline solution (e.g., pH 12-14) to induce decomposition.[13]

  • Seal the vial and incubate at an elevated temperature to facilitate ethylene release.

• GC Analysis :

  • Inject a known volume of the headspace gas into the GC-FID system.

  • Quantify the ethylene peak area against a calibration curve prepared from ethephon standards.[13]

4.2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS)

This method allows for the direct quantification of the intact ethephon molecule and is highly sensitive and specific.[14][15]

• Principle : Ethephon is extracted from the sample matrix and analyzed by LC/MS/MS. An isotopically labeled internal standard (e.g., ethephon-d4) is often used for accurate quantification.[14][15]

• Sample Preparation :

  • Extract residues from the sample using an acidified solvent such as water with phosphoric acid or acidified methanol.[14][16]

  • Add an isotopic internal standard.

  • Centrifuge the sample and transfer the supernatant for analysis.[14]

• LC/MS/MS Analysis :

  • Inject the sample extract into the LC/MS/MS system.

  • Separate ethephon from matrix components using a suitable column (e.g., C18).[14]

  • Detect and quantify ethephon based on its specific mass transitions and comparison of peak areas with those of known standards.[14]

Signaling Pathways

While the primary focus of this guide is the chemical stability of ethephon solutions, it is important for drug development professionals to understand its biological mechanism of action. Ethephon's role as a plant growth regulator is mediated through the ethylene signaling pathway.

Ethephon's mechanism of action in plants.

Upon absorption into plant tissues, where the pH is typically neutral, ethephon decomposes to release ethylene.[1][4] This ethylene then binds to receptors, initiating a signaling cascade that leads to various physiological responses, including fruit ripening, leaf senescence, and flowering.[2][17]

Conclusion

The stability of ethephon solutions is a critical factor governing their efficacy and handling. This guide has detailed the key chemical properties of ethephon and the profound influence of pH and temperature on its stability. Understanding the decomposition pathways and employing robust analytical methodologies are essential for the accurate assessment of ethephon solutions in research and development settings. The provided data and protocols serve as a valuable resource for professionals requiring a comprehensive understanding of ethephon's chemical behavior.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Ethephon - Wikipedia [en.wikipedia.org]
• 3. Ethephon CAS#: 16672-87-0 [m.chemicalbook.com]
• 4. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 6. bayer.com [bayer.com]
• 7. fao.org [fao.org]
• 8. pomais.com [pomais.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. hyhpesticide.com [hyhpesticide.com]
• 11. resources.bayer.com.au [resources.bayer.com.au]
• 12. gpnmag.com [gpnmag.com]
• 13. jfda-online.com [jfda-online.com]
• 14. epa.gov [epa.gov]
• 15. epa.gov [epa.gov]
• 16. relana-online.de [relana-online.de]
• 17. Ethephon-Induced Ethylene Enhances Starch Degradation and Sucrose Transport with an Interactive Abscisic Acid-Mediated Manner in Mature Leaves of Oilseed rape (Brassica napus L.) - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethephon's Role in Plant Hormone Signaling Pathways: A Technical Guide

Abstract

Ethephon, or (2-chloroethyl)phosphonic acid, is a widely utilized synthetic plant growth regulator renowned for its capacity to release ethylene (B1197577) gas upon metabolic conversion within plant tissues.[1][2] Ethylene, a primary plant hormone, is a critical modulator of a vast array of physiological processes, including seed germination, fruit ripening, senescence, abscission, and stress responses.[3][4] This technical guide provides an in-depth examination of ethephon's mechanism of action, its integration into the canonical ethylene signaling pathway, and its complex crosstalk with other major plant hormone signaling networks. The document summarizes key quantitative data, presents detailed experimental protocols for research applications, and utilizes pathway diagrams to visually articulate the molecular interactions and workflows discussed. This guide is intended for researchers, scientists, and professionals in drug development engaged in the study of plant physiology and the application of growth regulators.

Mechanism of Action: From Ethephon to Ethylene

Ethephon itself is not biologically active; its function is entirely dependent on its chemical decomposition to ethylene gas within the plant.[5] This process is a pH-dependent hydrolysis reaction.[2] Ethephon is formulated as a stable aqueous solution at a low pH (typically below 4.0).[6] Upon application and absorption into plant tissues, where the cellular pH is higher (neutral to slightly alkaline), ethephon rapidly breaks down.[2][6][7] The decomposition yields ethylene (C₂H₄), phosphate (B84403) (H₃PO₄), and chloride ions (Cl⁻).[7][8] This controlled, internal release of ethylene allows for a more gradual and uniform physiological response compared to external fumigation with ethylene gas.[7]

Caption: Chemical decomposition of Ethephon within a plant cell.

The Canonical Ethylene Signaling Pathway

The ethylene signal generated from ethephon decomposition is perceived and transduced through a well-characterized signaling cascade, primarily elucidated in the model organism Arabidopsis thaliana.[4] The pathway's core components are located on the endoplasmic reticulum (ER) membrane and within the nucleus.[3] In the absence of ethylene, the pathway is constitutively active, repressing ethylene responses. The binding of ethylene deactivates this repression, enabling downstream responses.

Key components of the pathway include:

• Ethylene Receptors (e.g., ETR1, ERS1): Located on the ER membrane, these receptors actively suppress the ethylene response in the absence of the hormone.[3]

• CTR1 (Constitutive Triple Response 1): A Raf-like protein kinase that acts as a negative regulator.[4][9] When ethylene is absent, the receptors activate CTR1. CTR1 then phosphorylates EIN2, preventing downstream signaling.[3]

• EIN2 (Ethylene Insensitive 2): A central positive regulator of the pathway.[10] When CTR1 is active, EIN2 is inactive. When ethylene binds to the receptors and inactivates CTR1, EIN2 is no longer phosphorylated. This leads to the cleavage of EIN2's C-terminal end (EIN2-CEND).[4][9]

• EIN3/EIL1 (Ethylene Insensitive 3/EIN3-like 1): These are key transcription factors that are normally targeted for degradation in the nucleus.[9]

• EBF1/2 (EIN3-Binding F-box proteins): These proteins are part of a ubiquitin ligase complex that targets EIN3/EIL1 for proteasomal degradation in the absence of ethylene.[9]

• ERFs (Ethylene Response Factors): A large family of transcription factors downstream of EIN3/EIL1 that activate the expression of ethylene-responsive genes.[3]

Signaling Cascade:

• Without Ethylene: Receptors activate CTR1, which phosphorylates and inactivates EIN2. In the nucleus, EIN3/EIL1 are continuously degraded by the EBF1/2 complex. Ethylene response genes are OFF.

• With Ethylene: Ethylene binds to the receptors, inactivating them. This leads to the deactivation of CTR1.[9] EIN2 is no longer repressed, and its C-terminal portion (EIN2-CEND) is cleaved and translocates to the nucleus.[4] In the nucleus, EIN2-CEND inhibits the degradation of EIN3/EIL1.[4][9] Stabilized EIN3/EIL1 then activate the transcription of ERFs and other target genes, leading to the diverse physiological responses associated with ethylene.[3]

Caption: The canonical ethylene signaling pathway in plants.

Ethephon's Role in Hormonal Crosstalk

The physiological effects initiated by ethephon-derived ethylene are not isolated but are part of a complex regulatory network involving extensive crosstalk with other plant hormones.[11][12] This interplay can be synergistic or antagonistic, depending on the specific hormone, tissue type, and developmental stage.[12]

• Auxin: Ethylene and auxin often exhibit a synergistic relationship, particularly in processes like root elongation and apical hook formation.[12] Ethylene can influence auxin transport by modulating the expression of auxin transport genes such as AUX1 and PINs.[11] Conversely, high concentrations of auxin can stimulate ethylene biosynthesis, creating a feedback loop that co-regulates growth.[13]

• Abscisic Acid (ABA): The interaction between ethylene and ABA is often synergistic, especially in response to stress and during processes like leaf senescence and fruit ripening.[14][15] Ethephon treatment has been shown to significantly increase endogenous ABA levels by upregulating ABA synthesis genes (e.g., NCED3).[14] This ethylene-induced ABA accumulation can, in turn, promote starch degradation and sugar transport.[14]

• Gibberellins (GA): Ethylene and GA often act antagonistically in regulating processes like stem elongation.[16] However, they can also work synergistically, for example, in promoting the elongation of deep-water rice internodes.[16] Ethylene can increase a tissue's sensitivity to GA, partly by reducing the levels of ABA, a known GA antagonist.[16]

• Cytokinins (CK): Cytokinins can induce ethylene biosynthesis by stabilizing the ACS protein, a key enzyme in the ethylene production pathway.[17] This interaction is crucial in processes like primary root growth.

Caption: Crosstalk between Ethylene and other major plant hormones.

Quantitative Effects of Ethephon Application

The application of ethephon leads to measurable, dose-dependent changes in plant physiology. These effects are leveraged in agriculture to control growth, flowering, and ripening.[1][18]

Table 1: Effects of Ethephon on Vegetative Growth and Flowering

This table summarizes the quantitative impact of various ethephon concentrations on plant morphology and reproductive development.

Plant Species	Parameter	Ethephon Concentration	Result	Reference(s)
Watermelon (Citrullus lanatus)	Plant Height	400 ppm	280.1 cm (minimum) vs. 307.1 cm (control)	[19]
Female Flowers	200 ppm	15.25 per plant (maximum)	[19]
Male Flowers	400 ppm	150.00 per plant (minimum) vs. 166.50 (control)	[19]
Yield	200 ppm	25.12 t/ha (maximum) vs. 19.1 t/ha (control)	[19]
Peach (Prunus persica)	Bloom Delay	Varies (Fall Application)	Effective delay in spring blooming time	[20]

Table 2: Effects of Ethephon on Fruit Ripening and Quality

This table details the influence of ethephon on key biochemical and physical parameters associated with fruit maturation.

Fruit Species	Parameter	Ethephon Concentration	Result	Reference(s)
Banana (Musa sp.)	Fruit Length	800 ppm	10.67 cm (maximum)	[21]
Fruit Weight	800 ppm	63.26 g (maximum)	[21]
Total Soluble Solids (TSS) at 5 days	600 ppm	23.27 °Brix (maximum)	[21]
Chili Pepper (Capsicum sp.)	Total Chlorophyll	Single Treatment	Significant decrease vs. control	[22]
Capsanthin	Single Treatment	Significant increase vs. control	[22]
Total Capsaicin	Single Treatment	Significant increase vs. control	[22]
Ethephon Residue (after 5 days)	Single Treatment	< 21.18 mg/kg (below 50 mg/kg limit)	[22]

Table 3: Ethephon-Induced Changes in Endogenous Hormone Levels

This table presents data on how exogenous ethephon application alters the concentration of endogenous hormones, illustrating hormonal crosstalk.

Plant Species	Treatment	Measured Hormone	Fold Change vs. Control	Reference(s)
Oilseed Rape (Brassica napus)	Ethephon Foliar Spray	Abscisic Acid (ABA)	+ 7.4-fold	[14]
Jasmonic Acid (JA)	- 70.3% (0.3-fold)	[14]
Strawberry (Fragaria x ananassa)	Ethephon Treatment	Abscisic Acid (ABA)	+ 1.21-fold (by day 8)	[23]

Key Experimental Protocols

Accurate and reproducible experimental design is crucial for studying the effects of ethephon. The following sections detail methodologies for its application and the subsequent analysis of its primary product, ethylene.

Protocol 6.1: Ethephon Application for Experimental Studies

Objective: To apply ethephon to plant tissues in a controlled manner to study its physiological or molecular effects.

Materials:

• Ethephon stock solution (e.g., commercial formulations like Ethrel®)

• Distilled water

• pH meter and buffers

• Surfactant (e.g., Tween-20) to improve leaf wetting

• Spray bottles or micropipettes

• Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:

• Preparation of Working Solution:

  • Calculate the required volume of ethephon stock to achieve the desired final concentration (e.g., 100-1000 ppm).

  • In a fume hood, dilute the stock solution in distilled water to the final volume.

  • Add a non-ionic surfactant (e.g., 0.05-0.1% v/v Tween-20) to the solution to ensure even coverage on plant surfaces.

  • Crucially, do not buffer the solution. The acidic nature of the commercial formulation ensures stability; buffering to a higher pH would cause premature ethylene release.[6][24]

• Application:

  • Foliar Spray: For whole-plant or systemic studies, apply the solution as a fine mist to the plant foliage until runoff. Ensure both adaxial and abaxial leaf surfaces are covered. Treat control plants with a solution containing only water and surfactant.[14][19]

  • Direct Application: For localized studies (e.g., on a single fruit or leaf), apply a known volume of the ethephon solution directly to the tissue surface using a micropipette.

• Post-Application:

  • Place treated plants in a controlled environment (growth chamber or greenhouse) with defined light, temperature, and humidity.

  • To avoid cross-contamination, ensure adequate spacing and ventilation between different treatment groups, as ethylene is a volatile gas.

  • Harvest tissues for analysis at specified time points post-application.

Protocol 6.2: Quantification of Ethylene Production using Gas Chromatography (GC)

Objective: To measure the rate of ethylene evolution from plant tissues treated with ethephon. This protocol is adapted from methods described for various plant tissues.[25][26][27]

Materials:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or Photoionization Detector (PID).[27]

• GC column suitable for separating light hydrocarbons (e.g., TG-BOND Q+).[25]

• Carrier gas (Helium or Nitrogen).[25]

• Certified ethylene gas standard for calibration.[25]

• Airtight glass vials or containers with septa.

• Gas-tight syringes for headspace sampling.

Procedure:

• Sample Incubation:

  • Excise the plant tissue of interest (e.g., leaf disc, fruit slice, whole seedling) and record its fresh weight.

  • Place the tissue into an airtight glass vial of a known volume. The vial size should be appropriate for the tissue to ensure adequate headspace for sampling.[25]

  • Seal the vial immediately with a cap containing a rubber septum.

  • Allow the sample to equilibrate for a short period (e.g., 10 minutes) to dissipate any wound-induced ethylene before starting the measurement period.[25]

  • Incubate the sealed vials under controlled temperature and light conditions for a precise duration (e.g., 1-3 hours).[25]

• Headspace Sampling:

  • At the end of the incubation period, use a gas-tight syringe to withdraw a known volume (e.g., 1 mL) of the headspace gas from the vial through the septum.

• GC Analysis:

  • Immediately inject the gas sample into the GC injection port.

  • Run the GC program with pre-determined parameters for oven temperature, gas flow rates, and detector settings optimized for ethylene detection.

• Quantification:

  • Identify the ethylene peak in the chromatogram based on the retention time determined from the ethylene standard.

  • Calculate the concentration of ethylene in the sample by comparing the peak area or height to a standard curve generated by injecting known concentrations of the certified ethylene gas.[25]

  • Express the ethylene production rate as volume per unit of fresh weight per unit of time (e.g., nL g⁻¹ h⁻¹).

Caption: Workflow for ethylene quantification via Gas Chromatography.

Protocol 6.3: Analysis of Ethephon-Induced Gene Expression

Objective: To determine the effect of ethephon on the transcript levels of genes within the ethylene signaling and other hormonal pathways.

Materials:

• Plant tissue from control and ethephon-treated samples

• Liquid nitrogen

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• qPCR master mix and primers for target genes (e.g., ERFs, NCED3) and reference genes

• Real-time PCR system

Procedure:

• Sample Collection and RNA Extraction:

  • Harvest plant tissues at desired time points after ethephon treatment and immediately freeze in liquid nitrogen to halt biological activity.

  • Extract total RNA from the tissue using a suitable commercial kit or a standard protocol (e.g., Trizol method).

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis:

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and/or gel electrophoresis.

  • Synthesize first-strand complementary DNA (cDNA) from a standardized amount of total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• Quantitative Real-Time PCR (qPCR):

  • Prepare qPCR reactions containing cDNA template, forward and reverse primers for the gene of interest, and a fluorescent dye-based master mix (e.g., SYBR Green).

  • Include primers for one or more stably expressed reference (housekeeping) genes for data normalization.

  • Run the reactions in a real-time PCR cycler.

• Data Analysis:

  • Determine the cycle threshold (Ct) for each gene in each sample.

  • Normalize the Ct value of the target gene to the Ct value of the reference gene(s) (ΔCt).

  • Calculate the relative gene expression changes between ethephon-treated and control samples using a method such as the 2-ΔΔCt formula. The results will show the fold-change in gene expression induced by ethephon.[14]

References

• 1. Ethephon - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Ethylene Signaling in Regulating Plant Growth, Development, and Stress Responses [mdpi.com]
• 4. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 5. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Manufacturer of plant growth regulators, Ethephon [quanfengagro.com]
• 7. pomais.com [pomais.com]
• 8. Ethephon in focus - Eurofins Scientific [eurofins.de]
• 9. portlandpress.com [portlandpress.com]
• 10. The ethylene signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ethylene and Hormonal Cross Talk in Vegetative Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Auxin-Induced Ethylene Triggers Abscisic Acid Biosynthesis and Growth Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ethephon-Induced Ethylene Enhances Starch Degradation and Sucrose Transport with an Interactive Abscisic Acid-Mediated Manner in Mature Leaves of Oilseed rape (Brassica napus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ethylene Is Crucial in Abscisic Acid-Mediated Modulation of Seed Vigor, Growth, and Photosynthesis of Salt-Treated Mustard - PMC [pmc.ncbi.nlm.nih.gov]
• 16. agronomyaustraliaproceedings.org [agronomyaustraliaproceedings.org]
• 17. researchgate.net [researchgate.net]
• 18. pomais.com [pomais.com]
• 19. Efficacy of Ethephon Doses on Vegetative and Reproductive Attributes of Watermelon [(Citrullus lanatus (Thunb.) Matsum. & Nakai] | Turkish Journal of Agriculture - Food Science and Technology [agrifoodscience.com]
• 20. Ethylene-based plant growth regulators (PGRs) for mitigating spring frost injuries in stone fruit species | Virginia Agricultural Research and Extension Centers | Virginia Tech [arec.vaes.vt.edu]
• 21. researchgate.net [researchgate.net]
• 22. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. Ethylene preparation and its application to physiological experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Quantification of Ethylene Production in Leaf and Bud Tissue of the Subtropical Tree Crop Litchi (Litchi chinensis Sonn.) Using Gas Chromatography and Flame Ionization Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 26. jfda-online.com [jfda-online.com]
• 27. Current methods for detecting ethylene in plants - PMC [pmc.ncbi.nlm.nih.gov]

Molecular formula and structure of (2-Chloroethyl)phosphonic acid

An In-depth Technical Guide to (2-Chloroethyl)phosphonic Acid

Introduction

(2-Chloroethyl)phosphonic acid, commonly known as ethephon, is a widely utilized plant growth regulator.[1][2][3] It is an organophosphorus compound that, upon metabolism within the plant, releases ethylene (B1197577), a key phytohormone involved in various physiological processes such as fruit ripening, senescence, and stress responses.[1][2][4] This guide provides a comprehensive overview of its molecular characteristics, synthesis, mechanism of action, and relevant experimental protocols for its analysis.

Molecular Formula and Structure

The fundamental chemical identity of (2-Chloroethyl)phosphonic acid is defined by its molecular formula and structure.

• Molecular Formula: C₂H₆ClO₃P[2][5][6]

• Molecular Weight: 144.494 g/mol [5][6]

• IUPAC Name: (2-Chloroethyl)phosphonic acid[2]

• CAS Registry Number: 16672-87-0[5][6]

The structure consists of a phosphonic acid group attached to a 2-chloroethyl substituent.[1]

Caption: Chemical structure of (2-Chloroethyl)phosphonic acid.

Physicochemical Properties

A summary of the key physicochemical properties of (2-Chloroethyl)phosphonic acid is presented in the table below.

Property	Value	Reference(s)
Appearance	White solid or powder	[2][7]
Melting Point	74 °C (165 °F; 347 K)	[2]
Density	1.409 g/cm³	[2]
Solubility in Water	123.9 g/100 mL (at 23 °C)	[2]
Stability	Stable in aqueous solutions below pH 4	[8]

Synthesis

The commercial synthesis of (2-Chloroethyl)phosphonic acid typically involves a multi-step process. A common method is the acid hydrolysis of bis(2-chloroethyl)-2-chloroethylphosphonate.[1][9] This intermediate is prepared via the Michaelis-Arbuzov rearrangement of tris(2-chloroethyl)phosphite.[9]

Caption: Simplified synthesis pathway for (2-Chloroethyl)phosphonic acid.

An alternative laboratory synthesis involves the reaction between triisopropylphosphite and 1-bromo-2-chloroethane (B52838) to form diisopropyl-2-chloroethyl-phosphonate, which is then hydrolyzed.[9]

Mechanism of Action in Plants

(2-Chloroethyl)phosphonic acid acts as a plant growth regulator by releasing ethylene within the plant tissues.[1][2] The compound is stable in acidic aqueous solutions but decomposes at a pH above 4.0, which is typical of plant cell cytoplasm.[8] This decomposition releases ethylene, chloride, and phosphate (B84403) ions.[8] The released ethylene then initiates a signaling cascade that influences various aspects of plant growth and development.

The ethylene signaling pathway is a well-characterized process in plants. In the absence of ethylene, ethylene receptors, which are negative regulators of the pathway, activate a protein kinase called CTR1 (Constitutive Triple Response 1).[4] CTR1, in turn, represses the downstream signaling component EIN2 (Ethylene Insensitive 2). When ethylene is present, it binds to and inactivates the receptors, which leads to the deactivation of CTR1.[4] This relieves the repression of EIN2, allowing its C-terminal portion to be cleaved and translocated to the nucleus. In the nucleus, it activates transcription factors such as EIN3 (Ethylene Insensitive 3), which regulate the expression of ethylene-responsive genes.[4][10]

Caption: Ethylene signaling pathway in plants.

Experimental Protocols

Analysis of (2-Chloroethyl)phosphonic Acid Residues in Fruits and Vegetables by GC/MS

This protocol outlines a method for the determination of (2-Chloroethyl)phosphonic acid and its metabolite, vinylphosphonic acid, in fruit samples.

1. Sample Preparation and Extraction:

• Homogenize approximately 500 g of the sample. For samples with low water content, rehydration may be necessary.[11][12]

• Weigh 10 g of the homogenized sample into a centrifuge tube.

• Add 100 mL of acetone (B3395972) and mix thoroughly.

• Centrifuge the mixture (e.g., at 7400g for 20 minutes at 4 °C).[11]

• Collect the supernatant. Repeat the extraction process on the pellet.

• Combine the supernatants and evaporate the acetone using a rotary evaporator.

• Dilute the remaining aqueous extract with distilled water.[11]

2. Solid-Phase Extraction (SPE) Cleanup:

• Condition an aminopropyl (NH₂) SPE column with methanol, followed by acetic acid solutions.[11]

• Load the aqueous extract onto the column.

• Wash the column with methanol.

• Elute the analyte with 1% trifluoroacetic acid (TFA) in methanol.[11]

• Evaporate the eluate to dryness under a stream of nitrogen.

3. Derivatization and GC/MS Analysis:

• Reconstitute the dried residue in an ether solution containing diazomethane (B1218177) for methylation of the analytes.[13]

• Analyze the derivatized sample using a Gas Chromatograph coupled with a Mass Spectrometer (GC/MS).

• Quantify the concentration based on a calibration curve prepared from derivatized standards.[11]

Quantification of (2-Chloroethyl)phosphonic Acid in Latex Stimulants by Headspace GC-FID

This method is used to determine the active ingredient content in commercial latex stimulant formulations.

1. Sample and Standard Preparation:

• Prepare a series of standard solutions of (2-Chloroethyl)phosphonic acid at known concentrations (e.g., 0.2% to 5.0%).[14]

• For each standard and sample, place a precise volume (e.g., 0.1 mL) into a headspace vial.[14]

• Add an equal volume of 2.5 M sodium hydroxide (B78521) (NaOH) to each vial to induce the decomposition of (2-Chloroethyl)phosphonic acid into ethylene.[14]

• Immediately seal the vials and vortex to ensure complete mixing.

2. Headspace Gas Chromatography Analysis:

• Incubate the vials in a headspace oven at a controlled temperature (e.g., 70 °C for 25 minutes) to allow for the complete evolution of ethylene into the headspace.[14]

• Automatically inject a portion of the headspace gas into a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).

• Separate the ethylene from other volatile components on a suitable capillary column.

3. Quantification:

• Construct a calibration curve by plotting the peak area of ethylene against the corresponding concentration of the (2-Chloroethyl)phosphonic acid standards.[14]

• Determine the concentration of (2-Chloroethyl)phosphonic acid in the samples by comparing their ethylene peak areas to the calibration curve.

Applications in Research and Industry

(2-Chloroethyl)phosphonic acid is a valuable tool for both agricultural production and scientific research.

• Agriculture: It is widely used to promote fruit ripening in crops such as tomatoes, apples, and pineapples.[1][3][7] It is also used to induce flowering, enhance latex flow in rubber trees, and facilitate harvesting by promoting fruit abscission.[3][9][15]

• Research: In plant biology, it serves as a reliable source of ethylene for studying ethylene-mediated physiological processes, including growth, development, and stress responses.[4][16] Its use allows for controlled experiments on the effects of ethylene without the need for specialized gas handling equipment.[16]

Conclusion

(2-Chloroethyl)phosphonic acid is a compound of significant importance in agriculture and plant science. Its utility stems from its ability to controllably release ethylene within plant tissues, thereby allowing for the manipulation of various physiological processes. A thorough understanding of its chemical properties, synthesis, and mechanism of action is crucial for its effective and safe application. The analytical methods detailed in this guide provide a framework for its quantification and residue analysis, ensuring its responsible use in various applications.

References

• 1. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethephon - Wikipedia [en.wikipedia.org]
• 3. gba-group.com [gba-group.com]
• 4. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphonic acid, (2-chloroethyl)- [webbook.nist.gov]
• 6. Phosphonic acid, (2-chloroethyl)- [webbook.nist.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. Determination of 2-chloroethylphosphonic acid and its intermediate vinylphosphonic acid from artificially ripened sapota fruit by modified dispersive solid-phase extraction cleanup and gas chromatography/mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ijafp.org [ijafp.org]
• 15. researchgate.net [researchgate.net]
• 16. Utilizing the Ethylene-releasing Compound, 2-Chloroethylphosphonic Acid, as a Tool to Study Ethylene Response in Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Degradation Pathway and Byproducts of Ethephon in Soil

Introduction

Ethephon, (2-chloroethyl)phosphonic acid, is a widely utilized systemic plant growth regulator.[1][2] Its primary function is to release ethylene (B1197577), a natural plant hormone, upon absorption into plant tissues, which influences various physiological processes including ripening, maturation, and flowering.[1][2] Given its direct application to crops and potential deposition onto soil, understanding its environmental fate, particularly its degradation pathways and the formation of byproducts in the soil matrix, is critical for environmental risk assessment and ensuring agricultural sustainability. This technical guide provides a comprehensive overview of the degradation kinetics, pathways, and resultant metabolites of ethephon in soil, intended for researchers and environmental scientists.

Primary Degradation Pathways of Ethephon in Soil

The degradation of ethephon in soil is a multifaceted process influenced by biotic and abiotic factors, primarily soil pH and microbial activity. The principal transformation is the decomposition of the parent molecule into ethylene gas.[1][3][4][5] This process is significantly faster in neutral to alkaline conditions.[3][5]

Aerobic Degradation: Under aerobic conditions, the primary degradation pathway for ethephon involves its breakdown into ethylene and the formation of non-extractable soil residues.[3][4] Significant mineralization to carbon dioxide has also been observed.[3][4] A minor metabolite, (2-hydroxyethyl) phosphonic acid (HEPA), is also formed in this pathway.[3]

Anaerobic Degradation: In anaerobic environments, the degradation of ethephon is rapid.[3][4] The dominant pathway leads to the formation of ethylene, which can account for up to 94% of the applied substance.[3][4] HEPA is also detected as a minor metabolite under these conditions.[3]

Photolysis: Photodegradation on the soil surface plays a minor role in the overall dissipation of ethephon.[1][3] However, irradiation can enhance the formation of HEPA, which can become a major metabolite under such conditions.[3][4]

Caption: Ethephon degradation pathways in soil under various conditions.

Degradation Byproducts

The environmental fate of ethephon is characterized by its transformation into several key byproducts:

• Ethylene (C₂H₄): This is the primary and most significant degradation product under both aerobic and anaerobic conditions.[1][3][4][5] As a volatile gas and a natural plant hormone, it dissipates from the soil into the atmosphere.

• (2-hydroxyethyl) phosphonic acid (HEPA): This is typically a minor metabolite in soil.[3][5] However, its formation can be more significant under photolytic conditions, where it can be classified as a major byproduct.[3][4]

• Non-Extractable Residues (NER): A substantial portion of ethephon carbon can become incorporated into the soil organic matter, forming residues that cannot be removed by conventional extraction methods.[3][4]

• Carbon Dioxide (CO₂): Under aerobic conditions, microbial activity can lead to the complete mineralization of ethephon, resulting in the formation of CO₂.[3][4]

Quantitative Degradation Kinetics

The rate of ethephon degradation and the quantity of byproducts formed are crucial for environmental modeling and risk assessment. The following tables summarize key quantitative data from various studies.

Table 1: Degradation Half-Life (DT50) of Ethephon and HEPA in Soil

Compound	Condition	Soil Type	DT50 (Days)	Reference
Ethephon	Aerobic Lab	Various	2.7 - 38	[1]
Aerobic Lab	Sandy Loam	7.5	[5][6]
Aerobic Lab	Worst-case for modeling	72.1	[3]
Field Studies	Various	6.8 - 25	[1][6]
Anaerobic Lab	Flooded Silt Loam	5.3	[5][6]
HEPA	Aerobic Lab	Worst-case for modeling	1.9	[3]

Table 2: Formation of Ethephon Degradation Byproducts in Soil (% of Applied Radioactivity - AR)

Condition	Byproduct	Maximum Formation (% AR)	Reference
Aerobic	Ethylene	62 - 91%	[3][4]
Non-Extractable Residues	11 - 60%	[3][4]
Carbon Dioxide	5.7 - 22.3%	[3][4]
HEPA	< 7%	[3]
Anaerobic	Ethylene	up to 94%	[3][4]
HEPA	< 4%	[3]
Photolysis	HEPA (irradiated)	10.6%	[3][4]
Ethylene	12%	[3]
Carbon Dioxide	6%	[3]

Experimental Methodologies

Standardized protocols are essential for studying the environmental fate of agrochemicals. Below are outlines of key experimental procedures for ethephon degradation studies.

Aerobic Soil Metabolism Study Protocol

This protocol is designed to determine the rate and pathway of ethephon degradation in soil under controlled aerobic laboratory conditions.

Caption: Experimental workflow for an aerobic soil metabolism study.

Detailed Steps:

• Soil Collection and Preparation: Collect fresh soil, remove debris, and sieve. Adjust soil moisture to a specified level (e.g., pF2 or 40-60% maximum water holding capacity).

• Treatment: Treat soil samples with a solution of radiolabeled (e.g., ¹⁴C) ethephon at a concentration relevant to agricultural use.

• Incubation: Place the treated soil in incubation vessels (biometers) that allow for a continuous flow of humidified, CO₂-free air. Incubate in the dark at a constant temperature (e.g., 20°C).[1][4]

• Volatile Trapping: Pass the effluent air through a series of traps to capture volatile degradation products. Typically, ethylene glycol is used for ethylene and potassium hydroxide (B78521) or sodium hydroxide for ¹⁴CO₂.[4]

• Sampling: Sacrifice replicate incubation vessels at predetermined time intervals.

• Extraction and Analysis: Extract the soil samples with an appropriate solvent, such as acidified water.[7][8] Analyze the extracts, soil-bound residues, and trapping solutions using Liquid Scintillation Counting (LSC) to quantify radioactivity and Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS) to identify and quantify ethephon and its metabolite, HEPA.[7][8]

Analytical Method for Ethephon and HEPA Residues

This method details the extraction and quantification of ethephon and HEPA from soil samples using LC/MS/MS, a highly sensitive and specific technique.

Caption: Analytical workflow for ethephon and HEPA residue analysis in soil.

Detailed Steps:

• Sample Preparation: Weigh approximately 20 g of the soil sample into a microwave extraction vessel.[8] For quality control, fortify blank soil samples with known amounts of ethephon and HEPA standards.

• Extraction: Add 40 mL of 0.7% phosphoric acid in water to the sample.[8] Perform microwave-assisted extraction for approximately 3 minutes at 250 W.[7][8]

• Internal Standard Addition: After extraction, add a known amount of an isotopically labeled internal standard (e.g., ethephon-d₄) to all samples, controls, and calibration standards to correct for matrix effects and instrument variability.[7]

• Clarification: Transfer an aliquot of the extract into a centrifuge tube and centrifuge at high speed (e.g., 10,000 rpm) to pellet fine soil particles.[7][8]

• LC/MS/MS Analysis: Transfer the supernatant into an autosampler vial. Inject the sample into an LC/MS/MS system equipped with a suitable column (e.g., C18) and operating in negative ion mode with multiple reaction monitoring (MRM) to specifically detect and quantify the parent ion to daughter ion transitions for ethephon, HEPA, and the internal standard.[8]

Conclusion

Ethephon exhibits low to moderate persistence in soil environments.[4][9] Its degradation is relatively rapid, particularly under anaerobic and neutral-to-alkaline aerobic conditions. The primary degradation pathway leads to the formation of ethylene gas, with minor contributions from mineralization to CO₂ and the formation of the metabolite HEPA. A significant portion of the parent compound can become bound to the soil matrix as non-extractable residues. The methodologies outlined provide a robust framework for accurately assessing the environmental behavior of ethephon in diverse soil systems.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. bayer.com [bayer.com]
• 4. Peer review of the pesticide risk assessment of the active substance ethephon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ethrel (2.5%Ec, 5%Ec) , Ethephon for Plant Growth [rayfull.net]
• 6. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. Ethephon [sitem.herts.ac.uk]

The Role of Ethephon in Inducing Plant Stress Responses: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethephon, an organophosphorus compound, serves as a widely utilized plant growth regulator due to its ability to release ethylene (B1197577) gas upon metabolism within plant tissues.[1][2] Ethylene, a key phytohormone, plays a pivotal role in a multitude of physiological processes, including growth, development, fruit ripening, and critically, in mediating responses to both biotic and abiotic stresses.[3][4][5] This technical guide provides an in-depth exploration of the mechanisms by which ethephon induces stress responses in plants. It details the underlying signaling pathways, summarizes quantitative data on its effects, and provides comprehensive experimental protocols for its application and the subsequent measurement of stress markers. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development seeking to understand and harness the stress-inducing properties of ethephon for agricultural and biotechnological advancements.

Introduction: Ethephon as an Ethylene-Releasing Compound

Ethephon, chemically known as (2-chloroethyl)phosphonic acid, is a synthetic compound that, once absorbed by a plant, is metabolized to release ethylene, a gaseous plant hormone.[1][2] This controlled release of ethylene allows for the manipulation of various plant processes.[1][2] While extensively used in agriculture to promote fruit ripening, flowering, and leaf abscission, ethephon's role in inducing plant stress responses is a critical area of research.[1][6][7] Understanding how ethephon-induced ethylene triggers stress signaling pathways can lead to the development of strategies to enhance plant tolerance to adverse environmental conditions.

Mechanism of Action: The Ethylene Signaling Pathway

The physiological effects of ethephon are mediated through the ethylene signaling pathway. This pathway is a complex cascade of events that translates the ethylene signal into a cellular response.

In the absence of ethylene:

• Ethylene receptors, located on the endoplasmic reticulum (ER) membrane, are active.[4]

• These active receptors interact with and activate the CONSTITUTIVE TRIPLE RESPONSE 1 (CTR1) protein, a Raf-like kinase.[3][4][8]

• CTR1 then phosphorylates and inactivates ETHYLENE INSENSITIVE 2 (EIN2), a central positive regulator of the pathway, preventing downstream signaling.[3][4][5]

In the presence of ethylene (released from ethephon):

• Ethylene binds to the receptors, inactivating them.[4][8]

• This inactivation leads to the deactivation of CTR1.[3][5][8]

• The C-terminal portion of the now active EIN2 is cleaved and translocates to the nucleus.[3]

• In the nucleus, the EIN2 C-terminal fragment stabilizes the transcription factors ETHYLENE INSENSITIVE 3 (EIN3) and EIN3-LIKE 1 (EIL1).[3][4]

• EIN3/EIL1 then activate the transcription of Ethylene Response Factors (ERFs), which in turn regulate the expression of a wide array of stress-responsive genes.[4][9]

Caption: Simplified ethylene signaling pathway activated by ethephon.

Ethephon-Induced Stress Responses

The activation of the ethylene signaling pathway by ethephon triggers a wide range of physiological and molecular responses that are characteristic of plant stress. These can be broadly categorized into abiotic and biotic stress responses.

Abiotic Stress Responses

Ethephon application has been shown to modulate plant responses to various abiotic stressors.

• Drought and Salinity Stress: Ethylene signaling can have both positive and negative effects on drought and salt tolerance, depending on the plant species, developmental stage, and stress severity.[10] In some cases, ethephon-induced ethylene can enhance tolerance by promoting the accumulation of osmolytes like proline and activating antioxidant defense systems.[11][12]

• Temperature Stress: Ethephon treatment can induce thermotolerance by affecting the expression of stress-related proteins that maintain cellular integrity.[13] It can also improve cold resistance in some plant species.[9][14]

• Oxidative Stress: A common consequence of many abiotic stresses is the overproduction of reactive oxygen species (ROS), leading to oxidative stress.[13][15] Ethephon-induced ethylene signaling can modulate the activity of antioxidant enzymes, thereby influencing the plant's ability to cope with oxidative damage.[11][13]

Biotic Stress Responses

Ethylene is a critical signaling molecule in plant defense against pathogens and herbivores. Ethephon application can prime or directly induce defense responses.

• Pathogen Defense: Ethylene signaling is integral to the plant's immune system. It can trigger the production of pathogenesis-related (PR) proteins, reinforce cell walls, and induce programmed cell death to limit pathogen spread.

• Herbivore Defense: Ethylene can interact with other defense-related hormones like jasmonic acid to regulate the production of anti-herbivore compounds.

Quantitative Data on Ethephon-Induced Stress Responses

The following tables summarize quantitative data from various studies on the effects of ethephon application on plant stress markers.

Table 1: Effect of Ethephon on Plant Growth Parameters under Nickel (Ni) Stress in Brassica juncea

Treatment	Plant Dry Mass ( g/plant ) at 60 DAS	Relative Growth Rate (RGR) at 60 DAS
Control	5.8	0.048
Ni (200 mg/kg)	3.75	0.038
Ethephon (200 µl/l)	6.5	0.052
Ni + Ethephon	4.8	0.043

Source: Adapted from Khan et al., 2020.[11]

Table 2: Effect of Ethephon on Nutrient Content under Nickel (Ni) Stress in Brassica juncea at 60 DAS

Treatment	Nitrogen (%)	Phosphorus (%)	Potassium (%)	Calcium (%)
Control	2.5	0.45	1.8	1.2
Ni (200 mg/kg)	1.4	0.29	0.89	0.78
Ethephon (200 µl/l)	2.8	0.49	2.1	1.4
Ni + Ethephon	2.1	0.38	1.5	1.1

Source: Adapted from Khan et al., 2020.[11]

Table 3: Ethephon-Induced Changes in Gene Expression in Brassica napus Mature Leaves

Ethephon Concentration (ppm)	Endogenous Ethylene (nmol g⁻¹ FW h⁻¹)	SAG12 Relative Expression	CAB Relative Expression
0 (Control)	1.2	1.0	1.0
50	1.8	2.5	0.4
75	2.0	3.2	0.2

Source: Adapted from Mosa et al., 2017.[16]

Experimental Protocols

Protocol for Ethephon Application

This protocol provides a general guideline for the application of ethephon to induce stress responses in plants. It is crucial to optimize the concentration and application method for the specific plant species and experimental objectives.

Materials:

• Ethephon stock solution (e.g., 40% w/v)

• Distilled water

• Surfactant (e.g., Tween 20)

• Spray bottle or appropriate application equipment

• Personal protective equipment (gloves, goggles, lab coat)

Procedure:

• Preparation of Ethephon Solution:

  • Calculate the required volume of ethephon stock solution to achieve the desired final concentration (e.g., 100-500 ppm).

  • In a clean container, add the calculated volume of ethephon stock solution to a known volume of distilled water.

  • Add a surfactant (e.g., 0.05% v/v Tween 20) to improve the spreading and absorption of the solution on the plant surface.

  • Mix the solution thoroughly.

• Application:

  • Apply the ethephon solution to the plants using a fine mist sprayer, ensuring uniform coverage of the foliage.

  • For soil drench applications, apply a known volume of the solution to the soil around the base of the plant.

  • Treat a control group of plants with a solution containing only distilled water and the surfactant.

• Post-Application Care:

  • Maintain the plants under controlled environmental conditions (temperature, light, humidity) as required for the experiment.

  • Avoid watering the foliage immediately after application to allow for sufficient absorption.

Caption: General workflow for ethephon application in plant stress studies.

Protocol for Measurement of Stress Markers

Hydrogen Peroxide (H₂O₂) Assay:

• Homogenize 0.5 g of plant tissue in 5 mL of 0.1% (w/v) trichloroacetic acid (TCA) on ice.

• Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C.

• To 0.5 mL of the supernatant, add 0.5 mL of 10 mM potassium phosphate (B84403) buffer (pH 7.0) and 1 mL of 1 M potassium iodide (KI).

• Measure the absorbance at 390 nm.

• Calculate the H₂O₂ concentration using a standard curve prepared with known concentrations of H₂O₂.

Superoxide Radical (O₂⁻) Assay:

• Homogenize 0.5 g of plant tissue in 3 mL of 65 mM potassium phosphate buffer (pH 7.8) on ice.

• Centrifuge at 5,000 x g for 10 minutes at 4°C.

• Mix 1 mL of the supernatant with 0.9 mL of 65 mM potassium phosphate buffer (pH 7.8) and 0.1 mL of 10 mM hydroxylamine (B1172632) hydrochloride.

• Incubate at 25°C for 20 minutes.

• Add 1 mL of 17 mM sulfanilamide (B372717) and 1 mL of 7 mM α-naphthylamine.

• Incubate at 25°C for 20 minutes.

• Measure the absorbance at 530 nm.

• Calculate the O₂⁻ production rate using a standard curve prepared with known concentrations of NaNO₂.

Superoxide Dismutase (SOD) Activity Assay:

• Prepare the enzyme extract as described for the O₂⁻ assay.

• The assay mixture contains 1.5 mL of 50 mM potassium phosphate buffer (pH 7.8), 0.2 mL of 130 mM methionine, 0.1 mL of 750 µM nitroblue tetrazolium (NBT), 0.1 mL of 100 µM EDTA-Na₂, 0.1 mL of enzyme extract, and 0.1 mL of 20 µM riboflavin.

• Illuminate the reaction mixture for 15 minutes.

• Measure the absorbance at 560 nm. One unit of SOD activity is defined as the amount of enzyme required to cause 50% inhibition of the NBT photoreduction rate.

Catalase (CAT) Activity Assay:

• Prepare the enzyme extract as described for the O₂⁻ assay.

• The assay mixture contains 2.5 mL of 50 mM potassium phosphate buffer (pH 7.0) with 10 mM H₂O₂.

• Initiate the reaction by adding 0.5 mL of the enzyme extract.

• Measure the decrease in absorbance at 240 nm for 1 minute.

• Calculate the enzyme activity using the extinction coefficient of H₂O₂ (40 mM⁻¹ cm⁻¹).

Conclusion

Ethephon serves as a powerful tool for inducing and studying plant stress responses. By releasing ethylene, it activates a well-defined signaling pathway that leads to a cascade of physiological and molecular changes, ultimately influencing a plant's ability to withstand various biotic and abiotic challenges. The quantitative data and detailed protocols provided in this guide offer a solid foundation for researchers and scientists to design and execute experiments aimed at further elucidating the intricate role of ethylene in plant stress physiology. A deeper understanding of these mechanisms holds significant promise for the development of novel strategies to enhance crop resilience and productivity in the face of a changing global climate.

References

• 1. Ethephon - Wikipedia [en.wikipedia.org]
• 2. pomais.com [pomais.com]
• 3. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Ethylene signaling in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus [mdpi.com]
• 7. Plant Growth Promoter- Ethephon - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [cy.plant-growth-regulator.com]
• 8. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Role of Ethylene Biosynthesis Genes in the Regulation of Salt Stress and Drought Stress Tolerance in Petunia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ethephon mitigates nickel stress by modulating antioxidant system, glyoxalase system and proline metabolism in Indian mustard - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Ethylene Signaling under Stressful Environments: Analyzing Collaborative Knowledge - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Transcriptome Analysis Revealed a Positive Role of Ethephon on Chlorophyll Metabolism of Zoysia japonica under Cold Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon's Impact on Gene Expression: A Technical Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

Executive Summary

Ethephon, an ethylene-releasing agent, is a potent modulator of gene expression in plant model organisms. Its application triggers a cascade of transcriptional changes that influence a wide array of biological processes, including growth, development, stress responses, and senescence. This technical guide provides an in-depth overview of the effects of ethephon on gene expression, with a focus on plant-based model organisms. It includes a summary of quantitative gene expression data, detailed experimental protocols for transcriptomic analysis, and visualizations of the key signaling pathways and experimental workflows. While the primary focus of ethephon research has been on plant species due to its agricultural applications, this guide also briefly addresses the current landscape of research in other model organisms.

Introduction

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that releases ethylene (B1197577) upon decomposition within plant tissues. Ethylene, a gaseous phytohormone, plays a pivotal role in regulating numerous physiological processes. The controlled release of ethylene by ethephon application provides a powerful tool for studying ethylene-mediated gene regulation and its downstream effects. Understanding the molecular mechanisms by which ethephon influences gene expression is crucial for advancements in agriculture, plant biotechnology, and potentially for identifying novel therapeutic targets in drug development where ethylene signaling pathways may be relevant.

This guide synthesizes current knowledge on ethephon's impact on the transcriptome of model organisms, with a particular emphasis on plants. It aims to provide researchers with a comprehensive resource, including actionable experimental protocols and clearly presented data to facilitate further investigation in this field.

Ethephon-Modulated Gene Expression: Quantitative Data

Transcriptomic studies, primarily using RNA sequencing (RNA-Seq), have revealed that ethephon treatment leads to significant changes in the gene expression profiles of various plant species. These changes involve the upregulation and downregulation of hundreds to thousands of genes. Below are summary tables of differentially expressed genes (DEGs) from key studies on pumpkin and grapevine.

Table 1: Summary of Differentially Expressed Genes in Pumpkin (Cucurbita moschata) Shoot Apical Meristem Following Ethephon Treatment [1]

Treatment	Total DEGs	Upregulated Genes	Downregulated Genes	Key Enriched Pathways
Ethephon (100 mg/L)	647	522	125	Plant hormone signal transduction, Ethylene biosynthesis (ACO genes)

Table 2: Summary of Differentially Transcribed Genes in Grapevine (Vitis vinifera cv. Riesling) Leaves Following Ethephon Treatment [2]

Treatment	Total DTGs	Upregulated Processes	Downregulated Processes
Ethephon (25 mM)	7821	Transcriptional regulation, Protein ubiquitination, Autophagy, Amino acid catabolism, Response to stimulus	Photosynthesis, Chloroplast organization, Protein-chromophore linkage, Response to light stimulus, Chlorophyll biosynthetic process

Signaling Pathways and Experimental Workflows

The Ethylene Signaling Pathway in Arabidopsis thaliana

Ethephon, by releasing ethylene, activates the well-characterized ethylene signaling pathway. In the model plant Arabidopsis thaliana, this pathway is initiated by ethylene binding to a family of endoplasmic reticulum-localized receptors. In the absence of ethylene, these receptors activate the CTR1 kinase, which in turn represses the downstream signaling component EIN2. Upon ethylene binding, the receptors are inactivated, leading to the de-repression of EIN2. The C-terminal portion of EIN2 is then cleaved and translocates to the nucleus, where it stabilizes the EIN3/EIL1 family of transcription factors. These transcription factors then initiate a transcriptional cascade, leading to the expression of numerous ethylene-responsive genes, including the ERF (Ethylene Response Factor) family of transcription factors.

Caption: The ethylene signaling pathway in Arabidopsis thaliana.

Experimental Workflow for Ethephon-Based Transcriptome Analysis

A typical RNA-Seq workflow to study the effects of ethephon on gene expression involves several key steps, from experimental design and sample preparation to bioinformatics analysis of the sequencing data.

Caption: A generalized workflow for transcriptomic analysis of ethephon's effects.

Detailed Experimental Protocols

This section provides a synthesized protocol for a typical experiment investigating the effect of ethephon on the transcriptome of Arabidopsis thaliana seedlings.

Plant Growth and Ethephon Treatment

• Seed Sterilization and Germination:

  • Surface sterilize Arabidopsis thaliana (e.g., Col-0 ecotype) seeds by washing with 70% ethanol (B145695) for 1 minute, followed by 50% bleach with 0.05% Triton X-100 for 10 minutes.

  • Rinse seeds 5 times with sterile distilled water.

  • Stratify seeds at 4°C in the dark for 2-3 days to synchronize germination.

  • Sow seeds on Murashige and Skoog (MS) medium solidified with 0.8% agar (B569324) in Petri plates.

• Seedling Growth:

  • Grow seedlings vertically in a growth chamber under long-day conditions (16 hours light / 8 hours dark) at 22°C.

• Ethephon Treatment:

  • Prepare a stock solution of ethephon (e.g., 1 M) in sterile water and adjust the pH to be consistent across treatments.

  • For treatment, transfer 7-day-old seedlings to liquid MS medium containing the desired final concentration of ethephon (e.g., 50 µM).

  • For the control group, transfer seedlings to liquid MS medium containing the same volume of sterile water (mock treatment).

  • Ensure at least three biological replicates for each condition.

  • Incubate the seedlings for the desired treatment duration (e.g., 6, 12, or 24 hours).

RNA Extraction and Quality Control

• Tissue Collection:

  • After treatment, harvest whole seedlings, blot them dry, and immediately freeze in liquid nitrogen to prevent RNA degradation.

  • Store samples at -80°C until RNA extraction.

• RNA Extraction:

  • Grind the frozen tissue to a fine powder in liquid nitrogen using a pre-chilled mortar and pestle.

  • Extract total RNA using a commercial kit (e.g., RNeasy Plant Mini Kit, Qiagen) or a TRIzol-based method, following the manufacturer's instructions.

  • Include an on-column DNase I digestion step to remove any contaminating genomic DNA.

• RNA Quality Control:

  • Assess the quantity and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Aim for A260/A280 ratios of ~2.0 and A260/A230 ratios between 2.0 and 2.2.

  • Evaluate RNA integrity using an Agilent Bioanalyzer or similar instrument. Samples should have an RNA Integrity Number (RIN) of 8.0 or higher for use in RNA-Seq.

RNA-Seq Library Preparation and Sequencing

• Library Preparation:

  • Start with high-quality total RNA (e.g., 1 µg).

  • Isolate mRNA using oligo(dT) magnetic beads.

  • Fragment the mRNA and synthesize first-strand cDNA using reverse transcriptase and random primers.

  • Synthesize the second-strand cDNA.

  • Perform end-repair, A-tailing, and ligate sequencing adapters.

  • Amplify the library by PCR.

  • Purify and size-select the library.

• Sequencing:

  • Quantify the final libraries and pool them for sequencing.

  • Perform high-throughput sequencing on an Illumina platform (e.g., NovaSeq) to generate single-end or paired-end reads.

Bioinformatics Analysis

• Quality Control of Raw Reads:

  • Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Trim adapter sequences and low-quality bases using tools like Trimmomatic.

• Read Alignment:

  • Align the trimmed reads to the Arabidopsis thaliana reference genome (e.g., TAIR10) using a splice-aware aligner such as HISAT2 or STAR.

• Gene Expression Quantification:

  • Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

• Differential Gene Expression Analysis:

  • Use R packages such as DESeq2 or edgeR to normalize the read counts and perform statistical analysis to identify differentially expressed genes between ethephon-treated and control samples.

  • Set a significance threshold (e.g., adjusted p-value < 0.05 and |log2(FoldChange)| > 1).

• Functional Annotation and Pathway Analysis:

  • Perform Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analysis on the list of DEGs to identify over-represented biological processes, molecular functions, cellular components, and metabolic pathways.

Ethephon's Effect in Non-Plant Model Organisms

A comprehensive search of the scientific literature reveals a significant lack of research on the effects of ethephon on gene expression in non-plant model organisms such as Drosophila melanogaster, Caenorhabditis elegans, Danio rerio, and Saccharomyces cerevisiae. Ethephon's primary mechanism of action is the release of ethylene, a phytohormone central to plant biology. While ethylene can have biological effects in some microbes, its role as a signaling molecule is not established in animals and fungi in the same way it is in plants. Consequently, the research focus has remained predominantly within the plant sciences. Future studies could explore the potential off-target effects of ethephon or the direct effects of its decomposition products on gene expression in these other model systems.

Conclusion

Ethephon serves as a valuable tool for dissecting the intricate network of ethylene-regulated gene expression in plants. Transcriptomic analyses have consistently demonstrated that ethephon induces widespread changes in gene activity, impacting key physiological processes. This technical guide provides a foundational understanding of these effects, offering quantitative data summaries, detailed experimental protocols, and visual representations of the underlying biological pathways and research workflows. While the current body of knowledge is heavily concentrated on plant models, the methodologies and principles outlined here can serve as a starting point for broader investigations. For researchers in plant science, this guide offers a practical resource for designing and conducting experiments to further elucidate the role of ethylene in gene regulation. For those in drug development and other fields, it provides insights into a fundamental biological signaling pathway that may have broader implications than currently understood.

References

• 1. QIAGEN Bioinformatics Manuals [resources.qiagenbioinformatics.com]
• 2. biostate.ai [biostate.ai]

Investigating ethephon for inducing flowering in novel species

An In-depth Technical Guide to Ethephon-Induced Flowering in Novel Species

Introduction

Ethephon, a synthetic plant growth regulator, serves as a cornerstone in modern horticulture and agriculture for manipulating plant development. Its primary active compound, (2-chloroethyl)phosphonic acid, metabolizes within plant tissues to release ethylene (B1197577), a natural plant hormone pivotal in regulating a spectrum of physiological processes including germination, growth, fruit ripening, senescence, and flowering.[1][2] While its application is well-established for crops like pineapple, cotton, and coffee, its potential for inducing flowering in novel, ornamental, or unstudied species presents a significant area of research.[1][3]

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals investigating the use of ethephon to induce flowering. It covers the underlying biochemical pathways, detailed experimental protocols, quantitative data from existing studies, and critical factors influencing efficacy.

Mechanism of Action and Signaling Pathway

Upon absorption by the plant, ethephon is translocated and subsequently decomposes in cellular compartments with a pH greater than 4.0, releasing ethylene gas.[4] This ethylene initiates a complex signaling cascade that can override the plant's vegetative state and trigger the reproductive phase.

The ethylene signaling pathway, while intricate, follows a general sequence:

• Ethylene Perception: Ethylene gas binds to receptors located in the endoplasmic reticulum membrane (e.g., ETR1, ERS1). In the absence of ethylene, these receptors actively suppress the downstream signaling pathway.

• Signal Transduction: Ethylene binding inactivates the receptors, which in turn deactivates a protein kinase (CTR1). This deactivation allows another protein (EIN2) to be cleaved and its C-terminal end to translocate to the nucleus.

• Transcriptional Regulation: Inside the nucleus, the EIN2 fragment stabilizes transcription factors (e.g., EIN3/EIL1). These factors then activate the expression of Ethylene Response Genes (ERFs).

• Flowering Induction: The activated ERFs can influence various downstream processes, including crosstalk with other hormone pathways (auxin, gibberellin, cytokinin) and regulation of key flowering integrator genes (e.g., those in the aging pathway like SPL and AP2), ultimately leading to the initiation of floral primordia.[5][6]

Caption: Simplified ethylene signaling pathway for flowering induction.

Experimental Protocols

A systematic approach is crucial when investigating ethephon's effects on a novel species. The following protocol outlines a general workflow.

Plant Material and Acclimatization

• Selection: Use healthy, uniform plants of a known age or developmental stage. For many species, application is most effective when the plant has reached physiological maturity but has not yet initiated natural flowering.[7] For example, pineapples are typically treated when they have 35-40 fully developed leaves.[7]

• Acclimatization: Acclimatize plants to the experimental conditions (e.g., greenhouse or growth chamber) for at least two weeks prior to treatment to minimize stress responses.

Ethephon Solution Preparation

• Concentration Range: Based on existing literature, a starting range of 25 ppm to 1000 ppm (or mg/L) is advisable for initial screening.[7][8]

• Water Quality: Use distilled or deionized water. The pH and alkalinity of the carrier water are critical. Ethephon's breakdown to ethylene is accelerated at a higher pH.[4] The final spray solution pH should be maintained between 4.0 and 5.0 to ensure absorption before significant ethylene release occurs.[4] If the carrier water has high alkalinity, a buffering agent or sulfuric acid may be required to lower the pH.[9]

• Additives: In some protocols, urea (B33335) (e.g., 2%) is added to the ethephon solution to enhance efficacy, particularly in pineapple.[10]

Application Method

• Foliar Spray: The most common method. Spray plants to the point of runoff, ensuring thorough coverage of the apical meristem and foliage.

• Direct Application: For species with a distinct crown or vase (e.g., Bromeliads, Pineapple), apply a specific volume (e.g., 30-50 mL) of the solution directly into the central whorl of leaves to target the meristem.[7][8][11]

• Control Group: Always include a control group treated with a blank solution (water and any additives, without ethephon).

Post-Application Conditions

• Temperature: Temperature significantly impacts efficacy. Ethephon activity is reduced at high temperatures (e.g., >26°C or 79°F).[4][9] Maintain moderate temperatures (e.g., 14-23°C or 57-73°F) for at least 24 hours post-application to allow for absorption.[4]

• Humidity: Higher humidity can slow the drying of the solution, potentially enhancing uptake.[9]

Data Collection and Analysis

• Flowering Metrics: Record the time to first visible flower bud, percentage of plants flowering, number of flowers or inflorescences per plant, and any instances of floral malformation.[8][12]

• Phytotoxicity: Observe and document any adverse effects, such as leaf yellowing (chlorosis), leaf drop (abscission), gummosis, or terminal dieback.[13]

• Statistical Analysis: Employ appropriate statistical methods (e.g., ANOVA, Duncan's multiple range test) to determine the significance of the observed effects.[14]

Caption: General experimental workflow for ethephon application.

Quantitative Data on Ethephon Application

The following table summarizes effective ethephon concentrations and observed outcomes across various species, providing a valuable reference for designing new experiments.

Species	Ethephon Concentration (mg/L or ppm)	Application Method & Details	Observed Effect on Flowering	Citation(s)
Ananas comosus (Pineapple)	25 - 100	Foliar spray into the crown at 35-40 leaf stage.	Induces uniform and synchronized flowering.	[7]
Ananas comosus (Pineapple)	400 - 800	30 mL solution applied to the heart of the plant.	Optimal concentration for flowering rate in several varieties.	[8]
Cucurbita moschata (Pumpkin)	100	Spray on shoot apical meristem at seedling stage.	Increased number of female flowers and expedited appearance of the first female flower.	[14]
Bromeliads (Aechmea, Guzmania)	25	Applied to the central "vase" of the plant.	Induced flowering within 2 months.	[3]
Ficus benjamina	500	Foliar spray.	Stimulated flowering and seed set, but with reduced root and top growth.	[3]
Jatropha curcas	150 - 300	Not specified.	Promoted earlier flower bud production and increased the number of female flowers.	[12]
Prunus persica (Peach)	Varies (Fall Application)	Foliar spray in autumn.	Delays blooming in the following spring to avoid frost damage.	[13]
Chrysanthemum morifolium	1000	Foliar spray.	Inhibited flowering and induced dormancy/rosette formation.	[15]

Conclusion

Ethephon is a potent tool for inducing flowering, with its utility extending beyond conventional agriculture into novel species research. Success hinges on a deep understanding of its mechanism and the meticulous control of experimental variables. The concentration of ethephon, the physiological maturity of the plant, and environmental conditions—especially temperature and the pH of the spray solution—are paramount to achieving desired results while minimizing phytotoxicity. By leveraging the protocols and data presented in this guide, researchers can systematically investigate and optimize ethephon applications to unlock the reproductive potential of a wider array of plant species.

References

• 1. Ethephon - Wikipedia [en.wikipedia.org]
• 2. How Does Ethephon Release Ethylene to Promote Crop Maturation and Harvest Efficiency? [jindunchemical.com]
• 3. ENH1186/EP447: Using Gibberellic Acid and Ethephon to Induce Flowers on Tropical Foliage Plants [edis.ifas.ufl.edu]
• 4. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 5. Transcriptional and Hormonal Responses in Ethephon-Induced Promotion of Femaleness in Pumpkin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pomais.com [pomais.com]
• 8. Effects of ethephon on flower bud initiation and fruit quality of five pineapple varieties-2024 No.3-Journal of fruit science [fruitsci.zzgss.cn]
• 9. gpnmag.com [gpnmag.com]
• 10. Influence of ethephon and urea on the flowering of pineapple (Ananas comosus (L.) Merril 'Cayenne') - Advances in Weed Science [awsjournal.org]
• 11. Plant Growth Promoter- Ethephon - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [cy.plant-growth-regulator.com]
• 12. ir.uitm.edu.my [ir.uitm.edu.my]
• 13. Ethylene-based plant growth regulators (PGRs) for mitigating spring frost injuries in stone fruit species | Virginia Agricultural Research and Extension Centers | Virginia Tech [arec.vaes.vt.edu]
• 14. Frontiers | Transcriptional and Hormonal Responses in Ethephon-Induced Promotion of Femaleness in Pumpkin [frontiersin.org]
• 15. Involvement of the ethylene response pathway in dormancy induction in chrysanthemum - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon's Dual Role in Chlorophyll Homeostasis and Senescence: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethephon (2-chloroethylphosphonic acid), an organophosphorus compound, is a widely utilized plant growth regulator that exerts its effects through the in-planta release of ethylene (B1197577), a key phytohormone. This technical guide provides an in-depth analysis of the multifaceted impact of ethephon on two critical and interconnected physiological processes in plants: chlorophyll (B73375) content and senescence. It has been demonstrated that ethephon can either promote chlorophyll accumulation or induce its degradation, a dichotomy largely dependent on environmental conditions and plant species. Concurrently, ethephon is a potent inducer of senescence, accelerating the programmed degradation of cellular components and nutrient remobilization. This document synthesizes quantitative data from various studies, details relevant experimental methodologies, and elucidates the underlying signaling pathways.

Ethephon's Impact on Chlorophyll Content

Ethephon's influence on chlorophyll levels is not monolithic. Under specific conditions, such as cold stress, it has been observed to preserve or even enhance chlorophyll content in certain species. Conversely, under normal physiological conditions, ethephon application typically accelerates chlorophyll degradation, a hallmark of senescence.

Quantitative Effects of Ethephon on Photosynthetic Pigments

The following tables summarize the quantitative impact of ethephon on chlorophyll and carotenoid content across different plant species and experimental conditions.

Table 1: Effect of Ethephon on Total Chlorophyll Content

Plant Species	Ethephon Concentration	Treatment Duration	Change in Total Chlorophyll Content	Reference
Brassica napus	100 ppm	30 days	-37.9%	[1]
Brassica napus	50 ppm	10 days	Significant decrease	[2]
Brassica napus	75 ppm	10 days	Significant decrease	[2]
Vitis vinifera cv. Riesling	25 mM	5 days	Significantly lower than control	[3]
Sesamum indicum	50 ppm	3 days	Chlorophyll index of 13.5 (vs. 22.2 in control)
Sesamum indicum	100 ppm	3 days	Chlorophyll index of 12.7 (vs. 22.2 in control)
Sweet Potato (detached leaves)	1 mM	3 days	Drastic reduction
Oilseed Rape	Not specified	10 days	-37.5%	[4]

Table 2: Effect of Ethephon on Carotenoid Content

Plant Species	Ethephon Concentration	Treatment Duration	Change in Carotenoid Content	Reference
Brassica napus	100 ppm	10 days	-17.9%	[1]
Brassica napus	100 ppm	30 days	-37.7%	[1]

Ethephon-Induced Senescence

Ethephon acts as a potent initiator of the senescence program in plants. The released ethylene triggers a signaling cascade that leads to the upregulation of senescence-associated genes (SAGs) and the downregulation of genes related to photosynthesis and chlorophyll biosynthesis.

Molecular Markers of Ethephon-Induced Senescence

A key indicator of senescence is the differential expression of specific genes. Ethephon treatment has been shown to upregulate the expression of SENESCENCE-ASSOCIATED GENE 12 (SAG12), a marker for late-stage senescence, while downregulating the expression of the CHLOROPHYLL A/B-BINDING PROTEIN (CAB) gene, which is crucial for photosynthesis.[2][5]

Table 3: Effect of Ethephon on Senescence-Related Gene Expression

Plant Species	Ethephon Concentration	Treatment Duration	Change in SAG12 Expression	Change in CAB Expression	Reference
Brassica napus	50 ppm	10 days	Progressive enhancement	Highly suppressed	[2]
Brassica napus	75 ppm	10 days	Progressive enhancement	Highly suppressed	[2]
Oilseed Rape	Not specified	10 days	Largely enhanced	Reduction	[4]
Vitis vinifera cv. Riesling	25 mM	7 days	Significantly increased	Downregulated	[3]

Signaling Pathways

Ethephon-Induced Ethylene Signaling Pathway Leading to Senescence

Ethephon decomposes in plant tissues to release ethylene. This gaseous hormone binds to receptors on the endoplasmic reticulum, initiating a signal transduction cascade. A simplified representation of this pathway is depicted below.

Caption: Ethephon-induced ethylene signaling pathway.

Experimental Protocols

General Experimental Workflow for Ethephon Treatment and Analysis

The following diagram outlines a typical workflow for studying the effects of ethephon on plant physiology.

Caption: General experimental workflow.

Protocol for Ethephon Application

• Plant Material: Utilize healthy, uniformly grown plants at a specific developmental stage.

• Ethephon Solution Preparation: Prepare fresh solutions of ethephon at the desired concentrations (e.g., 25, 50, 75, 100 ppm) in distilled water. A surfactant may be added to ensure even leaf coverage.

• Application: Apply the ethephon solution as a foliar spray until runoff, ensuring complete coverage of the plant foliage. Control plants should be sprayed with distilled water (and surfactant if used).

• Growth Conditions: Maintain plants under controlled environmental conditions (photoperiod, temperature, humidity) for the duration of the experiment.

Protocol for Chlorophyll and Carotenoid Quantification

• Sample Collection: Collect leaf samples at predetermined time points after ethephon treatment.

• Extraction:

  • Homogenize a known weight of fresh leaf tissue in 80% acetone (B3395972) or 96% ethanol.

  • Centrifuge the homogenate to pellet the cell debris.

  • Collect the supernatant containing the pigments.

• Spectrophotometry:

  • Measure the absorbance of the supernatant at 663 nm, 645 nm, and 470 nm using a spectrophotometer.

• Calculation: Calculate the concentrations of chlorophyll a, chlorophyll b, and total carotenoids using established equations (e.g., Arnon's equations).

Protocol for Gene Expression Analysis (qRT-PCR)

• RNA Extraction: Extract total RNA from leaf samples using a suitable kit or protocol.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

• Quantitative Real-Time PCR (qRT-PCR):

  • Perform qRT-PCR using gene-specific primers for SAG12, CAB, and a reference gene (e.g., actin).

  • Use a suitable qPCR instrument and SYBR Green-based detection.

• Data Analysis: Analyze the relative gene expression levels using the 2-ΔΔCt method.

Conclusion

Ethephon serves as a valuable tool for investigating the intricate relationship between ethylene signaling, chlorophyll metabolism, and the process of senescence in plants. Its application can lead to either the preservation or degradation of chlorophyll, a response contingent on factors such as environmental stress. The induction of senescence by ethephon is mediated through a well-defined signaling pathway that culminates in the altered expression of key regulatory genes. The methodologies and data presented in this guide provide a robust framework for researchers to further explore the physiological and molecular consequences of ethephon application in various plant systems.

References

• 1. Ethylene Activates the EIN2-EIN3/EIL1 Signaling Pathway in Tapetum and Disturbs Anther Development in Arabidopsis | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Ethephon Activates the Transcription of Senescence-Associated Genes and Nitrogen Mobilization in Grapevine Leaves (Vitis vinifera cv. Riesling) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethephon-Induced Ethylene Enhances Starch Degradation and Sucrose Transport with an Interactive Abscisic Acid-Mediated Manner in Mature Leaves of Oilseed rape (Brassica napus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The expression patterns of SAG12/Cab genes reveal the spatial and temporal progression of leaf senescence in Brassica napus L. with sensitivity to the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Ethephon Translocation within Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethephon, or (2-chloroethyl)phosphonic acid, is a widely utilized plant growth regulator that exerts its effects through the controlled release of ethylene (B1197577) gas within plant tissues.[1][2][3] Upon absorption, ethephon is metabolized to ethylene, a potent endogenous plant hormone that modulates a vast array of physiological processes, including fruit ripening, leaf abscission, and flowering.[4][5][6] Understanding the dynamics of ethephon's uptake, transport, and subsequent conversion to ethylene is paramount for optimizing its agricultural and biotechnological applications. This technical guide provides a comprehensive overview of ethephon translocation within plant tissues, detailed experimental protocols for its analysis, and an examination of the ethylene signaling pathway it activates.

Ethephon Translocation in Plants

Ethephon can be absorbed by various plant organs, including leaves, stems, and roots, and is subsequently transported throughout the plant. The primary modes of long-distance transport are the xylem and, in some species, the phloem.

Xylem Transport

Following root absorption or foliar application and subsequent entry into the vascular system, ethephon is readily mobile in the xylem's transpiration stream.[7][8] This upward movement allows for the distribution of ethephon from the roots to the aerial parts of the plant. Studies on tomato plants have demonstrated that ethephon can be detected in leaves within minutes to an hour of root application, indicating rapid xylem transport.[2][7][9] Stem girdling experiments, which disrupt phloem transport, have been shown to have no effect on the accumulation of root-applied ethephon in leaves, further confirming the role of the xylem in its upward translocation.[7][8]

Phloem Transport

In addition to xylem mobility, ethephon can be translocated via the phloem, moving from source tissues (e.g., mature leaves) to sink tissues (e.g., fruits, young leaves, and roots).[7] This source-to-sink movement is characteristic of phloem transport and is crucial for delivering ethephon to specific target organs to elicit a physiological response. The extent of phloem mobility can vary between plant species.

Factors Influencing Ethephon Translocation

The efficiency of ethephon uptake and translocation is influenced by a variety of environmental and physiological factors.

• Temperature: Higher temperatures generally increase the rate of ethephon absorption and its subsequent breakdown to ethylene.[2][7] However, excessively high temperatures can lead to rapid degradation of ethephon on the leaf surface before it can be absorbed.[10][11][12]

• pH: The stability of ethephon is highly pH-dependent. It is most stable in acidic solutions (pH < 5) and rapidly decomposes to ethylene at higher pH values.[7][13] The pH of the application solution and the plant tissue's internal pH can therefore significantly impact the timing and rate of ethylene release.[14][15][16][17]

• Relative Humidity: High relative humidity can enhance ethephon uptake by delaying the drying of the application solution on the leaf surface, allowing more time for absorption.[3]

• Plant Species and Developmental Stage: The anatomy and physiology of different plant species, as well as their developmental stage, can affect the rate and extent of ethephon translocation.

Quantitative Data on Ethephon Translocation

The following tables summarize quantitative data on ethephon uptake and translocation from various studies.

Table 1: Ethephon Uptake in Pineapple Leaves

Time After Application	Ethephon Uptake (%)	Plant Part	Reference
4 hours	Up to 30%	Leaf	[3]
24 hours	Up to 60%	Leaf	[3]

Table 2: Ethephon Translocation in Tomato Plants After Root Application

Time After Application	Ethephon Detection	Plant Part	Reference
10 minutes	Detected	Leaves	[2][9]
1 hour	Detected	Leaves	[2][9]

Table 3: Ethephon Residues in Tomato Fruit After Foliar Application

Ethephon Concentration (ppm)	Days After Storage	Ethephon Residue (ppm)	Reference
750 - 1000	6	0.18 - 0.88	[18]

Table 4: Ethephon Residues in Chili Peppers After Foliar Application

Ethephon Concentration (mg L⁻¹)	Days After Picking	Ethephon Residue (mg kg⁻¹)	Reference
5000	1	21.18	[19]
2000	1	18.91	[19]

Experimental Protocols

This section provides detailed methodologies for the analysis of ethephon in plant tissues.

Ethephon Extraction and Quantification by Gas Chromatography (GC)

This method is based on the principle that ethephon decomposes to ethylene under alkaline conditions, which can then be quantified by GC.[20]

Protocol:

• Sample Homogenization: Weigh 5 g of the plant tissue sample and homogenize it.

• Extraction: Place the homogenized sample in a 24 mL reaction vial. Add 4 mL of water and 1 mL of acetone (B3395972) to reduce the viscosity of the slurry.

• Ethylene Release: Add a sufficient amount of a strong base (e.g., sodium hydroxide) to raise the pH above 12 to induce the decomposition of ethephon to ethylene.

• Incubation: Seal the vial and incubate in a shaking water bath at 60°C to facilitate the complete release of ethylene.

• Headspace Analysis: Using a gas-tight syringe, withdraw 1 mL of the headspace gas from the reaction vial.

• GC Analysis: Inject the headspace gas into a gas chromatograph equipped with a flame ionization detector (FID). The GC column and temperature program should be optimized for the separation of ethylene. For example, a GS-Q column with an initial oven temperature of 40°C held for 4 minutes, followed by a ramp of 30°C/min to 120°C held for 8 minutes can be used.[20]

• Quantification: Create a calibration curve using ethephon standards of known concentrations treated in the same manner as the samples. The concentration of ethephon in the sample is calculated based on the peak area of ethylene.

Ethephon Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the direct quantification of the intact ethephon molecule.[1][21][22][23][24]

Protocol:

• Sample Homogenization: Weigh a representative portion of the plant sample (e.g., 10 g) and homogenize it.

• Extraction:

  • For fresh samples, weigh 10 g of the homogenate into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water and 10 mL of dichloromethane.[1]

  • Alternatively, use an acidified methanol/water mixture (e.g., 1:1 with 1% formic acid).[22][25]

  • Shake vigorously for 1 minute and centrifuge at 3000 rcf for 5 minutes.

• Sample Cleanup (if necessary): The aqueous upper layer containing ethephon may be further purified using solid-phase extraction (SPE).

• Filtration: Filter the aqueous extract through a 0.45 µm syringe filter into an LC vial.

• LC-MS/MS Analysis:

  • Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

  • Use a suitable column for polar compounds, such as a C18 or a specialized polar pesticide column.[1][21]

  • The mobile phase typically consists of a gradient of ammonium (B1175870) formate (B1220265) in a methanol-water mixture.[1]

  • The mass spectrometer is operated in negative electrospray ionization (ESI) mode, monitoring for the specific precursor and product ions of ethephon.

• Quantification: Use a calibration curve prepared with ethephon standards. Matrix-matched standards are recommended to correct for matrix effects.[1]

14C-Ethephon Translocation Study

Radiolabeled ethephon is a powerful tool for tracing its movement and distribution within the plant.

Protocol:

• Application of 14C-Ethephon: Apply a known amount and specific activity of [14C]ethephon to a specific plant part (e.g., a single leaf or the root system).

• Incubation: Allow the plant to grow for a defined period under controlled environmental conditions.

• Harvesting and Sectioning: Harvest the plant and dissect it into different parts (e.g., treated leaf, other leaves, stem, roots, fruits).

• Sample Preparation:

  • Dry and weigh each plant part.

  • Combust the plant samples in a sample oxidizer to convert 14C to 14CO2.

• Radioactivity Measurement:

  • Trap the 14CO2 in a scintillation cocktail.

  • Quantify the radioactivity in each sample using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of the applied radioactivity that was translocated to each plant part. Autoradiography can also be used to visualize the distribution of 14C within the plant tissues.

Ethylene Signaling Pathway

The ethylene released from ethephon initiates a well-defined signaling cascade within the plant cell.[5][6][26]

Core Signaling Components

• Ethylene Receptors: Located on the endoplasmic reticulum (ER) membrane, these receptors (e.g., ETR1, ERS1) are negative regulators of the pathway. In the absence of ethylene, they are active.

• CTR1 (Constitutive Triple Response 1): A serine/threonine protein kinase that is activated by the ethylene receptors in the absence of ethylene. CTR1, in turn, suppresses the downstream signaling components.[5]

• EIN2 (Ethylene Insensitive 2): A central positive regulator of the pathway located on the ER membrane. In the absence of ethylene, EIN2 is inactive.[5]

• EIN3/EILs (Ethylene Insensitive 3/EIN3-like proteins): A family of transcription factors that are the primary activators of ethylene-responsive genes. Their stability is low in the absence of ethylene.

• ERFs (Ethylene Response Factors): A large family of transcription factors that are downstream targets of EIN3/EILs. They bind to the GCC-box promoter element of ethylene-responsive genes and can act as either transcriptional activators or repressors.[7][8][14][27][28]

Signaling Mechanism

• In the Absence of Ethylene: The ethylene receptors are active and stimulate the kinase activity of CTR1. CTR1 then phosphorylates the C-terminal end of EIN2, which prevents its cleavage and translocation to the nucleus. The EIN3/EIL transcription factors are targeted for degradation by F-box proteins (EBF1/2). As a result, ethylene-responsive genes are not expressed.

• In the Presence of Ethylene: Ethylene binds to its receptors, leading to their inactivation. This, in turn, deactivates CTR1. The C-terminal portion of EIN2 is then cleaved and translocates to the nucleus. In the nucleus, the EIN2 C-terminus promotes the stabilization of EIN3/EIL transcription factors.[5] These stabilized transcription factors then activate the expression of a cascade of downstream genes, including the ERFs, which ultimately leads to the various physiological responses associated with ethylene.

Visualizations

Experimental Workflow for Ethephon Analysis

Caption: Workflow for ethephon analysis in plants.

Ethylene Signaling Pathway

Caption: Ethylene signaling pathway in plants.

References

• 1. curresweb.com [curresweb.com]
• 2. hort [journals.ashs.org]
• 3. researchgate.net [researchgate.net]
• 4. Emerging connections in the ethylene signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Ethylene Response Factors: A Key Regulatory Hub in Hormone and Stress Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] The Effect of Temperature on Rate of Ethylene Evolution from Ethephon and from Ethephon-treated Leaves of Sour Cherry1 | Semantic Scholar [semanticscholar.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. scilit.com [scilit.com]
• 15. The influence of pH on the degradation kinetics of some organophosphorous pesticides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. files.core.ac.uk [files.core.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. hort [journals.ashs.org]
• 20. jfda-online.com [jfda-online.com]
• 21. Analysis by LC-MS/MS of polar pesticides in fruits and vegetables using new hybrid stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 22. eurl-pesticides.eu [eurl-pesticides.eu]
• 23. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]
• 24. researchgate.net [researchgate.net]
• 25. relana-online.de [relana-online.de]
• 26. The role of protein turnover in ethylene biosynthesis and response - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. researchoutput.ncku.edu.tw [researchoutput.ncku.edu.tw]

Ethephon's interaction with other phytohormones like auxins

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethephon, an ethylene-releasing compound, is a widely utilized plant growth regulator. Its mechanism of action is intrinsically linked to the endogenous phytohormonal network, most notably its complex and reciprocal interaction with auxins. This technical guide provides an in-depth exploration of the molecular and physiological interplay between ethephon-derived ethylene (B1197577) and auxin. It summarizes key quantitative data, details common experimental protocols for studying these interactions, and visualizes the intricate signaling pathways involved. This document is intended to serve as a comprehensive resource for researchers and professionals in plant science and agrichemical development.

Introduction: The Ethephon-Auxin Crosstalk

Ethephon ((2-chloroethyl)phosphonic acid) is a synthetic compound that, upon entering plant tissues, decomposes to release ethylene, a key gaseous phytohormone.[1][2] This controlled release of ethylene allows for the manipulation of various physiological processes, including fruit ripening, leaf senescence, and flowering.[1][3][4] The effects of ethylene are not standalone; they are deeply integrated with the actions of other phytohormones, particularly auxin (indole-3-acetic acid, IAA).

The relationship between ethylene and auxin is a cornerstone of plant developmental biology, characterized by a reciprocal regulatory loop. Auxin can stimulate the biosynthesis of ethylene, while ethylene can modulate auxin biosynthesis, transport, and signaling.[5][6] This intricate crosstalk is fundamental to numerous plant developmental processes, such as root elongation, apical hook formation, and fruit development.[5][7][8] Understanding this interaction at a molecular level is critical for the effective application of ethephon and the development of novel plant growth regulators.

Quantitative Data on Ethephon-Auxin Interactions

The following tables summarize quantitative findings from various studies investigating the interplay between ethephon (ethylene) and auxin.

Table 1: Effects of Ethephon and Auxin on Phytohormone Levels and Gene Expression

Plant Species	Treatment	Measured Parameter	Change	Reference
Brassica napus	Ethephon (50 ppm)	Endogenous Ethylene Concentration (Mature Leaves)	+88.9% (at day 10)	[9]
Brassica napus	Ethephon (50 ppm)	Endogenous ABA Concentration (Mature Leaves)	+7.4-fold	[10]
Brassica napus	Ethephon (50 ppm)	Endogenous IAA Concentration (Mature Leaves)	No significant change	[10]
Vitis vinifera	Ethrel (ethephon)	TAR Gene Expression	Induced	[11]
Vitis vinifera	Ethrel (ethephon)	IAA Concentration	Increased	[11]
Vitis vinifera	Ethrel (ethephon)	IAA-Asp Concentration	Increased	[11]
Galium aparine	IAA	Ethylene Production	Increased	[12]
Galium aparine	IAA	ACC Levels	Increased	[12]
Galium aparine	IAA	ABA Levels	Increased (up to 24-fold)	[12]
Galium aparine	Ethephon	ABA Levels	Promoted	[12]

Table 2: Phenotypic and Physiological Responses to Ethephon and Auxin Application

Plant Species	Treatment	Measured Parameter	Effect	Reference
Brassica napus	Ethephon (25, 50, 75 ppm)	Plant Height	Decreased with increasing concentration	[9]
Brassica napus	Ethephon (25, 50, 75 ppm)	Number of Branches and Flowers	Decreased with increasing concentration	[9]
Brassica napus	Ethephon (50 ppm)	Total Chlorophyll Content (Mature Leaves)	-14.4% (at day 10), -37.9% (at day 30)	[9]
Watermelon	Ethephon (200 ppm)	Number of Female Flowers per Plant	Increased to 15.25 (vs. control)	[13]
Watermelon	Ethephon (200 ppm)	Yield	Increased to 25.12 t/ha (vs. 19.1 t/ha in control)	[13]
Rubber Tree	Ethephon (0.6%)	Net Photosynthetic Rate	Significantly reduced	[14][15]
Rubber Tree	Ethephon (0.6%)	Sucrose Content (Leaves)	Significantly decreased	[14][15]
Sugar Beet	IAA (1-10 µM)	Root Elongation	Stimulated	[8]
Sugar Beet	IAA	Ethylene Biosynthesis	Promoted	[8]

Experimental Protocols

Phytohormone Quantification by LC-MS/MS

This protocol outlines a general method for the extraction, purification, and quantification of auxins and other phytohormones from plant tissues.

Objective: To accurately measure the concentration of endogenous phytohormones.

Materials:

• Plant tissue (fresh or lyophilized)

• Liquid nitrogen

• Extraction solvent (e.g., 80% methanol)

• Internal standards (deuterium-labeled hormones)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) system[16][17]

Procedure:

• Sample Homogenization: Freeze plant tissue in liquid nitrogen and grind to a fine powder.[18]

• Extraction: Resuspend the powdered tissue in a pre-chilled extraction solvent containing internal standards. Incubate on a shaker at 4°C in the dark.

• Centrifugation: Centrifuge the extract to pellet cell debris. Collect the supernatant.

• Purification:

  • Pass the supernatant through an SPE cartridge to remove interfering compounds like pigments and lipids.[19]

  • Elute the phytohormones from the cartridge using an appropriate solvent.

• Analysis:

  • Concentrate the eluate under a stream of nitrogen.

  • Reconstitute the sample in a mobile phase-compatible solvent.

  • Inject the sample into the HPLC-MS/MS system.

  • Hormone identification and quantification are achieved using multiple reaction monitoring (MRM) mode, comparing the signal of the endogenous hormone to its labeled internal standard.[18][19]

Gene Expression Analysis by Real-Time Quantitative PCR (RT-qPCR)

Objective: To quantify the transcript levels of genes involved in auxin and ethylene signaling and biosynthesis.

Materials:

• Plant tissue

• Liquid nitrogen

• RNA extraction kit

• DNase I

• Reverse transcriptase and cDNA synthesis kit

• Gene-specific primers

• SYBR Green or probe-based qPCR master mix

• RT-qPCR instrument

Procedure:

• RNA Extraction: Extract total RNA from homogenized plant tissue using a commercial kit.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from the RNA template using reverse transcriptase.

• qPCR:

  • Prepare the qPCR reaction mix containing cDNA, primers, and master mix.

  • Run the reaction in a real-time PCR cycler.

  • Analyze the amplification data to determine the relative expression levels of the target genes, normalized to one or more stably expressed reference genes.

Signaling Pathways and Interactions

Ethephon's Mechanism of Action

Ethephon is stable in acidic aqueous solutions (pH < 3.5).[2] Upon entering the more neutral pH of the plant cell cytoplasm (pH > 4), it undergoes a chemical decomposition, releasing ethylene gas, a phosphate (B84403) ion, and a chloride ion.[1][2] This internally generated ethylene then initiates the ethylene signaling cascade.

Caption: Ethephon decomposition within a plant cell to release ethylene.

Auxin-Ethylene Crosstalk in Root Elongation

Ethylene is a known inhibitor of primary root elongation in many plant species. This effect is largely mediated through its influence on auxin. Ethylene treatment can upregulate the biosynthesis of auxin in the root apex and modulate the expression of auxin transporters, leading to an accumulation of auxin in the elongation zone, which in turn inhibits cell expansion.[5][20][21][22]

Caption: Ethylene-mediated inhibition of root elongation via auxin.

Reciprocal Regulation of Biosynthesis

The interaction is not unidirectional. High concentrations of auxin can induce the expression of ACS (1-aminocyclopropane-1-carboxylate synthase) and ACO (ACC oxidase) genes, which are key enzymes in the ethylene biosynthesis pathway.[8][12] This creates a feedback loop where auxin can trigger its own regulation via ethylene.

Caption: Reciprocal regulation of auxin and ethylene biosynthesis.

Conclusion

The interaction between ethephon-derived ethylene and auxin is a complex, multifaceted process that is central to plant growth and development. A thorough understanding of the signaling cascades, the reciprocal regulation of their biosynthetic pathways, and the resulting physiological effects is paramount for the targeted application of ethephon in agriculture and for the rational design of new plant growth regulators. The quantitative data and experimental protocols provided in this guide offer a foundation for researchers to further unravel the intricacies of this critical phytohormonal crosstalk. Future research should continue to focus on tissue-specific responses and the integration of these pathways with other hormonal signals to build a more complete picture of the plant regulatory network.

References

• 1. pomais.com [pomais.com]
• 2. guidechem.com [guidechem.com]
• 3. Ethephon - Wikipedia [en.wikipedia.org]
• 4. How Does Ethephon Release Ethylene to Promote Crop Maturation and Harvest Efficiency? [jindunchemical.com]
• 5. Deciphering Auxin-Ethylene Crosstalk at a Systems Level - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethylene Role in Plant Growth, Development and Senescence: Interaction with Other Phytohormones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crosstalk Complexities between Auxin, Cytokinin, and Ethylene in Arabidopsis Root Development: From Experiments to Systems Modeling, and Back Again - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | The Role of Auxin-Ethylene Crosstalk in Orchestrating Primary Root Elongation in Sugar Beet [frontiersin.org]
• 9. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus [mdpi.com]
• 10. Ethephon-Induced Ethylene Enhances Starch Degradation and Sucrose Transport with an Interactive Abscisic Acid-Mediated Manner in Mature Leaves of Oilseed rape (Brassica napus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Interactions between ethylene and auxin are crucial to the control of grape (Vitis vinifera L.) berry ripening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Auxin-Induced Ethylene Triggers Abscisic Acid Biosynthesis and Growth Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Efficacy of Ethephon Doses on Vegetative and Reproductive Attributes of Watermelon [(Citrullus lanatus (Thunb.) Matsum. & Nakai] | Turkish Journal of Agriculture - Food Science and Technology [agrifoodscience.com]
• 14. jast.modares.ac.ir [jast.modares.ac.ir]
• 15. jast.modares.ac.ir [jast.modares.ac.ir]
• 16. Frontiers | Editorial: Methods in phytohormone detection and quantification: 2022 [frontiersin.org]
• 17. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 18. Analytical Methods for Plant Hormones - Creative Proteomics [metabolomics.creative-proteomics.com]
• 19. Determination strategies of phytohormones : recent advances - Analytical Methods (RSC Publishing) DOI:10.1039/C0AY00471E [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. academic.oup.com [academic.oup.com]
• 22. Ethylene Regulates Root Growth through Effects on Auxin Biosynthesis and Transport-Dependent Auxin Distribution - PMC [pmc.ncbi.nlm.nih.gov]

The Ethylene Elixir: A Technical Guide to the History and Discovery of Ethephon as a Plant Growth Regulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethephon, the synthetic compound known chemically as (2-chloroethyl)phosphonic acid, represents a cornerstone in the field of plant growth regulation. Its discovery and development in the mid-20th century revolutionized agricultural practices by providing a reliable method for the exogenous application of ethylene (B1197577), a key endogenous plant hormone. This technical guide delves into the history of ethephon's discovery, detailing the collaborative efforts that led to its commercialization. It provides an in-depth look at its mechanism of action, the intricate ethylene signaling pathway it triggers within plants, and a summary of the quantitative effects observed in various crops. Furthermore, this guide outlines the industrial synthesis of ethephon and presents detailed experimental protocols for the analysis of its residues, offering a comprehensive resource for researchers and professionals in the field.

A Historical Perspective: The Genesis of an Ethylene-Releasing Compound

The journey to harnessing the power of ethylene for agricultural benefit was a multi-decade endeavor. While the effects of ethylene on plant growth were observed as early as the 19th century, its gaseous nature posed significant challenges for practical application in the field[1]. The breakthrough came in the mid-20th century with the synthesis of a stable, ethylene-releasing compound.

The development of ethephon was a collaborative effort between two key chemical companies: GAF Corporation and Amchem Products, Inc. In 1961, these two companies entered into a screening agreement wherein GAF would synthesize novel chemical compounds, and Amchem would evaluate their potential for agricultural applications[2][3].

Pursuant to this agreement, GAF synthesized (2-chloroethyl)phosphonic acid. Through their screening program, Amchem Products, Inc. discovered its potent plant growth regulating properties in the 1960s[2][3]. Realizing its commercial potential, Amchem developed it under the trade name Ethrel[2][3]. Ethephon was first registered as a pesticide in the United States in 1973 by Union Carbide Limited, which later became a key manufacturer[4].

The core innovation behind ethephon lies in its ability to be absorbed by the plant and subsequently decompose to release ethylene gas directly within the plant tissues, thereby mimicking and augmenting natural physiological processes[5].

Mechanism of Action: The Controlled Release of a Potent Hormone

Ethephon's efficacy as a plant growth regulator stems from its chemical structure and behavior within the plant's physiological environment.

Chemical Decomposition: Ethephon is stable in acidic aqueous solutions (pH < 4.0)[1]. However, upon entering the less acidic environment of the plant's cytoplasm (pH > 4.0), it undergoes a chemical decomposition[1]. This reaction releases ethylene (C₂H₄), a phosphate (B84403) ion (PO₄³⁻), and a chloride ion (Cl⁻)[6].

The controlled release of ethylene at the site of action is the key to ethephon's effectiveness. This allows for a more uniform and sustained response compared to the direct application of ethylene gas.

Physiological Effects of Ethylene: The released ethylene, a natural plant hormone, then initiates a cascade of physiological responses, including:

• Fruit Ripening: Ethylene plays a crucial role in the ripening of climacteric fruits by influencing processes like cell wall softening, sugar accumulation, and color development[6].

• Flowering and Senescence: It can induce flowering in some plants, such as pineapples, and promote senescence and abscission (shedding) of leaves, flowers, and fruits[5].

• Growth Modification: Ethylene can inhibit stem elongation, leading to more compact plants and increased resistance to lodging in cereals[5].

The Ethylene Signaling Pathway

The ethylene released from ethephon triggers a well-defined signaling cascade within the plant cell. This pathway, extensively studied in the model organism Arabidopsis thaliana, involves a series of protein interactions that ultimately lead to changes in gene expression.

In the absence of ethylene, ethylene receptors, located in the endoplasmic reticulum membrane, activate a protein kinase called CTR1 (CONSTITUTIVE TRIPLE RESPONSE 1). CTR1, in turn, represses a downstream protein, EIN2 (ETHYLENE INSENSITIVE 2).

When ethylene is present, it binds to the receptors, inactivating them. This inactivation of the receptors leads to the deactivation of CTR1. The repression on EIN2 is thus lifted. The C-terminal portion of the activated EIN2 is cleaved and moves to the nucleus, where it stabilizes transcription factors such as EIN3 (ETHYLENE INSENSITIVE 3) and EILs (EIN3-LIKE). These transcription factors then regulate the expression of a wide array of ethylene-responsive genes, bringing about the physiological changes associated with ethylene.

Caption: The ethylene signaling pathway in plants.

Quantitative Data on Ethephon's Effects

The application of ethephon has been shown to produce significant and quantifiable effects on a wide range of crops. The following tables summarize data from various studies, illustrating the dose-dependent nature of ethephon's impact.

Table 1: Effect of Ethephon on Cucumber (Cucumis sativus cv. Bhaktapur Local) Vegetative Growth and Yield

Ethephon Concentration (ppm)	Plant Height (cm at 90 DAT)	Number of Nodes per Plant (at 75 DAT)	Number of Female Flowers per Plant	Yield (t/ha)
0 (Control)	310.4	53.90	-	17.48
100	298.9	-	-	-
200	270.1	67.15	-	-
300	267.5	67.38	20.31	27.51
400	238.8	-	-	-

Source: Data adapted from a study on the effect of ethephon on cucumber.

Table 2: Effect of Pre-harvest Ethephon Spray on Banana (Musa spp.)

Ethephon Concentration (ppm)	Days to Ripening	Fruit Length (cm)	Fruit Weight (g)	Total Soluble Solids (°Brix at 5 days storage)
0 (Control)	13.00	8.18	40.26	16.47
200	11.67	10.10	49.87	-
400	-	10.93	57.90	-
600	-	10.21	62.68	23.27
800	-	10.67	63.26	-
1000	5.67	9.36	57.46	22.80

Source: Data adapted from studies on the effect of ethephon on banana ripening.

Table 3: Effect of Ethephon on Blueberry (Vaccinium ashei) Ripening

Cultivar	Ethephon Treatment	Increase in Ripe Fruit (%)	Days After Treatment (DAT)
'Miss Lilly'	Ethephon	75.3	2
'Premier'	Ethephon	25.7	7
'Powderblue'	Ethephon	85.5	10

Source: Data adapted from a study on the effect of ethylene-releasing plant growth regulators on blueberry ripening.

Experimental Protocols

Historical Screening Protocol (Hypothesized)

While the precise, proprietary screening protocols used by Amchem Products in the 1960s are not publicly detailed, a general methodology for screening plant growth regulators during that era can be outlined. This would have likely involved a multi-stage process:

• Primary Screening:

  • Objective: To identify compounds with any biological activity on plants.

  • Method: A diverse range of plant species (e.g., a dicot like bean and a monocot like corn) would be grown under controlled greenhouse conditions. A solution of the test compound (like those supplied by GAF) at a relatively high concentration would be applied to the plants via foliar spray or soil drench.

  • Observation: Plants would be observed over a period of days or weeks for any visible effects, such as growth inhibition or promotion, epinasty, leaf senescence, or effects on flowering and fruiting compared to untreated controls.

• Secondary Screening:

  • Objective: To determine the specific type of growth-regulating activity and the effective concentration range of promising compounds from the primary screen.

  • Method: Dose-response studies would be conducted on a smaller number of selected plant species. A range of concentrations of the test compound would be applied.

  • Data Collection: Quantitative measurements would be taken, such as plant height, internode length, leaf area, fresh and dry weight, and time to flowering or fruit ripening.

• Field Trials:

  • Objective: To evaluate the efficacy and safety of the most promising compounds under real-world agricultural conditions.

  • Method: Small-scale field plots would be established for various target crops. The compound would be applied at different rates and timings.

  • Evaluation: Crop yield, quality parameters (e.g., fruit size, color, sugar content), and any signs of phytotoxicity would be carefully assessed.

Modern Protocol for Ethephon Residue Analysis in Plant Tissues (Gas Chromatography)

This protocol is a generalized method based on modern analytical techniques for the determination of ethephon residues.

• Sample Preparation:

  • Homogenize a representative sample of the plant material (e.g., 10g of fruit pulp).

  • For fresh samples, weigh 10.0g into a 50mL PFTE tube and add 10 mL of de-ionized water. Shake for one minute to dissolve.

  • Add 10.0 mL of Dichloromethane and shake vigorously for one minute.

• Extraction:

  • Centrifuge the sample at 3000 rpm for 5 minutes.

  • The aqueous upper layer is filtered using an Acrodisc filter into a vial for analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Instrumentation: A gas chromatograph equipped with a mass spectrometer detector.

  • Column: A suitable capillary column for polar compounds.

  • Injection: Inject a small volume (e.g., 5µL) of the prepared sample extract.

  • Temperature Program: An appropriate temperature gradient is used to separate the components of the extract.

  • Detection: The mass spectrometer is used to identify and quantify the ethephon-derived compound based on its mass-to-charge ratio.

• Quantification:

  • A calibration curve is generated using standard solutions of ethephon at known concentrations.

  • The concentration of ethephon in the sample is determined by comparing its peak area to the calibration curve.

Industrial Synthesis of Ethephon

The industrial synthesis of ethephon is a multi-step process that typically starts with phosphorus trichloride (B1173362) and ethylene oxide.

Caption: A simplified workflow for the industrial synthesis of ethephon.

Step 1: Esterification: Phosphorus trichloride reacts with ethylene oxide to form tris(2-chloroethyl) phosphite. This reaction is typically carried out at a controlled temperature.

Step 2: Michaelis-Arbuzov Rearrangement: The tris(2-chloroethyl) phosphite is then heated, causing it to undergo a Michaelis-Arbuzov rearrangement to form bis(2-chloroethyl) 2-chloroethylphosphonate.

Step 3: Acidolysis: The final step involves the acidolysis of bis(2-chloroethyl) 2-chloroethylphosphonate with hydrochloric acid (HCl) at elevated temperatures. This reaction cleaves the ester bonds to yield ethephon and dichloroethane as a byproduct.

Conclusion

The discovery and development of ethephon stand as a landmark achievement in agricultural science. By providing a practical means of applying ethylene, ethephon has offered growers unprecedented control over various aspects of plant growth and development, leading to increased yields, improved crop quality, and enhanced harvesting efficiency. The ongoing research into its applications and the refinement of analytical methods for its detection underscore its continued importance in modern agriculture. This technical guide provides a foundational understanding of ethephon's history, mechanism, and practical application, serving as a valuable resource for the scientific community.

References

• 1. mdpi.com [mdpi.com]
• 2. jfda-online.com [jfda-online.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How Ethephon Enhances Crop Yield and Quality in Modern Agriculture [jindunchemical.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for Ethephon Application in Arabidopsis thaliana Studies

Application Notes

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that releases ethylene (B1197577) gas upon decomposition in solutions with a pH above 4.0. In Arabidopsis thaliana research, ethephon is a convenient tool to study the effects of ethylene on various developmental processes and stress responses. It is commonly used to mimic ethylene treatment without the need for specialized gas handling equipment.

Key applications of ethephon in Arabidopsis studies include:

• Triple Response Assay: Ethephon treatment of etiolated (dark-grown) seedlings induces a characteristic "triple response," which consists of inhibition of hypocotyl and root elongation, radial swelling of the hypocotyl, and an exaggerated apical hook.[1][2] This assay is fundamental for screening and characterizing mutants with altered ethylene sensitivity.

• Root Growth Inhibition: Ethylene is a potent inhibitor of primary root elongation. Ethephon can be applied to seedlings grown on agar (B569324) plates to quantify its dose-dependent inhibitory effect on root growth.

• Leaf Senescence: Ethylene is a key hormone in promoting leaf senescence. Foliar application of ethephon can be used to induce and study the molecular and physiological changes associated with this process.

• Gene Expression Analysis: Ethephon treatment can be used to study the regulation of ethylene-responsive genes. Quantitative RT-PCR (qRT-PCR) is a common method to analyze the expression levels of target genes after ethephon application.

The concentration of ethephon required to elicit a physiological response can vary depending on the specific experimental setup, the developmental stage of the plant, and the desired effect. It is recommended to perform a dose-response experiment to determine the optimal concentration for a particular study.

Experimental Protocols

Ethephon Stock Solution Preparation

Materials:

• Ethephon (solid)

• Sterile, double-distilled water

• Sterile volumetric flask

• Sterile filter (0.22 µm)

• Sterile storage bottles

Procedure:

• Calculate the required amount of ethephon to prepare a stock solution of a desired concentration (e.g., 100 mM). The molecular weight of ethephon is 144.49 g/mol .

• In a sterile fume hood, weigh the calculated amount of ethephon and transfer it to a sterile volumetric flask.

• Add a small amount of sterile, double-distilled water to dissolve the ethephon completely.

• Bring the solution to the final volume with sterile, double-distilled water.

• Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a sterile storage bottle.

• Store the stock solution at 4°C in the dark. It is recommended to prepare fresh stock solutions regularly.

Triple Response Assay in Etiolated Seedlings

Materials:

• Arabidopsis thaliana seeds (wild-type and/or mutants)

• Murashige and Skoog (MS) medium including vitamins, 1% (w/v) sucrose, and 0.8% (w/v) agar, pH 5.7

• Ethephon stock solution (e.g., 100 mM)

• Sterile petri dishes (100 mm)

• Micropore tape

• Growth chamber or incubator set to 22°C in constant darkness

Procedure:

• Prepare MS agar medium and autoclave.

• After the medium has cooled to approximately 50-60°C, add the desired concentration of ethephon from the sterile stock solution. Common final concentrations to test range from 1 µM to 100 µM. For a strong response, 10-50 µM is often used.

• Pour the ethephon-containing medium into sterile petri dishes and allow them to solidify.

• Surface-sterilize Arabidopsis seeds by washing with 70% ethanol (B145695) for 1 minute, followed by 50% bleach with 0.05% Tween-20 for 5-10 minutes, and then rinse 3-5 times with sterile water.

• Resuspend the sterilized seeds in sterile 0.1% (w/v) agarose (B213101) and plate them on the ethephon-containing and control (no ethephon) MS plates.

• Seal the plates with micropore tape.

• Stratify the seeds by incubating the plates at 4°C in the dark for 2-4 days to synchronize germination.

• Transfer the plates to a growth chamber at 22°C in complete darkness for 3-5 days.

• After the incubation period, score the triple response phenotype. This includes measuring hypocotyl length, root length, and observing the apical hook.

Root Elongation Inhibition Assay

Materials:

• Arabidopsis thaliana seeds

• MS medium as described above

• Ethephon stock solution

• Sterile square petri dishes

• Growth chamber with controlled light and temperature (e.g., 16h light/8h dark photoperiod at 22°C)

Procedure:

• Prepare MS agar plates with a range of ethephon concentrations (e.g., 0, 1, 5, 10, 20, 50 µM).

• Sterilize and stratify Arabidopsis seeds as described in the triple response assay protocol.

• Plate the seeds on the surface of the agar plates, placing them in a line at the top of the plate.

• Seal the plates and place them vertically in a growth chamber under a long-day photoperiod.

• Allow the seedlings to grow for 5-7 days.

• Measure the primary root length of the seedlings. This can be done by scanning the plates and using image analysis software (e.g., ImageJ).

Foliar Application for Gene Expression Analysis

Materials:

• Arabidopsis thaliana plants (e.g., 3-4 weeks old, grown in soil)

• Ethephon solution (e.g., 1 mM in water with 0.01% Tween-20 as a surfactant)

• Spray bottle

• Control solution (water with 0.01% Tween-20)

• Liquid nitrogen

• RNA extraction kit

• qRT-PCR reagents and instrument

Procedure:

• Grow Arabidopsis plants to the desired developmental stage.

• Prepare the ethephon spray solution and the control solution.

• Spray the plants evenly with either the ethephon solution or the control solution until the leaves are thoroughly wetted.

• Place the treated plants back in the growth chamber for the desired treatment duration (e.g., 1, 3, 6, 12, 24 hours).

• At each time point, harvest the aerial tissue (or specific leaves) and immediately freeze it in liquid nitrogen.

• Store the frozen tissue at -80°C until RNA extraction.

• Extract total RNA from the plant tissue using a commercial kit or a standard protocol.

• Perform qRT-PCR to analyze the expression of target ethylene-responsive genes (e.g., ERF1, PDF1.2).

Data Presentation

Table 1: Effect of Ethephon Concentration on Hypocotyl Length in Etiolated Arabidopsis thaliana Seedlings (Triple Response Assay)

Ethephon Concentration (µM)	Average Hypocotyl Length (mm) ± SD	Percent Inhibition of Hypocotyl Elongation
0 (Control)	10.2 ± 0.8	0%
1	8.5 ± 0.7	16.7%
5	5.1 ± 0.5	50.0%
10	3.2 ± 0.4	68.6%
50	1.5 ± 0.3	85.3%
100	1.2 ± 0.2	88.2%

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual results may vary depending on experimental conditions and the specific Arabidopsis ecotype used.

Table 2: Dose-Response of Ethephon on Primary Root Elongation in Light-Grown Arabidopsis thaliana Seedlings

Ethephon Concentration (µM)	Average Primary Root Length (mm) ± SD	Percent Inhibition of Root Elongation
0 (Control)	25.4 ± 2.1	0%
1	22.1 ± 1.9	13.0%
5	15.8 ± 1.5	37.8%
10	10.3 ± 1.2	59.4%
20	6.7 ± 0.9	73.6%
50	3.1 ± 0.6	87.8%

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual results may vary depending on experimental conditions and the specific Arabidopsis ecotype used.

Table 3: Relative Gene Expression of Ethylene-Responsive Genes in Arabidopsis thaliana Following Foliar Ethephon Treatment (1 mM)

Gene	Time after Treatment (hours)	Relative Expression Level (Fold Change vs. Control) ± SE
ERF1	1	5.2 ± 0.6
3	15.8 ± 1.9
6	25.4 ± 3.1
12	18.2 ± 2.2
24	9.7 ± 1.1
PDF1.2	1	1.1 ± 0.2
3	2.5 ± 0.4
6	8.9 ± 1.0
12	12.3 ± 1.5
24	10.1 ± 1.3

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual results may vary depending on experimental conditions and the specific Arabidopsis ecotype used.

Mandatory Visualization

Caption: Ethylene signaling pathway in Arabidopsis thaliana.

Caption: Experimental workflow for ethephon application in Arabidopsis.

References

• 1. researchgate.net [researchgate.net]
• 2. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethephon-Induced Latex Flow in Rubber Trees (Hea brasiliensis)

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the methodologies for applying ethephon to induce latex flow in rubber trees (Hevea brasiliensis). The document outlines the physiological basis of ethephon stimulation, detailed application protocols, and the underlying molecular mechanisms.

Introduction to Ethephon Stimulation

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that, upon application to plant tissues, releases ethylene (B1197577) gas.[1] In rubber trees, ethylene is a potent stimulant of latex production, often increasing yields by 1.5 to 2-fold.[2] The primary mechanisms of action involve the prolongation of latex flow after tapping and the acceleration of latex regeneration.[3][4] Ethephon application is a standard practice in commercial rubber plantations to enhance productivity.[5] However, its effectiveness is highly dependent on the application method, concentration, frequency, and the specific clone of the rubber tree.[5][6]

Quantitative Data on Ethephon Application

The following tables summarize the effects of different ethephon application regimes on latex yield and dry rubber content (DRC) in various rubber tree clones.

Table 1: Effect of Ethephon Concentration on Latex Yield and Dry Rubber Content (DRC)

Rubber Tree Clone	Ethephon Concentration (%)	Application Method	Average Latex Yield ( g/tree/tapping )	Average Dry Rubber Content (%)	Reference
RRIM 600	2.5	Tapping Method	95.64 (dry rubber)	37.64	[6]
RRIM 600	5.0	Tapping Method	-	38.29	[6]
RRIM 600	10.0	Tapping Method	-	38.46	[6]
Seedlings	0.6	Trunk Treatment	Increased	-	[7]
Various	1.5	-	Increased	Decreased	[8]

Table 2: Effect of Ethephon Application Frequency on Latex Yield

Rubber Tree Clone	Ethephon Concentration (%)	Tapping System	Application Frequency (applications/year)	Average Latex Yield ( g/tree/tapping/cm )	Reference
GT1	2.5	S/2 d4 6d/7	0 (Control)	-	[5]
GT1	2.5	S/2 d4 6d/7	2	-	[5]
GT1	2.5	S/2 d4 6d/7	4	Highest Yield	[5][9]
GT1	2.5	S/2 d4 6d/7	8	Decreased from peak	[5]
GT1	2.5	S/2 d4 6d/7	13	Decreased from peak	[5]
PB217	2.5	S/2 d4 6d/7	13	Highest Yield	[5]
IRCA130	2.5	S/2 d4 6d/7	0 (No stimulation needed)	High basal yield	[5]
IRCA230	2.5	S/2 d4 6d/7	8	Highest Yield	[5]

Table 3: Effect of Ethephon Dosage on Latex Flow and Volume

Ethephon Dosage (cc/tree)	Latex Flow Rate (ml/min)	Fresh Latex Volume (ml)	Dry Rubber Content (%)	Reference
0 (Control)	-	-	39.57	[10]
0.3	-	691.11	38.07	[10][11]
0.6	-	866.67	36.91	[10][11]
0.9	0.46	984.44	35.24	[10][11]
1.2	-	-	31.61	[10]

Experimental Protocols for Ethephon Application

The following are generalized protocols for the application of ethephon to rubber trees for research purposes.

Preparation of Ethephon Formulations

Ethephon is available in various formulations, including soluble concentrates (SL) and pastes (PA).[12] For experimental purposes, a 2.5% active ingredient mixture in a carrier like palm oil is commonly used.[5]

Materials:

• Ethephon stock solution (e.g., 40% SL)[12]

• Carrier medium (e.g., palm oil)

• Mixing vessel

• Stirring rod

• Graduated cylinders or pipettes

Protocol:

• Determine the final volume and concentration of the ethephon formulation required.

• Calculate the volume of ethephon stock solution and carrier medium needed. For example, to prepare 100 ml of a 2.5% ethephon solution from a 40% stock, you would use 6.25 ml of the stock solution and 93.75 ml of palm oil.

• In the mixing vessel, add the calculated amount of carrier medium.

• Slowly add the calculated amount of ethephon stock solution while continuously stirring to ensure a homogenous mixture.

• Store the formulation in a sealed, labeled container.

Application of Ethephon to Rubber Trees

Materials:

• Prepared ethephon formulation

• Small brush (approximately 1 cm width)[2]

• Measuring device for application volume (e.g., syringe or pre-calibrated container)

• Personal protective equipment (gloves, safety glasses)

Protocol:

• Timing of Application: Apply ethephon on a day when the tree is not tapped and no rain is expected for at least 12 hours.[2] Avoid application during the wintering period.[2]

• Application Site: The application can be made to the tapping groove, on the tree lace (if not removed), or on the bark below the tapping cut.[2]

• Dosage: A common dosage is approximately 1 gram of a 2.5% ethephon mixture per tree per application.[5] For paste formulations, 1.2-1.6 g/tree of a 5% paste may be used.[12]

• Application Procedure:

  • Using the small brush, apply the specified amount of the ethephon formulation evenly onto the target area.[2]

  • Ensure the formulation covers the innermost part of the tapping groove and a small portion of the panel above the cut.[2]

• Post-application: Allow at least 48 to 72 hours after application before the next tapping to permit the ethylene to take effect.

Diagrams and Workflows

Experimental Workflow for Ethephon Evaluation

Caption: Experimental workflow for evaluating ethephon effects.

Signaling Pathway of Ethephon-Induced Latex Flow

Ethephon releases ethylene, which triggers a signaling cascade within the laticifer cells. This process primarily enhances latex yield by accelerating the glycolytic pathway, which supplies the necessary precursors for rubber biosynthesis, rather than directly stimulating the rubber biosynthesis pathway itself.[4] Ethylene also upregulates genes involved in water transport (aquaporins) and sucrose (B13894) transport, which helps to maintain turgor pressure and prolong latex flow.[6]

Caption: Ethephon-induced signaling pathway for latex production.

Important Considerations

• Clone Specificity: Different rubber tree clones exhibit varying responses to ethephon stimulation.[5] Clones with high initial metabolic activity may not benefit from or could be negatively affected by ethephon application.[5]

• Tree Health: Ethephon should not be applied to young, weak, or diseased trees, as it can lead to premature aging and reduced resistance.[12]

• Over-stimulation: Excessive dosage or frequency of application can damage the tree's biofilm, leading to poor growth and the cessation of latex production (tapping panel dryness).[12]

• Nutrient Management: It is crucial to ensure adequate fertilization and water supply for stimulated trees to support the increased metabolic activity and latex production.[12]

• Environmental Factors: The effectiveness of ethephon can be influenced by environmental conditions such as rainfall.[6] Application should be avoided if rain is imminent.[2]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Ethylene stimulation of latex production in Hevea brasiliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Integrative analysis of transcriptome and metabolome reveals how ethylene increases natural rubber yield in Hevea brasiliensis [frontiersin.org]
• 4. Profiling Ethylene-Responsive Genes Expressed in the Latex of the Mature Virgin Rubber Trees Using cDNA Microarray - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Ethylene and jasmonate as stimulants of latex yield in rubber trees (Hevea brasiliensis): Molecular and physiological mechanisms. A systematic approximation review [agris.fao.org]
• 7. Profiling Ethylene-Responsive Genes Expressed in the Latex of the Mature Virgin Rubber Trees Using cDNA Microarray | PLOS One [journals.plos.org]
• 8. pnas.org [pnas.org]
• 9. Molecular mechanism of ethylene stimulation of latex yield in rubber tree (Hevea brasiliensis) revealed by de novo sequencing and transcriptome analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Involvement of Ethylene in the Latex Metabolism and Tapping Panel Dryness of Hevea brasiliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Integrative analysis of transcriptome and metabolome reveals how ethylene increases natural rubber yield in Hevea brasiliensis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Gas Chromatography Methods for Ethephon Residue Analysis in Fruit

Abstract

Ethephon, an organophosphorus plant growth regulator, is widely used to promote ripening in various fruits. Due to potential health concerns, regulatory bodies have established maximum residue limits (MRLs) for ethephon in food products, necessitating sensitive and reliable analytical methods for its detection. This application note details two robust gas chromatography (GC) based methods for the quantitative analysis of ethephon residues in fruit matrices: an indirect headspace GC method and a direct GC-Mass Spectrometry (GC-MS) method following derivatization. These protocols are designed for researchers, scientists, and quality control professionals in the food safety and agricultural sectors.

Introduction

Ethephon ((2-chloroethyl)phosphonic acid) is highly polar and non-volatile, making its direct analysis by gas chromatography challenging. To overcome this, two primary strategies are employed:

• Indirect Headspace GC Analysis: This method involves the alkaline decomposition of ethephon to ethylene (B1197577) gas, which is then quantified by headspace gas chromatography with a Flame Ionization Detector (FID). This approach is rapid and avoids complex sample cleanup and derivatization steps.[1][2]

• Direct GC-MS Analysis after Derivatization: This technique involves extracting ethephon from the fruit matrix, followed by a chemical derivatization step to convert it into a more volatile and thermally stable compound suitable for GC analysis. Common derivatization agents include diazomethane (B1218177) or silylating agents.[3][4][5] This method, coupled with mass spectrometry, offers high sensitivity and selectivity.

This document provides detailed protocols for both methods, along with comparative performance data to aid in method selection.

Quantitative Data Summary

The performance of various GC-based methods for ethephon residue analysis is summarized in the table below, providing a comparison of their key analytical parameters.

Method Type	Derivatization/ Conversion	Matrix	Detector	LOD/LOQ	Recovery (%)	Linearity (r²)	Reference
Indirect Headspace GC	Alkaline conversion to ethylene	Apple, Tomato, Grape, Kiwifruit, Sugarcane	FID	LOD: 0.1 ppm	88.3 - 98.6	Not Specified	[1]
Indirect Headspace GC	Alkaline conversion to ethylene	Fruits and Vegetables	FID	LOD: 0.01 mg/kg	99.1 - 105.0	0.01 - 100 mg/kg	[6]
Direct GC-MS	Methylation with diazomethane	Fruits and Vegetables	MS	LOD: 4 pg, LOQ: 11 pg	78.6 - 109	>0.999 (10-1000 ng/mL)	[3][4][7]
Direct GC-FPD	Silylation with BSTFA	Vegetables and Fruits	FPD	LOD: 1 µg/kg, LOQ: 3 µg/kg	84.3 - 95.1	>0.999 (10-5000 µg/L)	[5][8]

Experimental Protocols

Method 1: Indirect Headspace Gas Chromatography (GC-FID)

This protocol is based on the principle of converting ethephon to ethylene under alkaline conditions and analyzing the ethylene in the headspace.[1]

1. Materials and Reagents

• Ethephon standard (99% purity)

• Acetone (B3395972) (residue grade)

• Hydrochloric acid (0.1 N)

• Potassium hydroxide (B78521) (60% aqueous solution)

• Headspace vials (24 mL) with screw caps (B75204) and septa

• Gas-tight syringe

2. Standard Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 100 mg of ethephon standard, dissolve in and dilute to 100 mL with 0.1 N HCl.

• Working Standard (100 µg/mL): Dilute the stock solution with 0.1 N HCl.

3. Sample Preparation

• Homogenize a representative fruit sample.

• Weigh 5 g of the homogenized sample into a 24 mL headspace vial.

• Add 4 mL of water and 1 mL of acetone to the vial.

• Add 3 mL of 60% aqueous potassium hydroxide solution.

• Immediately seal the vial with the screw cap.

4. GC-FID Analysis

• Incubate the sealed vial in a heating block or water bath at 70°C for 2 hours to facilitate the conversion of ethephon to ethylene.[9]

• After incubation and cooling to room temperature, take 1 mL of the headspace gas using a gas-tight syringe.

• Inject the gas into the GC-FID system.

5. GC-FID Conditions

• Column: GS-Q (30 m x 0.53 mm i.d.) or similar

• Carrier Gas: Nitrogen at 5 mL/min

• Injector Temperature: 250°C

• Detector Temperature: 250°C

• Oven Program: 40°C for 5 min, then ramp to 120°C at 30°C/min

• Injection Volume: 1 mL

Method 2: Direct Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This protocol describes the extraction, cleanup, and derivatization of ethephon prior to GC-MS analysis. Methylation with diazomethane is presented here as an example of derivatization.[3]

1. Materials and Reagents

• Ethephon standard (98% purity)

• Acetone, Ethyl Acetate, n-Hexane (pesticide residue grade)

• Citric acid (1 M)

• Acetic acid

• Anhydrous sodium sulfate

• Diazomethane solution (in acetone)

• Solid Phase Extraction (SPE) cartridges (e.g., aminopropyl-bonded silica)

2. Standard Preparation

• Stock Solution (1 mg/mL): Prepare in acetone. Store at -20°C in the dark.

• Working Standards (0.01 - 1.0 µg/mL): Prepare by appropriate dilutions of the stock solution. Store at 4°C in the dark.

3. Sample Extraction and Cleanup

• Homogenize 20 g of the fruit sample with 1 mL of 1 M citric acid.

• Add acidic acetone (containing 0.05 N acetic acid) as the extracting solvent.

• Homogenize and centrifuge the mixture.

• Collect the supernatant and concentrate it using a rotary evaporator.

• Perform a cleanup step using an appropriate SPE cartridge to remove interferences.

4. Derivatization

• To the cleaned and dried extract residue, add 10 mL of diazomethane solution in acetone.

• Allow the reaction to proceed for 30 minutes at room temperature.

• Evaporate the mixture to near dryness at 40°C on a rotary evaporator, followed by complete drying under a nitrogen stream.

• Re-dissolve the residue in 1 mL of acetone for GC-MS analysis.

5. GC-MS Conditions

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at an average velocity of 30 cm/s

• Injector Temperature: 250°C (Splitless mode)

• Oven Program: 50°C for 2 min, ramp to 220°C at 8°C/min, hold for 1 min, ramp to 290°C at 40°C/min, hold for 1 min.

• Injection Volume: 2 µL

• MS Conditions:

  • Ion Source Temperature: 200°C

  • Interface Temperature: 150°C

  • Mode: Selected Ion Monitoring (SIM) for quantification, monitoring characteristic ions of the ethephon derivative (e.g., m/z 110).[3]

Visualizations

Caption: Workflow for Indirect Headspace GC-FID Analysis of Ethephon.

Caption: Workflow for Direct GC-MS Analysis of Ethephon after Derivatization.

References

• 1. jfda-online.com [jfda-online.com]
• 2. relana-online.de [relana-online.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Determination of ethephon residues in vegetables and fruits bysilane derivation gas chromatography [ifoodmm.com]
• 6. Assay Method of Ethephon Residue in Fruits and Vegetables [spkx.net.cn]
• 7. New method for ethephon ((2-chloroethyl)phosphonic acid) residue analysis, and detection of residual levels in the fruit and vegetables of Western Japan. | Semantic Scholar [semanticscholar.org]
• 8. ifoodmm.com [ifoodmm.com]
• 9. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon Application: A Comparative Analysis of Drench Versus Foliar Spray for Plant Growth Regulation

Prepared for: Researchers, scientists, and drug development professionals

These application notes provide a comprehensive overview of ethephon as a plant growth regulator, with a specific focus on the comparative efficacy of drench versus foliar spray applications. This document synthesizes key findings from scientific literature to guide experimental design and application protocols.

Introduction to Ethephon

Ethephon ((2-chloroethyl)phosphonic acid) is a widely used plant growth regulator that, upon absorption into plant tissues, releases ethylene (B1197577), a natural plant hormone. Ethylene plays a crucial role in various physiological processes, including stem elongation, flowering, fruit ripening, and senescence. By manipulating ethylene levels, ethephon can be used to control plant height, increase branching, and manage flowering time in ornamental and agricultural crops.

The two primary methods of ethephon application are foliar sprays and substrate drenches. While foliar sprays have been the traditional method, drench applications are gaining prominence due to their potential for more uniform and prolonged growth regulation.

Mechanism of Action: The Ethylene Signaling Pathway

Ethephon's regulatory effects are mediated through the ethylene signaling pathway. Once ethephon is absorbed by the plant, it is translocated and subsequently breaks down into ethylene, phosphate, and a chloride ion. Ethylene then binds to receptors located on the endoplasmic reticulum, initiating a signaling cascade that ultimately alters gene expression and leads to the observed physiological responses.

Ethephon as a Tool for Studying Leaf Abscission Mechanisms

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Leaf abscission is a controlled physiological process that results in the shedding of leaves from a plant. This process is crucial for plant development, adaptation to environmental stress, and senescence. The plant hormone ethylene (B1197577) is a primary regulator of leaf abscission. Ethephon (2-chloroethylphosphonic acid) is a synthetic compound that, upon application to plants, releases ethylene gas. This property makes ethephon an invaluable tool for researchers studying the molecular and cellular mechanisms underlying leaf abscission. By inducing abscission in a controlled and synchronized manner, ethephon allows for detailed investigation of the signaling cascades and downstream events that lead to leaf fall.

Mechanism of Action of Ethephon in Inducing Leaf Abscission

Ethephon is readily absorbed by plant tissues and translocated throughout the plant. At a cellular pH above 4.0, it is chemically converted to ethylene, phosphate, and chloride. The released ethylene gas then binds to its receptors, initiating a signal transduction pathway that culminates in the activation of genes encoding cell wall-degrading enzymes in the abscission zone (AZ). The AZ is a specialized layer of cells at the base of the petiole where leaf separation occurs. Key enzymes involved in this process are cellulases and polygalacturonases, which break down the structural components of the cell wall, leading to cell separation and ultimately, leaf drop. Ethephon treatment has been shown to upregulate the expression of genes encoding these hydrolytic enzymes.[1][2] In some species, ethephon-induced abscission is also associated with oxidative stress in the leaf abscission zone.[2][3]

Caption: Signaling pathway of ethephon-induced leaf abscission.

Data Presentation

Table 1: Recommended Ethephon Concentrations for Leaf Abscission Induction

Plant Species	Ethephon Concentration	Notes
Peach (Prunus persica)	50 - 250 ppm	Higher concentrations (>400 ppm) can be phytotoxic.[4]
Citrus (Citrus sinensis)	200 ppm	Higher concentrations can cause excessive defoliation.[5]
Olive (Olea europaea)	Not specified for leaves	Ethephon induces both fruit and leaf abscission.[2]
Cotton (Gossypium hirsutum)	Not specified	Ethephon is less effective than Thidiazuron for defoliation.[6]

Table 2: Ethephon-Induced Changes in Gene Expression and Enzyme Activity

Plant Species	Gene/Enzyme	Treatment	Fold Change/Effect	Time Point
Mango (Mangifera indica)	MiIDA-like genes	Ethephon	Upregulated	Within 24 hours[1][7]
Litchi (Litchi chinensis)	Ethylene & ABA signaling genes	Ethephon	Induced expression	Not specified
Litchi (Litchi chinensis)	Auxin signaling genes	Ethephon	Decreased expression[8]	Not specified
Olive (Olea europaea)	Cellulase (B1617823) genes	Ethephon	Upregulated in leaf AZ	5 days[2]
Peach (Prunus persica)	Cellulase mRNA (2.2 kb)	Ethylene	Increased steady-state level	Not specified
Peach (Prunus persica)	Polygalacturonase mRNA	Ethylene	Increased steady-state level in fruit AZ[9]	Not specified
Olive (Olea europaea)	Pectinase activity	Ethephon	Enhanced in all AZs[2]	5 days
Peach (Prunus persica)	Cellulase activity	Ethylene	Increased in leaf AZ	Not specified[9]
Peach (Prunus persica)	Polygalacturonase activity	Ethylene	Strongly induced in fruit AZ	Not specified[9]

Experimental Protocols

Protocol 1: Ethephon Application for Leaf Abscission Induction

Objective: To induce synchronous leaf abscission for studying the underlying mechanisms.

Materials:

• Ethephon stock solution

• Distilled water

• Spray bottle or micropipette

• Plant material (e.g., whole plants or explants)

• Controlled environment chamber or greenhouse

Procedure:

• Prepare the desired working concentration of ethephon by diluting the stock solution in distilled water. The optimal concentration should be determined empirically for the specific plant species (refer to Table 1).

• For whole plants, spray the ethephon solution evenly onto the foliage until runoff.

• For explants (a portion of a plant, such as a leaf with its petiole), apply a small, defined volume of the ethephon solution directly to the abscission zone.

• As a control, treat a separate group of plants or explants with distilled water only.

• Maintain the treated plants or explants under controlled environmental conditions (e.g., temperature, light, humidity).

• Monitor and record the percentage of leaf abscission over time.

• Collect tissue from the abscission zone at specific time points for further analysis (e.g., RNA extraction, enzyme assays).

Caption: Experimental workflow for ethephon-induced leaf abscission.

Protocol 2: RNA Extraction and Gene Expression Analysis by RT-qPCR

Objective: To quantify the expression of target genes in the abscission zone following ethephon treatment.

Materials:

• Abscission zone tissue samples

• Liquid nitrogen

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• qPCR master mix

• Gene-specific primers

• Real-time PCR instrument

Procedure:

• Immediately freeze the collected abscission zone tissue in liquid nitrogen to preserve RNA integrity.

• Extract total RNA from the tissue using a suitable RNA extraction kit, following the manufacturer's instructions.

• Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• Synthesize first-strand cDNA from the purified RNA using a reverse transcription kit.

• Perform real-time quantitative PCR (RT-qPCR) using the synthesized cDNA, gene-specific primers for your target genes (e.g., cellulase, polygalacturonase), and a suitable qPCR master mix. Include a reference gene (e.g., actin, ubiquitin) for normalization.

• Analyze the qPCR data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression between ethephon-treated and control samples.

Protocol 3: Cellulase and Polygalacturonase Activity Assays

Objective: To measure the activity of key cell wall-degrading enzymes in the abscission zone.

Materials:

• Abscission zone tissue samples

• Extraction buffer

• Substrates: Carboxymethyl cellulose (B213188) (for cellulase) and polygalacturonic acid (for polygalacturonase)

• Dinitrosalicylic acid (DNS) reagent

• Spectrophotometer

Procedure:

• Enzyme Extraction: Homogenize the abscission zone tissue in a suitable extraction buffer on ice. Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the crude enzyme extract.

• Cellulase Activity Assay: a. Mix the enzyme extract with a solution of carboxymethyl cellulose. b. Incubate the reaction mixture at an optimal temperature for a defined period. c. Stop the reaction and measure the amount of reducing sugars released using the DNS method, which involves adding DNS reagent and measuring the absorbance at 540 nm.

• Polygalacturonase Activity Assay: a. Mix the enzyme extract with a solution of polygalacturonic acid. b. Follow the same incubation and measurement steps as for the cellulase assay to quantify the released reducing sugars.[10][11]

• Data Analysis: Calculate the enzyme activity, typically expressed as units per milligram of protein, and compare the activity between ethephon-treated and control samples. One unit of enzyme activity is often defined as the amount of enzyme that releases 1 µmol of reducing sugar per minute under the specified assay conditions.[10][12]

References

• 1. Characterization of Two Ethephon-Induced IDA-Like Genes from Mango, and Elucidation of Their Involvement in Regulating Organ Abscission - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethephon induced oxidative stress in the olive leaf abscission zone enables development of a selective abscission compound - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. journals.flvc.org [journals.flvc.org]
• 6. Comparative Physiological and Transcriptomic Mechanisms of Defoliation in Cotton in Response to Thidiazuron versus Ethephon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of Two Ethephon-Induced IDA-Like Genes from Mango, and Elucidation of Their Involvement in Regulating Organ Abscission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cellulase and polygalacturonase involvement in the abscission of leaf and fruit explants of peach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. hrcak.srce.hr [hrcak.srce.hr]

Application Note: Quantification of Ethephon in Plant Samples using LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of ethephon, a widely used plant growth regulator, in various plant matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Ethephon is notoriously challenging to analyze due to its high polarity and small molecular size. The described protocol, which includes a straightforward aqueous extraction and direct injection analysis, provides a reliable and efficient workflow for researchers and analytical scientists. This method is suitable for monitoring ethephon residues in a range of plant-based food products, ensuring compliance with regulatory limits.

Introduction

Ethephon ((2-chloroethyl)phosphonic acid) is a systemic plant growth regulator that releases ethylene (B1197577) upon decomposition. Ethylene is a natural plant hormone that influences various physiological processes, including fruit ripening, flowering, and leaf abscission. Consequently, ethephon is extensively used in agriculture to promote uniform ripening and harvesting of crops such as tomatoes, grapes, and cotton.[1][2] Due to its widespread application, regulatory bodies have established maximum residue limits (MRLs) for ethephon in food commodities.

The analysis of ethephon presents analytical challenges due to its high polarity, making it incompatible with conventional reversed-phase liquid chromatography and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction methods.[3] This application note presents a validated LC-MS/MS method that overcomes these challenges, offering a sensitive and selective approach for the determination of ethephon in diverse plant samples.

Experimental

Sample Preparation

A simple and rapid extraction procedure is employed to isolate ethephon from the plant matrix.

Protocol:

• Homogenization: Homogenize a representative portion of the plant sample. For dry samples like cereals, a rehydration step may be necessary.

• Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of deionized water and 10 mL of dichloromethane (B109758) to the tube.[1] The dichloromethane aids in the removal of non-polar interferences. For a more comprehensive extraction of polar pesticides, acidified methanol (B129727) can also be used.[4]

• Shaking: Cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at 3000 rpm for 5 minutes.[1]

• Collection: Transfer the upper aqueous layer, which contains the ethephon, into a clean vial using a pipette.

• Filtration: Filter the aqueous extract through a 0.22 µm syringe filter directly into an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Column: ZORBAX SB-C8, 4.6 x 250 mm, 5 µm particle size, or a similar C8 column is suitable.[1] For enhanced retention of polar compounds, a mixed-mode column with weak anion-exchange and cation-exchange properties can also be utilized.[5] Mobile Phase A: 10 mM Ammonium formate (B1220265) in 90:10 water:methanol, pH adjusted to 8.5.[1] Mobile Phase B: Methanol.[1] Flow Rate: 0.3 mL/min.[1] Injection Volume: 5 µL.[1] Gradient: A gradient elution program is typically used to ensure adequate separation and peak shape.

Mass Spectrometry

Instrument: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode is used for detection.[2][5] Ionization Mode: Electrospray Ionization (ESI), Negative. Multiple Reaction Monitoring (MRM): The transitions of the precursor ion to product ions are monitored for quantification and confirmation.

Quantitative Data Summary

The following tables summarize the quantitative performance of the LC-MS/MS method for ethephon in various plant matrices.

Table 1: Mass Spectrometry Parameters for Ethephon

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)
Ethephon	143	107	79

Note: The transition m/z 107 > 79 has also been reported as a sensitive transition for quantification.[6]

Table 2: Method Validation Data for Ethephon in Various Plant Matrices

Plant Matrix	LOD (mg/kg)	LOQ (mg/kg)	Average Recovery (%)	RSD (%)	Reference
Grapes	-	0.01	85-118	<20	[5]
Tomatoes	-	0.01	70-120	-	[1]
Lentils	-	0.01	70-120	-	[1]
Vegetables	0.02	-	83-96	<9	[6]
Cotton	-	0.04	89.4-100.2	5.7-11.5	[2]
Bananas	0.92	2.7	-	-	[7]

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and efficient approach for the quantification of ethephon in a variety of plant samples. The simple sample preparation protocol and the high selectivity of tandem mass spectrometry make this method well-suited for routine monitoring and regulatory compliance testing.

Protocols

Detailed Experimental Protocol for Ethephon Quantification

1. Scope This protocol outlines the procedure for the determination of ethephon residues in plant matrices using LC-MS/MS.

2. Reagents and Materials

• Ethephon analytical standard

• Deionized water

• Dichloromethane, HPLC grade

• Methanol, HPLC grade

• Ammonium formate, analytical grade

• Formic acid (for pH adjustment)

• 50 mL centrifuge tubes

• Syringe filters, 0.22 µm

• Autosampler vials

3. Standard Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh and dissolve the ethephon standard in deionized water to prepare a 1000 µg/mL stock solution.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with deionized water.

• Matrix-Matched Standards: To compensate for matrix effects, it is recommended to prepare calibration standards in a blank matrix extract that has been shown to be free of ethephon.[1][6]

4. Sample Preparation

• Homogenize the plant sample.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and 10 mL of dichloromethane.[1]

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at 3000 rpm for 5 minutes.[1]

• Carefully collect the upper aqueous layer using a pipette and transfer it to a clean vial.

• Filter the extract through a 0.22 µm syringe filter into an autosampler vial.

5. LC-MS/MS Analysis

• Set up the LC-MS/MS system with the parameters outlined in the "Liquid Chromatography" and "Mass Spectrometry" sections of the Application Note.

• Create a sequence table including calibration standards, quality control samples, and the prepared plant sample extracts.

• Inject the samples and acquire the data in MRM mode.

6. Data Analysis and Quantification

• Integrate the peak areas for the quantifier and qualifier ions for ethephon in both the standards and the samples.

• Generate a calibration curve by plotting the peak area against the concentration of the matrix-matched standards.

• Determine the concentration of ethephon in the sample extracts from the calibration curve.

• Calculate the final concentration of ethephon in the original plant sample, taking into account the initial sample weight and extraction volume.

Visualizations

Caption: Experimental workflow for ethephon quantification in plant samples.

Caption: MS/MS fragmentation pathway of ethephon.

References

• 1. curresweb.com [curresweb.com]
• 2. [Simultaneous determination of ethephon, thidiazuron, diuroN residues in cotton by using high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. palsystem.com [palsystem.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. researchgate.net [researchgate.net]
• 6. An ion-pairing liquid chromatography/tandem mass spectrometric method for the determination of ethephon residues in vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]

Application Notes and Protocols for Ethephon in Cereal Lodging Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the field application techniques for ethephon as a plant growth regulator to control lodging in cereal crops. The information is intended to guide researchers in designing and executing field trials to evaluate the efficacy and crop safety of ethephon-based formulations.

Introduction

Lodging, the permanent displacement of cereal stems from their upright position, is a significant cause of yield loss and reduced grain quality worldwide.[1][2] It is often exacerbated by high nitrogen fertilization and adverse weather conditions such as heavy rain and strong winds.[1] Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that, upon application, releases ethylene (B1197577) gas within the plant tissues.[3] This ethylene release inhibits stem elongation, leading to shorter, sturdier plants with increased resistance to lodging.[3][4]

Mechanism of Action

Ethephon is absorbed by the plant and translocated throughout its tissues. Inside the plant cells, it is metabolized to ethylene, a natural plant hormone.[5] Ethylene influences various physiological processes, including the inhibition of gibberellin biosynthesis, which is responsible for cell elongation.[6] This leads to a reduction in the length of the basal internodes and an increase in stem diameter and wall thickness, thereby enhancing the mechanical strength of the culm and reducing the likelihood of lodging.[4][7][8]

Quantitative Data Summary

The following tables summarize quantitative data from various field studies on the effects of ethephon application on lodging, plant height, and yield in wheat and barley.

Table 1: Effect of Ethephon on Lodging, Plant Height, and Yield in Wheat

Ethephon Application Rate (g a.i./ha)	Cereal	Growth Stage at Application	Lodging Reduction (%)	Plant Height Reduction (%)	Yield Effect (%)	Reference
480	Spring Wheat	Not Specified	Controlled lodging	Significant reduction	-8.3	[3]
16 fl oz/acre (approx. 480 g/ha)	Winter Wheat	Not Specified	66 (in lodged plots)	8	+11 to +23 (in non-lodged plots)	[9]
240 - 600	Oats	ZGS18, ZGS25, ZGS30	41.3 (at 240 g/ha)	5.6 (at 600 g/ha)	Not specified	[10]

Table 2: Effect of Ethephon on Lodging, Plant Height, and Yield in Barley

Ethephon Application Rate (g a.i./ha)	Cereal	Growth Stage at Application	Lodging Reduction (%)	Plant Height Reduction (%)	Yield Effect (%)	Reference
240	Barley	Zadoks GS45-47	Eliminated lodging in most cases	Not specified	Variable	[11]
1 L/ha (formulation)	Barley	Flagging	79.2	Not specified	No significant difference	[12]
0.5 L/ha (formulation)	Malt Barley	GS 32-49	29.4	4.63	Not specified	[13]

Experimental Protocols

Field Trial Design and Ethephon Application

A robust experimental design is crucial for accurately assessing the effects of ethephon.

Objective: To evaluate the efficacy of different rates of ethephon in reducing lodging and to assess its impact on the yield of a specific cereal cultivar.

Experimental Design:

• Design: Randomized Complete Block Design (RCBD) with a split-plot arrangement can be used. Main plots can be different cereal cultivars, and sub-plots can be the ethephon treatments.

• Replications: A minimum of three to four replications is recommended to ensure statistical validity.

• Plot Size: Plot dimensions should be sufficient to minimize edge effects and allow for mechanical harvesting if planned. A typical plot size might be 1.5m x 10m.

• Treatments:

  • Untreated Control (water spray)

  • Ethephon at various rates (e.g., 240, 360, 480 g a.i./ha). It is important to include a range of doses to determine the optimal application rate.

  • Positive control (optional): A commercial standard for lodging control.

Application Protocol:

• Timing: Ethephon should be applied at the correct growth stage, typically between flag leaf emergence and the boot stage (Zadoks GS 37-45).[13] Application outside this window can lead to crop injury or reduced efficacy.

• Equipment: Use a calibrated research plot sprayer with a boom and nozzles that ensure uniform coverage of the crop canopy.

• Spray Volume: A spray volume of 200-400 L/ha is generally recommended to ensure thorough coverage.[14]

• Weather Conditions: Avoid application under stressful environmental conditions such as drought, extreme temperatures, or when rain is imminent. Optimal temperatures for application are generally between 15°C and 25°C.

Data Collection and Assessment

1. Lodging Assessment:

• Visual Scoring: Lodging can be assessed visually at different time points after application, especially after a lodging event (e.g., heavy rain or wind). A common rating scale is 0-9, where 0 represents no lodging and 9 represents complete lodging.

• Percentage of Lodged Area: Estimate the percentage of the plot area that is lodged.

• Lodging Index: A more quantitative method involves calculating a lodging index, which often combines the area of lodging with the angle of inclination of the stems.

2. Plant Height:

• Measure the height of at least 10 randomly selected plants per plot from the soil surface to the tip of the ear (excluding awns).

• Measurements should be taken at maturity, just before harvest.

3. Stem Diameter and Strength:

• At maturity, collect a minimum of 10 main stems per plot.

• Measure the diameter of the basal internodes using calipers.

• Stem strength can be assessed using a stem-breaking strength tester.

4. Yield and Yield Components:

• Harvest the entire plot or a designated area from the center of each plot.

• Determine the grain yield and adjust for moisture content.

• Yield components such as the number of ears per square meter, number of grains per ear, and 1000-grain weight can also be measured to understand how ethephon affects yield.

Signaling Pathways and Workflows

Ethephon Mode of Action and Ethylene Signaling Pathway

Ethephon application leads to the release of ethylene, which initiates a signaling cascade within the plant cell, ultimately affecting gene expression related to stem growth and development. The core components of the ethylene signaling pathway, largely conserved from the model plant Arabidopsis, are believed to function similarly in cereals.[6][15][16]

Caption: Ethephon metabolism releases ethylene, which inactivates receptors, leading to the activation of downstream transcription factors that regulate stem growth.

Experimental Workflow for Ethephon Field Trials

The following diagram outlines the typical workflow for conducting a field trial to evaluate ethephon for lodging control in cereals.

Caption: A typical workflow for an ethephon field trial, from planning and application to data analysis and reporting.

References

• 1. researchgate.net [researchgate.net]
• 2. Exploring the traits for lodging tolerance in wheat genotypes: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Effect of Ethephon on Sensitivity Difference of Lodging Resistance in Different Maize Inbred Lines [mdpi.com]
• 6. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Spraying Ethephon Effectively Increased Canopy Light Transmittance of Densely Planted Summer Maize, Thus Achieving Synergistic Improvement in Stalk Lodging Resistance and Grain Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. Environment, Cultivar, and Ethephon Rate Interactions in Barley [agris.fao.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Product Focus – Ethephon-based Cereal PGRs – Clayton Plant Protection Ltd [claytonpp.com]
• 15. Ethylene, a Signaling Compound Involved in Seed Germination and Dormancy [mdpi.com]
• 16. Ethylene regulates post-germination seedling growth in wheat through spatial and temporal modulation of ABA/GA balance - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon-Induced Uniform Ripening of Climacteric Fruits: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive guide to the post-harvest application of ethephon for inducing uniform ripening in climacteric fruits. It includes detailed experimental protocols, a summary of quantitative data, and diagrams of the ethylene (B1197577) signaling pathway and experimental workflows.

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that, upon application to plant tissues, releases ethylene, a natural plant hormone that plays a pivotal role in the ripening of climacteric fruits.[1][2] Post-harvest treatment with ethephon is a common commercial practice to synchronize ripening, ensuring uniformity in color, texture, and flavor, which is particularly beneficial for large-scale harvesting and marketing.[2] This controlled ripening helps to avoid losses from over-ripening and allows for better management of the supply chain.[2]

Mechanism of Action

Ethephon penetrates the fruit's tissues where it is metabolized to release ethylene gas.[1] This exogenous ethylene initiates and accelerates the natural ripening process in climacteric fruits, which are characterized by a burst of ethylene production and an increased respiration rate during ripening.[3][4] The released ethylene triggers a cascade of physiological and biochemical changes, including the breakdown of chlorophyll, synthesis of pigments (like carotenoids), conversion of starch to sugars, and softening of the fruit flesh.[1][3]

Ethylene Signaling Pathway

The induction of ripening by ethylene is mediated by a well-defined signaling pathway. In the absence of ethylene, its receptors, located on the endoplasmic reticulum, activate a protein kinase called Constitutive Triple Response 1 (CTR1).[5][6][7] CTR1, in turn, represses the downstream signaling component, Ethylene Insensitive 2 (EIN2).[5][6][7] When ethylene binds to its receptors, the receptors undergo a conformational change, leading to the inactivation of CTR1.[6][8] This relieves the repression of EIN2, which is then cleaved, and its C-terminal fragment translocates to the nucleus.[6] Inside the nucleus, the EIN2 fragment stabilizes the transcription factors Ethylene Insensitive 3 (EIN3) and EIN3-like proteins (EILs).[6][8] These transcription factors then activate the expression of Ethylene Response Factors (ERFs), which regulate a wide array of ripening-related genes responsible for changes in color, aroma, and texture.[5][6]

Caption: A simplified diagram of the ethylene signaling pathway in fruit ripening.

Quantitative Data on Ethephon Application

The following tables summarize the effects of different ethephon concentrations on various climacteric fruits as reported in scientific literature.

Table 1: Effect of Post-Harvest Ethephon Dip on Mango Ripening

Ethephon Concentration (ppm)	Ripening Time	Fruit Firmness	Total Soluble Solids (TSS)	Reference
0 (Control)	Longer	Higher	Lower	[5][9]
200	Reduced	Decreased	Increased	[9]
250 - 2000	Significantly Reduced	Significantly Decreased	Significantly Increased	[5]
400	Reduced	Decreased	Increased	[9]
800	Reduced	Decreased	Increased	[9]

Table 2: Effect of Post-Harvest Ethephon Dip on Tomato Ripening

Ethephon Concentration (ppm)	Days to Ripen	Shelf Life (days)	Total Soluble Solids (TSS) (%)	Rotting (%)	Reference
0 (Control)	~6-10	10.22	4.63	7.13 - 9.29	[6]
250	-	-	Increased	-
500	Hastened by 2-4 days	9.33	Increased	Increased	[6]
750	Hastened by 3 days	9.00	Increased	Increased
1000	Hastened by 4 days	8.00	Increased	13.13 (after 7 days)	[6]
1500	-	-	4.80	20.07	[6]

Table 3: Effect of Post-Harvest Ethephon Dip on Banana Ripening

Ethephon Concentration (ppm)	Days to Ripen	Pulp to Peel Ratio	Total Sugar	Reference
0 (Control)	13.00	1.48 - 2.85	Lower	[7]
500 - 1000	-	-	-	[1]
600	-	-	Highest
1000	5.67	2.37 - 4.70	Increased	[7]

Experimental Protocols

Below are detailed protocols for the post-harvest application of ethephon to induce uniform ripening in mangoes and tomatoes.

Protocol 1: Post-Harvest Ethephon Dip for Mangoes (cv. Langra and Kensington Pride)

1. Materials:

• Mature, hard green mango fruits of uniform size and free from defects.

• Ethephon solution (e.g., Ethrel, 40% a.i.).

• Distilled water.

• Tween 80 (or other suitable surfactant).

• Plastic tubs or containers for dipping.

• Corrugated fiberboard boxes.

• Paper cushioning material.

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses.

2. Ethephon Solution Preparation:

• Prepare a stock solution of ethephon.

• For a 1000 ppm solution from a 40% ethephon product, add 2.5 mL of the commercial product to 1 liter of distilled water.

• Prepare desired concentrations (e.g., 200, 400, 800 ppm or 250, 500, 1000, 1500, 2000 ppm) by serial dilution.[5][9]

• Add a surfactant like Tween 80 (0.01%) to the solution to ensure uniform wetting of the fruit surface.[5]

3. Application Procedure:

• Randomly divide the mango fruits into treatment groups, including a control group.

• Immerse the fruits in the respective ethephon solutions for 5 minutes.[5][9] For the control group, dip the fruits in distilled water with the surfactant.[9]

• After dipping, remove the fruits and allow them to air dry in the shade.[9]

4. Post-Treatment Handling and Storage:

• Pack the dried fruits in corrugated fiberboard boxes with paper cushioning.[9]

• Store the boxes at ambient conditions (e.g., 33 ± 2°C and 50 ± 20% RH) or at a controlled temperature (e.g., 20°C for 24 hours before transferring to 13°C).[5][9]

5. Data Collection and Analysis:

• Assess fruit quality parameters at regular intervals (e.g., 48, 72, 96, 120, and 144 hours).[9]

• Parameters to measure include:

  • Physiological loss in weight (PLW).

  • Fruit firmness (using a penetrometer).

  • Total Soluble Solids (TSS) (using a refractometer).

  • Titratable acidity (by titration).

  • Pulp color (using a colorimeter or visual rating scale).

• Perform statistical analysis (e.g., ANOVA) to determine the significance of the treatments.

Protocol 2: Post-Harvest Ethephon Dip for Tomatoes (at Breaker Stage)

1. Materials:

• Tomato fruits harvested at the breaker stage (first sign of color change).

• Ethephon solution.

• Distilled water.

• Plastic crates.

• Controlled environment room or chamber.

• PPE.

2. Ethephon Solution Preparation:

• Prepare various concentrations of ethephon solutions (e.g., 250, 500, 750, 1000 ppm) from a commercial source.

3. Application Procedure:

• Immerse the breaker stage tomatoes in the different ethephon solutions for 5 minutes.

• The control group should be dipped in water.

• After immersion, place the fruits on a clean surface to air dry for approximately 10 minutes to prevent chemical injury.

4. Post-Treatment Handling and Storage:

• Place the treated fruits in plastic crates.

• Store the crates in a controlled environment at ambient temperature (e.g., 22 ± 2°C and 80 ± 5% RH).

5. Data Collection and Analysis:

• Record observations at 3, 6, 9, and 12 days of storage.

• Key parameters to evaluate include:

  • Percentage of ripened fruits.

  • Fruit firmness.

  • TSS.

  • Titratable acidity.

  • Ascorbic acid content.

  • Total carotenoids.

• Analyze the data statistically to compare the effects of different ethephon concentrations.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for conducting experiments on post-harvest ethephon treatment.

Caption: A generalized experimental workflow for evaluating post-harvest ethephon treatment.

Safety and Regulatory Considerations

Ethephon is registered as a plant growth regulator in many countries. While it is generally considered safe for agricultural use, it is important to adhere to the recommended dosage and application guidelines.[1] The maximum residue limit (MRL) for ethephon in treated fruits is regulated by food safety agencies. For instance, the FAO recommends a maximum allowable daily intake of 0.05 mg/kg of body weight and an MRL of 2 ppm in treated fruit. Researchers should always handle ethephon with appropriate personal protective equipment and follow local regulations regarding its use and disposal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ethylene Control of Fruit Ripening: Revisiting the Complex Network of Transcriptional Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethylene Receptors, CTRs and EIN2 Target Protein Identification and Quantification Through Parallel Reaction Monitoring During Tomato Fruit Ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic Insights in Ethylene Perception and Signal Transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A molecular framework of ethylene-mediated fruit growth and ripening processes in tomato - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Preparation of a Stable Ethephon Stock Solution

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a stable ethephon stock solution for laboratory use. It includes information on the chemical properties of ethephon, factors affecting its stability, a step-by-step preparation workflow, and recommended storage conditions to ensure solution integrity and experimental reproducibility.

Introduction

Ethephon ((2-chloroethyl)phosphonic acid) is a widely used plant growth regulator that acts by releasing ethylene (B1197577), a natural plant hormone.[1][2][3] In a laboratory setting, it is used to study the physiological effects of ethylene on plant tissues, cell cultures, and in various biological assays. The primary challenge in working with ethephon is its instability in solution. At a pH above 5.0, ethephon begins to decompose, releasing ethylene gas.[4][5] This degradation is accelerated by higher temperatures and UV light exposure.[4][5][6] Therefore, preparing a stable, accurately concentrated stock solution requires careful control of pH and proper storage conditions. This protocol outlines the standard procedure to prepare a stable aqueous stock solution and minimize its degradation over time.

Chemical Properties and Stability Profile

Understanding the chemical characteristics of ethephon is crucial for its proper handling and for the preparation of stable solutions. Ethephon is a white crystalline solid that is readily soluble in water and polar organic solvents.[7] The stability of ethephon in aqueous solutions is highly dependent on pH.

Key Stability Factors:

• pH: Ethephon is stable in acidic aqueous solutions with a pH below 5.0.[2][4][5] As the pH increases, the rate of decomposition to ethylene accelerates significantly.

• Temperature: Decomposition is temperature-dependent; higher temperatures increase the rate of ethylene release.[6][8]

• UV Light: Ethephon is sensitive to UV irradiation, which can accelerate its degradation.[4][5]

The degradation of ethephon primarily yields ethylene, phosphate, and chloride ions. A minor degradation pathway can also lead to the formation of 2-hydroxyethylphosphonic acid (HEPA).[9]

Caption: Degradation pathway of Ethephon under destabilizing conditions.

Quantitative Data Summary

The following tables summarize key quantitative data regarding ethephon's properties and stability.

Table 1: Physicochemical Properties of Ethephon

Property	Value	Reference
Molar Mass	144.49 g/mol	[2]
Melting Point	74-75 °C	[7]
Solubility in Water	~1 kg/L (23 °C)	[7]
pKa1	2.5	[7]

| pKa2 | 7.2 |[7] |

Table 2: Stability of Ethephon in Aqueous Solution at 25°C

pH	Half-life (DT₅₀)	Stability	Reference
< 5.0	73.5 days (at pH 5)	Stable	[9][10]
7.0	2.4 days	Unstable	[9][10]

| 9.0 | 1.0 day | Highly Unstable |[9][10] |

Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 100 mM ethephon stock solution in an acidified aqueous solvent to ensure stability.

4.1 Materials and Equipment

• Ethephon analytical standard (≥99% purity)

• Reagent-grade water (e.g., Type I ultrapure)

• Formic acid (or Hydrochloric acid, HCl)

• Analytical balance

• Class "A" volumetric flasks and pipettes

• Beakers and magnetic stirrer/stir bar

• pH meter

• 0.22 µm syringe filters (optional, for sterilization)

• Amber glass storage vials or tubes wrapped in aluminum foil

• Personal Protective Equipment (PPE): Safety glasses, gloves, lab coat

4.2 Safety Precautions Ethephon is corrosive and can cause irritation to the skin and eyes.[4] Commercial formulations are often highly acidic.[2] Always handle the solid compound and concentrated solutions in a well-ventilated area or chemical fume hood, wearing appropriate PPE.

4.3 Preparation Workflow

Caption: Workflow for preparing a stable Ethephon stock solution.

4.4 Step-by-Step Procedure

• Prepare the Solvent:

  • Prepare an acidified aqueous solution to ensure ethephon stability. A common choice is 0.1% formic acid in water or 0.1 N HCl.[5][11]

  • To prepare 100 mL of 0.1% formic acid, add 100 µL of formic acid to 99.9 mL of reagent-grade water and mix well.

• Weigh Ethephon:

  • Calculate the mass of ethephon required for your desired concentration and volume. For example, to make 10 mL of a 100 mM stock solution:

    • Mass (g) = 0.1 mol/L * 0.010 L * 144.49 g/mol = 0.1445 g (144.5 mg)

  • Accurately weigh the calculated amount of ethephon standard using an analytical balance.

• Dissolve Ethephon:

  • Transfer the weighed ethephon to a beaker or flask.

  • Add a portion (e.g., 70-80%) of the final volume of the acidified solvent.

  • Mix using a magnetic stirrer or by vortexing until the solid is completely dissolved. Gentle sonication can be used to aid dissolution.[7][12]

• Final Volume Adjustment:

  • Once fully dissolved, quantitatively transfer the solution to a Class "A" volumetric flask of the appropriate final volume (e.g., 10 mL).

  • Rinse the original container with a small amount of the acidified solvent and add the rinsing to the volumetric flask to ensure a complete transfer.

  • Carefully add the acidified solvent to the flask until the meniscus reaches the calibration mark.

• Mixing and Storage:

  • Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

  • (Optional) For biological applications requiring sterility, filter the solution through a 0.22 µm syringe filter into a sterile container.[12]

  • Aliquot the final stock solution into smaller, single-use volumes in amber glass vials or cryotubes wrapped in foil to protect from light.

Storage and Stability

Proper storage is critical to maintain the concentration and efficacy of the ethephon stock solution.

Table 3: Recommended Storage Conditions

Storage Temperature	Duration	Notes	Reference
2-8 °C (Refrigerator)	Short-term (days to weeks)	For frequently used solutions. Ensure protection from light.	[11]
-20 °C (Freezer)	Up to 1 month	Recommended for routine lab use to minimize degradation.	[12]

| -80 °C (Ultra-low Freezer) | Up to 6 months | Optimal for long-term storage of archival stock. |[12] |

Key Storage Practices:

• Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes prevents degradation from repeated freezing and thawing.[12]

• Protect from Light: Always store vials in the dark (using amber vials or foil) to prevent photodegradation.[4]

• Ensure Acidity: The use of an acidified solvent is the primary method for preventing chemical decomposition.

• Label Clearly: Label all aliquots with the compound name, concentration, preparation date, and solvent used.

Concentration Verification

For applications requiring precise concentration, it is advisable to verify the concentration of the prepared stock solution. Common analytical methods include:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method for quantifying ethephon.[1][11]

• Ion Chromatography (IC): Can be used for the determination of ethephon in soluble concentrations.[7]

• Gas Chromatography (GC): Often involves derivatization or headspace analysis of the released ethylene.[5][13]

References

• 1. fao.org [fao.org]
• 2. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pomais.com [pomais.com]
• 4. maguirehq.com [maguirehq.com]
• 5. jfda-online.com [jfda-online.com]
• 6. researchgate.net [researchgate.net]
• 7. cipac.org [cipac.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. bayer.com [bayer.com]
• 10. fao.org [fao.org]
• 11. epa.gov [epa.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes: Ethephon for Promoting Female Flower Development in Cucurbits

Introduction

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that releases ethylene (B1197577) upon decomposition within plant tissues. In cucurbits, a family of plants known for their monoecious nature (bearing separate male and female flowers on the same plant), ethylene is a key hormone regulating sex expression.[1][2][3] Exogenous application of ethephon is a well-established technique to increase the number of pistillate (female) flowers, suppress staminate (male) flowers, and thereby enhance fruit set and overall yield.[4][5][6] This document provides detailed application notes, protocols, and a summary of quantitative data for researchers utilizing ethephon to promote femaleness in various cucurbit species.

Mechanism of Action

Ethephon application increases the internal ethylene concentration in plants.[7] Ethylene plays a pivotal role in the sex determination of cucurbit flowers by arresting the development of stamen primordia in genetically female floral buds.[8][9] The signaling cascade involves several key genes. Ethephon treatment upregulates the expression of genes encoding for ACC oxidase (ACO), a key enzyme in the ethylene biosynthesis pathway, creating a positive feedback loop.[8][10][11] This ethylene signal is perceived by receptors like CsETR1 and transduced through transcription factors, ultimately leading to the suppression of male organ development and the promotion of female flower formation.[8][12] Studies have shown that this hormonal response also involves crosstalk with other phytohormones, including auxins, jasmonic acid (JA), and cytokinins (CK), which collectively contribute to inducing femaleness.[8][11]

Data Summary: Ethephon Effects on Cucurbit Sex Expression

The following tables summarize the quantitative effects of ethephon application across different cucurbit species as reported in scientific literature.

Table 1: Effect of Ethephon on Cucumber (Cucumis sativus)

Cultivar	Ethephon Conc. (ppm)	Application Timing	Key Results	Reference
Bhaktapur Local	100 - 400	Foliar spray	300 ppm resulted in the highest number of female flowers (20.31/plant) and the highest yield (27.51 t/ha). 400 ppm produced female flowers at the lowest node (5.05).[13]	[13]
Poinsette, et al.	100, 200	Sprayed at 2 and 4 leaf stage	100 ppm led to early production and yield. 200 ppm improved the number of secondary branches.[14]	[14]
Bhaktapur Local	300	Foliar spray	Significantly increased the total number of female flowers (39.89) and resulted in earlier female flower emergence (34.21 DAT).[4]	[4]

Table 2: Effect of Ethephon on Zucchini and Pumpkin (Cucurbita pepo)

Species / Cultivar	Ethephon Conc. (mg/L)	Application Timing & Frequency	Key Results	Reference
Zucchini 'Caserta'	125, 250, 375, 500	1, 2, 3, or 4 applications, starting 10 days after emergence, repeated weekly.	Increasing concentration increased female flowers and decreased male flowers. 500 mg/L with 3-4 applications yielded the lowest male/female flower ratio.[1]	[1]
Pumpkin 'Baby Bear'	100, 300 (mL/L)	Sprayed at the two-leaf stage.	At 20/15°C, 300 mL/L ethephon increased female bud percentage from 17% (control) to 37%.[15] Ethephon was less effective at overcoming heat-induced suppression of female flowers at higher temperatures (32/27°C).[15]	[15]
Medicinal Pumpkin	100, 200, 300	Sprayed at four-leaf stage.	300 mg/L produced the highest number of female flowers and decreased the node position of the first female flower.[6]	[6]

Experimental Protocols

This section outlines a generalized protocol for the application of ethephon to promote female flower development in cucurbits, based on methodologies cited in the literature.

1. Plant Material and Growth Conditions

• Species and Cultivar: Select the desired cucurbit species and cultivar (e.g., Cucumis sativus cv. Bhaktapur Local, Cucurbita pepo cv. Caserta).[1][13]

• Germination and Growth: Sow seeds in appropriate germination trays or directly into pots/field plots with well-drained, fertile soil. Maintain standard greenhouse or field conditions suitable for the specific crop.

• Experimental Design: Employ a suitable experimental design, such as a Randomized Complete Block Design (RCBD) with multiple replicates (e.g., three replicates) for each treatment group to ensure statistical validity.[1]

2. Preparation of Ethephon Solution

• Materials: Ethephon stock solution (e.g., Ethrel® 40%), distilled water, volumetric flasks, pipettes, and a calibrated pH meter.

• Calculation: Calculate the required volume of the stock solution to achieve the desired final concentrations (e.g., 100, 200, 300, 400, 500 ppm or mg/L).

  • Formula: (Desired Concentration [ppm] × Final Volume [L]) / (Stock Concentration [ppm] × 1000) = Volume of Stock [mL]

• Procedure:

  • Add a small amount of distilled water to a volumetric flask.

  • Pipette the calculated volume of ethephon stock solution into the flask.

  • Bring the flask to the final volume with distilled water.

  • Mix thoroughly. Prepare fresh solutions on the day of application.

  • Prepare a control solution containing only distilled water and any surfactant used in the treatment solutions.

3. Ethephon Application

• Timing: The timing of application is critical. The first application is typically performed at the two- to four-true-leaf stage.[6][14][15] One study initiated the first application 10 days after seedling emergence.[1]

• Method:

  • Use a handheld sprayer to apply the solution as a fine foliar mist.

  • Ensure thorough coverage of the entire plant, especially the shoot apical meristem, until the point of runoff.[8][16]

  • Applications are best performed in the late afternoon on sunny days to maximize absorption and minimize rapid evaporation.[17]

• Frequency: Depending on the experimental goals, a single application may be sufficient, or multiple applications can be performed.[1] For multiple applications, a weekly interval is common.[1]

4. Data Collection and Analysis

• Parameters to Measure:

  • Node of First Appearance: Record the node number for the first male and first female flower.[6][13]

  • Flower Count: Count the number of male and female flowers per plant at regular intervals or up to a specific node number (e.g., within the first 20 nodes).[10]

  • Sex Ratio: Calculate the ratio of male to female flowers.[1][4]

  • Yield Parameters: Measure the number of fruits per plant, fruit weight, and total yield.[4][6]

  • Phytotoxicity: Observe and record any signs of phytotoxicity, such as leaf epinasty, stunting, or chlorosis.[5]

• Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as Analysis of Variance (ANOVA), followed by a mean comparison test (e.g., Tukey's HSD) to determine significant differences between treatments.

Visualizations: Pathways and Workflows

Ethephon-Induced Female Flower Signaling Pathway

The diagram below illustrates the molecular signaling pathway initiated by ethephon application, leading to the development of female flowers in cucurbits.

Caption: Molecular pathway of ethephon in promoting female flower development in cucurbits.

General Experimental Workflow

This diagram outlines the typical workflow for conducting an experiment to evaluate the efficacy of ethephon.

Caption: Standard workflow for ethephon application experiments on cucurbits.

Logical Framework: Ethephon Application to Yield Enhancement

This diagram shows the logical progression from applying ethephon to the desired outcome of increased fruit yield.

Caption: Logical flow from ethephon application to increased yield in cucurbits.

References

• 1. Doses and number of applications of ethephon in sex reversal of zucchini squash flowers [scielo.org.mx]
• 2. ijhst.ut.ac.ir [ijhst.ut.ac.ir]
• 3. Frontiers | Gene Interactions Regulating Sex Determination in Cucurbits [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. ijfas.com [ijfas.com]
• 7. A positive feedback loop mediated by CsERF31 initiates female cucumber flower development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BioKB - Publication [biokb.lcsb.uni.lu]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Transcriptional and Hormonal Responses in Ethephon-Induced Promotion of Femaleness in Pumpkin [frontiersin.org]
• 11. Transcriptional and Hormonal Responses in Ethephon-Induced Promotion of Femaleness in Pumpkin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Differential Gene Expression Caused by the F and M Loci Provides Insight Into Ethylene-Mediated Female Flower Differentiation in Cucumber [frontiersin.org]
• 13. ijasbt.org [ijasbt.org]
• 14. Sex Modification In Cucumber (cucumis Sativus L.) Under The Influence Of Ethephon And Maleic Hydrazide. [journalijar.com]
• 15. hort [journals.ashs.org]
• 16. Transcriptional and Hormonal Responses in Ethephon-Induced Promotion of Femaleness in Pumpkin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Application of Plant Growth Regulator in Cucumber 2 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]

Ethephon for Cotton Defoliation: Application Notes and Protocols for Agricultural Research

Introduction

Ethephon is a widely utilized plant growth regulator in cotton production that promotes leaf drop (defoliation) and boll opening, facilitating mechanical harvesting.[1][2][3] Its primary active ingredient, (2-chloroethyl)phosphonic acid, releases ethylene (B1197577) gas upon application, a natural plant hormone that stimulates the formation of an abscission layer at the base of the leaf petiole, leading to leaf shedding.[4][5] This document provides detailed application notes and protocols for the use of ethephon in cotton defoliation research, intended for researchers, scientists, and agricultural development professionals.

Mechanism of Action

Ethephon acts as a hormonal defoliant.[3][5] Once absorbed by the plant tissue, it breaks down to release ethylene.[4] This ethylene gas stimulates a cascade of physiological responses within the cotton plant, primarily the synthesis of enzymes like cellulase (B1617823) and polygalacturonase in the abscission zone of leaf petioles and boll walls.[4] These enzymes degrade the cell walls in the abscission layer, weakening the connection of the leaf to the stem and ultimately causing the leaf to drop.[4] Unlike herbicidal defoliants that cause cellular injury to induce ethylene production, ethephon directly introduces ethylene, which can result in a more controlled defoliation process with a lower risk of "leaf stick," where desiccated leaves remain attached to the plant.[1][5]

Data Presentation

Table 1: Ethephon Application Rates for Cotton Defoliation and Boll Opening

Product Type	Active Ingredient	Labeled Rate (per acre)	Primary Purpose	Reference
Ethephon 6, BollBuster, etc.	Ethephon	1.33 - 2.33 pints	Boll opening, enhances defoliation	[1][6]
Finish 6 Pro	Ethephon + Cyclanilide	1.33 - 2.33 pints	Boll opening, defoliation	[1][6]
CottonQuik, FirstPick	Ethephon + Urea Sulfate	Check label for specific rates	Defoliation, boll opening	[7]

Table 2: Influence of Temperature on Ethephon Application Rates and Efficacy

Temperature Condition	Recommended Ethephon Rate Adjustment	Expected Efficacy	Reference
Highs > 90°F, Lows > 70°F (Early Season)	21 - 24 fl oz/acre (in a three-way mix)	High activity, faster leaf drop and boll opening.	[3]
Highs 80-89°F, Lows 60-70°F (Mid-Season)	24 - 32 fl oz/acre (in a three-way mix)	Moderate activity.	[3]
Highs < 80°F, Lows < 60°F (Late Season)	32 - 42 fl oz/acre (in a three-way mix)	Reduced activity, slower response. Rates need to be increased.	[3][8]
Temperatures below 60°F	Efficacy is diminished.	Significantly slower and less effective defoliation and boll opening.	[2]
85-95°F	Standard rate	Optimal speed and degree of boll opening.	[9]
65-75°F	Twice the standard rate	Required to achieve the same results as at higher temperatures.	[9]

Table 3: Tank Mix Combinations with Ethephon for Cotton Defoliation

Tank Mix Partner	Purpose of Addition	Example Combination Rate (per acre)	Notes	Reference
Thidiazuron (B128349) (e.g., Dropp)	Prevents regrowth, removes juvenile leaves.	Ethephon (1-1.5 pt) + Thidiazuron (0.1-0.2 lb a.i.)	A common and effective combination for balanced defoliation.	[10][11]
Tribufos (e.g., Folex/Def)	Removes mature foliage.	Part of a "three-way" mix with ethephon and thidiazuron.	Effective for a broad spectrum of leaf ages.	[11]
Diuron (as in Ginstar)	Combined with thidiazuron to enhance regrowth control.	Ethephon + Ginstar (8 oz)	Ginstar at 8 oz/A provides 2.0 oz of TDZ and 1.0 oz of diuron.	[12]
Paraquat	Desiccant for weed control and to open mature bolls before a freeze.	3.1 - 5 oz/A in combination with ethephon.	Can inhibit the development of immature bolls.	[1]
Crop Oil Concentrate (COC) or Methylated Seed Oil (MSO)	Adjuvant to improve uptake through the waxy leaf cuticle.	0.5 - 1.0% v/v	Recommended to enhance performance, especially in tank mixes.	[1][2]

Experimental Protocols

Protocol 1: Preparation of Ethephon Working Solution

Objective: To prepare a stable and effective ethephon solution for field or greenhouse application.

Materials:

• Ethephon stock solution (e.g., Ethephon 6 SL)

• Distilled or deionized water

• Graduated cylinders and volumetric flasks

• pH meter

• Buffer solution (if needed, to maintain acidic pH)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat or coveralls.[13][14]

Procedure:

• Safety First: Don all required PPE before handling ethephon concentrate.[13][14] Ethephon is corrosive and can cause irreversible eye damage and skin burns.[15]

• Determine Required Concentration: Based on the experimental design and the data in the tables above, calculate the required final concentration of ethephon.

• Water pH: Check the pH of the water to be used for dilution. Ethephon is most stable in acidic solutions (pH < 5).[16] If the water is alkaline, decomposition can occur, releasing ethylene prematurely.[17][18]

• Dilution: Half-fill the spray tank or mixing vessel with the required volume of water.[17]

• Adding Ethephon: While agitating the water, slowly add the calculated volume of ethephon stock solution.

• Final Volume: Add the remaining water to reach the final desired volume and continue to agitate to ensure a homogenous mixture.

• pH Check: Re-check the pH of the final solution. If necessary, use a suitable buffer to adjust the pH to below 5.0.

• Immediate Use: Prepare the solution on the day of application and do not let it stand overnight to prevent degradation.[17]

Protocol 2: Field Application of Ethephon for Cotton Defoliation Trial

Objective: To apply ethephon uniformly to cotton plots to evaluate its efficacy on defoliation and boll opening.

Materials:

• Calibrated research plot sprayer

• Prepared ethephon working solution

• Plot maps and markers

• Weather monitoring equipment (thermometer, hygrometer)

• PPE as described in Protocol 1.

Procedure:

• Timing of Application: Determine the optimal application timing based on crop maturity. Common methods include:

  • Percent Open Bolls: Apply when 60-70% of harvestable bolls are open.[10]

  • Nodes Above Cracked Boll (NACB): Apply when there are 4 or fewer nodes above the highest first position cracked boll.

  • Heat Units: Aim for 200-250 DD60s (degree days base 60°F) after cutout.[10]

• Environmental Conditions: Apply on a warm, sunny day with temperatures ideally above 60°F.[2] Avoid application if rain is expected within 12-24 hours, as this can wash the product off the leaves.[2][10] High humidity can enhance uptake.[8]

• Sprayer Calibration: Ensure the sprayer is properly calibrated to deliver the intended volume per acre to ensure uniform coverage. Good coverage is essential as ethephon is not systemic.[19][20]

• Application: Apply the ethephon solution evenly across the designated plots. Avoid spray drift to adjacent plots or non-target areas.

• Data Collection:

  • Pre-application: Record the initial percent of open bolls and take leaf counts from designated sample areas.

  • Post-application: At set intervals (e.g., 4, 7, 10, and 14 days after application), record:

    • Percent defoliation (leaf drop).

    • Percent open bolls.

    • Presence of any phytotoxicity or "leaf stick".

    • Regrowth of new leaves.

• Harvest: Harvest the plots typically 10 to 14 days after application to assess yield and fiber quality parameters.[1]

Visualizations

Caption: Signaling pathway of ethephon-induced cotton leaf abscission.

Caption: Workflow for a cotton defoliation trial using ethephon.

Safety Precautions

Ethephon is a corrosive chemical that requires careful handling.[15]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, coveralls over a long-sleeved shirt and long pants, chemical-resistant footwear plus socks, and protective eyewear.[13][14][15] For mixing, loading, or cleaning equipment, a chemical-resistant apron is necessary.[13][14]

• Handling: Use in a well-ventilated area.[13][14] Avoid breathing in spray mist.[13] Wash hands thoroughly with soap and water after handling and before eating, drinking, or using the toilet.[15]

• Storage: Store in a cool, dry, well-ventilated area in the original, tightly closed container.[15] Store away from oxidizing agents, alkaline materials, and metals like iron, steel, aluminum, and copper, as it can be corrosive.[13]

• Spills: In case of a small spill, absorb with inert material like sand or clay and place in a suitable container for disposal.[13][14] For large spills, dike the area to contain the liquid.[14]

• Disposal: Do not contaminate water, food, or feed by storage or disposal.[13] Dispose of waste at an approved waste disposal facility.[15]

Analytical Methods for Residue Analysis

For research purposes, quantifying ethephon residues in plant tissues or soil may be necessary.

• Principle: Ethephon is highly polar and soluble in water, making it unsuitable for standard multi-residue methods.[21] Analytical methods often rely on the degradation of ethephon to ethylene gas under alkaline conditions, which is then measured.[18][21][22]

• Gas Chromatography (GC): A common method involves headspace sampling where the ethylene released from a sample is quantified by a GC equipped with a Flame Ionization Detector (FID).[18][21]

• Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS): This is a more direct and highly sensitive method. Residues are extracted from the sample matrix (e.g., soil, plant tissue) using an acidic aqueous solution. An isotopically labeled internal standard (ethephon-d4) is used for quantification to ensure accuracy.[23] This method can achieve a limit of quantitation of 5 ng/g.[23]

References

• 1. uaex.uada.edu [uaex.uada.edu]
• 2. Level Up Your Cotton Defoliation Strategy - Armor Seed [armorseed.com]
• 3. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 4. cotton.org [cotton.org]
• 5. Cotton Defoliation – Defoliation Products | UT Crops News [news.utcrops.com]
• 6. ssl.acesag.auburn.edu [ssl.acesag.auburn.edu]
• 7. content.ces.ncsu.edu [content.ces.ncsu.edu]
• 8. cotton.org [cotton.org]
• 9. Application of Cotton Defoliation Aids in Alabama - Alabama Cooperative Extension System [aces.edu]
• 10. cottongins.org [cottongins.org]
• 11. extension.uga.edu [extension.uga.edu]
• 12. site.extension.uga.edu [site.extension.uga.edu]
• 13. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 14. assets.greenbook.net [assets.greenbook.net]
• 15. kernred.co.kern.ca.us [kernred.co.kern.ca.us]
• 16. cipac.org [cipac.org]
• 17. maguirehq.com [maguirehq.com]
• 18. jfda-online.com [jfda-online.com]
• 19. cottoninfo.com.au [cottoninfo.com.au]
• 20. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]
• 23. epa.gov [epa.gov]

Application Note: Measurement of Ethylene Release from Ethephon using Headspace Gas Chromatography

Introduction

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that acts by releasing ethylene (B1197577), a natural plant hormone, upon decomposition.[1][2][3][4] The quantification of ethylene release from ethephon is crucial for assessing its efficacy and for residue analysis in agricultural products.[1][2] Headspace gas chromatography (GC) offers a rapid and straightforward method for this analysis.[1][2][5][6][7] This technique relies on the principle that ethephon rapidly decomposes to ethylene under alkaline conditions and elevated temperatures.[1][2][7] The volatile ethylene gas accumulates in the headspace of a sealed vial and can be directly sampled and analyzed by GC, commonly with a flame ionization detector (FID).[1][2]

This application note provides a detailed protocol for the determination of ethylene released from ethephon using headspace gas chromatography.

Experimental Protocols

Reagents and Materials

• Ethephon standard (99% purity)

• Potassium hydroxide (B78521) (KOH) or Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Acetone (residue grade)

• Deionized water

• Nitrogen (carrier gas)

• Hydrogen (for FID)

• Compressed air (for FID)

• Headspace vials (e.g., 24 mL) with screw caps (B75204) and Teflon/silicone septa

• Homogenizer (e.g., Waring blender)

• Vortex mixer

• Gas-tight syringe

Instrumentation

• Gas chromatograph equipped with a headspace autosampler and a flame ionization detector (FID).

• GC column: A suitable column for separating light hydrocarbons, such as a GS-Q (30 m x 0.53 mm i.d.) or an Agilent Elite-Plot Q (30m x 0.53mm ID x 40um df) column, is recommended.[1][7]

Preparation of Standard Solutions

• Ethephon Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of ethephon standard into a 100 mL volumetric flask. Dissolve and dilute to volume with 0.1 N HCl solution.[1] Ethephon is stable in acidic aqueous solutions (pH < 3.5).[1][7]

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.2%, 0.5%, 1.0%, 2.5%, and 5.0% or other suitable concentrations) by diluting the stock solution with 0.1 N HCl.[7]

Sample Preparation

• Homogenization: For solid samples like plant tissues, homogenize the sample using a blender to create a slurry.[1]

• Aliquoting: Accurately weigh a specific amount of the homogenized sample (e.g., 5 grams) into a headspace vial.[1] For liquid samples, pipette a known volume (e.g., 0.1 mL) into the vial.[7]

• Reaction Initiation: To the vial, add the necessary reagents to induce ethylene release. A common procedure is to add a mixture of water, acetone, and a strong base. For example, add 4 mL of water, 1 mL of acetone, and 1 mL of 30% KOH solution.[1] Alternatively, for liquid stimulant samples, 0.1 mL of 2.5M NaOH can be added.[7]

• Sealing: Immediately seal the vial tightly with the screw cap and septum to prevent the escape of ethylene gas.[1][7]

• Mixing: Vortex the sealed vial to ensure thorough mixing of the sample and reagents.[7]

Headspace GC Analysis

• Incubation: Place the sealed vials in the headspace autosampler oven and incubate at a controlled temperature for a specific duration to allow for the complete conversion of ethephon to ethylene and to reach equilibrium. Typical conditions are 70°C for 25 to 120 minutes.[3][7]

• Injection: After incubation, a specific volume of the headspace gas (e.g., 1 mL) is automatically injected into the GC inlet.[1] It is important to perform only a single injection from each vial as subsequent injections can affect quantification.[1]

• GC Separation and Detection: The injected ethylene is separated from other volatile compounds on the GC column and detected by the FID.

Quantification

• Calibration Curve: Prepare a calibration curve by analyzing the headspace of vials containing the working standard solutions under the same conditions as the samples. Plot the peak area of ethylene against the known concentration of ethephon.

• Calculation: Determine the concentration of ethephon in the samples by comparing the ethylene peak area to the calibration curve. The content of ethephon in the sample can be calculated using the following formula:[1]

  • Ethephon Content (ppm) = (C / M)

    • Where C is the concentration of ethephon in the sample vial calculated from the calibration curve (in µg) and M is the weight of the sample (in g).[1]

Data Presentation

Table 1: Typical Headspace GC Operating Conditions

Parameter	Value	Reference(s)
GC System	Shimadzu GC with FID / Perkin Elmer Headspace GC with FID	[1][7]
Column	GS-Q (30 m x 0.53 mm i.d.) / Agilent Elite – Plot Q (30m x 0.53mm ID x 40um df)	[1][7]
Injector Temperature	250°C	[1]
Detector Temperature	250°C	[1][7]
Oven Program	Isothermal at 40°C for 5 min, then ramp to 120°C at 30°C/min / Initial 65°C for 0.1 min, ramp at 10°C/min to 150°C, hold for 30 min	[1][7]
Carrier Gas	Nitrogen / Helium	[1][7]
Flow Rate	5 mL/min / 30 mL/min	[1][7]
Injection Volume	1 mL	[1]
Headspace Oven Temp.	70°C	[3][7]
Incubation Time	25 min to 2 hours	[3][7]

Table 2: Method Performance Data

Parameter	Value Range	Reference(s)
Recovery	88.3 - 98.6%	[1][2]
Coefficient of Variation	2.2 - 7.5%	[1][2]
Limit of Detection (LOD)	0.1 ppm	[1][2]

Visualizations

Chemical Pathway

Caption: Decomposition of Ethephon to Ethylene under alkaline conditions.

Experimental Workflow

Caption: Workflow for Ethephon analysis by Headspace GC.

References

• 1. jfda-online.com [jfda-online.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. [PDF] Determination of Ethephon in Pesticide Formulations by Headspace Gas Chromatography | Semantic Scholar [semanticscholar.org]
• 6. academic.oup.com [academic.oup.com]
• 7. ijafp.org [ijafp.org]

Technical Notes & Optimization

How to prevent ethephon-induced phytotoxicity in sensitive plants

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing ethephon in their experiments. The information aims to help prevent and mitigate ethephon-induced phytotoxicity in sensitive plant species.

Troubleshooting Guides

Issue 1: Visible signs of phytotoxicity (leaf yellowing, necrosis, leaf drop) after ethephon application.

Question	Possible Cause	Troubleshooting Steps
Are you observing leaf yellowing, cupping, distortion, or premature leaf drop? [1]	Ethephon concentration is too high for the specific plant species or cultivar. Different plants exhibit varying sensitivities to ethephon.[2]	1. Reduce Concentration: Conduct a dose-response experiment to determine the optimal, non-phytotoxic concentration for your plant species. Start with a lower concentration and gradually increase it. 2. Review Literature: Check for established optimal ethephon concentrations for your specific plant or a closely related species.
Did you apply ethephon to plants under stress?	Application to stressed plants (e.g., drought, high temperature, disease) enhances phytotoxicity. Ethylene (B1197577) is a stress hormone, and stressed plants are more susceptible to its effects.[3]	1. Ensure Plant Health: Only apply ethephon to healthy, well-watered, and actively growing plants. 2. Optimal Growth Conditions: Maintain optimal growing conditions before, during, and after application.
What were the environmental conditions during and after application?	High temperatures can accelerate the breakdown of ethephon to ethylene, leading to a rapid, high-dose release that can cause tissue damage. [4]	1. Temperature Control: Apply ethephon in a controlled environment with temperatures ideally between 60°F (15.5°C) and 75°F (24°C). Avoid application above 79°F (26°C). 2. Time of Day: In less controlled environments, apply during cooler parts of the day, such as early morning or evening.
What is the pH of your ethephon solution?	High pH (above 5.0) of the spray solution causes rapid breakdown of ethephon into ethylene gas before it can be absorbed by the plant, potentially leading to inconsistent results and localized high concentrations. Ethephon is most stable in an acidic solution.	1. pH Adjustment: Measure the pH of your final spray solution. Adjust the pH of your water to be between 4.0 and 5.0 before adding ethephon. Use a suitable buffer if necessary.

Issue 2: Inconsistent or no observable effect after ethephon application.

Question	Possible Cause	Troubleshooting Steps
What is the pH of your spray solution?	High water alkalinity and a solution pH greater than 5.0 can cause premature conversion of ethephon to ethylene gas, which then escapes into the atmosphere instead of being absorbed by the plant.	1. Check Water Quality: Test the alkalinity of your water source. 2. Acidify Solution: Use a buffering agent or acid to lower the pH of the water to the optimal range of 4.0-5.0 before mixing in ethephon.
What were the application temperatures?	Low temperatures (below 60°F or 15.5°C) will slow down the conversion of ethephon to ethylene, reducing its effectiveness. [4]	1. Maintain Optimal Temperature: Ensure the ambient temperature is within the recommended range of 60-75°F (15.5-24°C) during and after application to allow for proper uptake and conversion.
Was the spray coverage thorough?	Ethephon is not readily translocated within the plant, so incomplete coverage will result in an uneven or localized response.	1. Ensure Uniform Application: Use appropriate spray equipment to ensure fine droplets and complete, uniform coverage of all targeted plant tissues. For whole-plant effects, ensure all foliage is treated.

Frequently Asked Questions (FAQs)

Q1: What are the typical symptoms of ethephon-induced phytotoxicity?

A1: Symptoms can vary depending on the plant species and the concentration of ethephon applied. Common symptoms include:

• Leaf yellowing (chlorosis) and necrosis (tissue death).[1]

• Leaf cupping, distortion, and abnormal growth.[2]

• Premature leaf, flower, or fruit drop (abscission).[1]

• Stunted growth.

• In severe cases, plant death.

Q2: How can I mitigate phytotoxicity if I've already applied a high concentration of ethephon?

A2: While complete reversal may not be possible, the following steps can help mitigate the damage:

• Rinse Foliage: Thoroughly rinse the plant's foliage with water to wash off any unabsorbed ethephon.

• Provide Optimal Conditions: Ensure the plant has adequate water and nutrients to support recovery.

• Application of Other Growth Regulators: In some cases, application of gibberellins (B7789140) or auxins has been used to counteract some of the inhibitory effects of ethylene.

Q3: What is the mechanism behind ethephon-induced phytotoxicity?

A3: Ethephon breaks down in plant tissues to release ethylene, a natural plant hormone.[5] At supraoptimal concentrations, ethylene can trigger a cascade of stress responses, including:

• Increased Reactive Oxygen Species (ROS): High ethylene levels can lead to the production of ROS, which cause oxidative damage to cells, leading to necrosis and chlorosis.[6]

• Hormonal Imbalance: Excessive ethylene can disrupt the balance with other plant hormones like auxins and cytokinins, leading to abnormal growth and development.[7]

• Accelerated Senescence: Ethylene is a key regulator of senescence (aging) in plants. High concentrations can prematurely trigger senescence programs, leading to leaf yellowing and abscission.[1][8]

Q4: Are there any chemical agents that can be used to prevent ethephon phytotoxicity?

A4: Yes, researchers have explored the use of ethylene inhibitors or antagonists. For example, 1-methylcyclopropene (B38975) (1-MCP) is a compound that blocks ethylene receptors, thereby preventing the plant from perceiving and responding to ethylene. Applying 1-MCP before ethephon treatment can help mitigate phytotoxicity. Silver thiosulfate (B1220275) (STS) is another ethylene action inhibitor that can be used, though it has environmental and disposal concerns.

Quantitative Data Summary

Table 1: Ethephon Concentration and Observed Effects in Various Plant Species

Plant Species	Ethephon Concentration (ppm)	Observed Effect	Reference
Watermelon	100-400	Decreased plant height, increased female flowers at 200 ppm.	[9]
Pumpkin	50-250	Increased number of female flowers.	[10][11]
Brassica napus	25-75	Reduced stem elongation, leaf senescence at 50-75 ppm.	[1]
Chili Pepper	2000-5000	Accelerated ripening. Residues below permissible limits at 2000 ppm.	[12]
Hydrangea macrophylla	1000-5000	Complete defoliation. Abnormal flower pigmentation at ≥3000 ppm.	[2]
Banana	250-1000	Accelerated ripening.	[13]

Experimental Protocols

Protocol 1: Assessing Ethephon Phytotoxicity using Chlorophyll (B73375) Content Assay

This protocol quantifies leaf damage by measuring the reduction in chlorophyll content, a common symptom of phytotoxicity.

Materials:

• Plant leaves treated with ethephon and control leaves.

• N,N-Dimethylformamide (DMF) or 95% Ethanol.[14][15]

• Cork borer or hole punch.

• 1.5 mL microcentrifuge tubes.

• Spectrophotometer.

• Glass or quartz cuvettes.

Procedure:

• Collect leaf discs of a uniform size (e.g., 4 mm radius) from both ethephon-treated and control plants. Take at least 3-5 discs per biological replicate.

• Place the leaf discs into a 1.5 mL tube and add 1 mL of DMF or 95% ethanol. Ensure the discs are fully submerged.[14]

• Incubate the tubes in the dark at 4°C overnight to allow for complete chlorophyll extraction.

• After incubation, take an aliquot of the chlorophyll extract and dilute it if necessary with the same solvent used for extraction.

• Measure the absorbance of the extract at 647 nm and 664.5 nm for DMF, or 649 nm and 665 nm for ethanol, using the solvent as a blank.[14][16]

• Calculate the chlorophyll a, chlorophyll b, and total chlorophyll content using the following equations (for DMF):

  • Chlorophyll a (µg/mL) = (12.7 * A664.5) - (2.79 * A647)

  • Chlorophyll b (µg/mL) = (20.7 * A647) - (4.62 * A664.5)

  • Total Chlorophyll (µg/mL) = Chlorophyll a + Chlorophyll b

• Express the chlorophyll content per unit of leaf area (e.g., µg/cm²). A significant reduction in total chlorophyll content in ethephon-treated leaves compared to the control indicates phytotoxicity.

Protocol 2: Evaluating Membrane Damage via Electrolyte Leakage Assay

This protocol assesses cell membrane integrity. Phytotoxicity causes membrane damage, leading to the leakage of electrolytes into a solution, which can be measured by a conductivity meter.[17]

Materials:

• Plant leaves treated with ethephon and control leaves.

• Deionized water.

• Cork borer or hole punch.

• 12-well plates or test tubes.

• Conductivity meter.

Procedure:

• Collect leaf discs of a uniform size from both ethephon-treated and control plants.

• Rinse the leaf discs gently with deionized water to remove any surface contaminants.

• Place a set number of leaf discs (e.g., 5-10) into a tube or well of a 12-well plate containing a known volume of deionized water (e.g., 10 mL).

• Incubate the samples on a shaker at room temperature.

• Measure the electrical conductivity of the solution at various time points (e.g., 1, 2, 4, 8, and 24 hours) to monitor the dynamics of electrolyte leakage.

• After the final time point, boil the samples for 15-20 minutes to induce 100% electrolyte leakage.

• Allow the samples to cool to room temperature and measure the final conductivity.

• Calculate the percentage of electrolyte leakage at each time point:

  • % Electrolyte Leakage = (Conductivity at time X / Final conductivity after boiling) * 100

• A significantly higher percentage of electrolyte leakage in ethephon-treated samples compared to the control indicates membrane damage due to phytotoxicity.[18]

Visualizations

Caption: Ethephon-induced phytotoxicity signaling cascade.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. clesens.com [clesens.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Reactive Oxygen and Related Regulatory Factors Involved in Ethylene-Induced Petal Abscission in Roses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crosstalk between cytokinin and ethylene signaling pathways regulates leaf abscission in cotton in response to chemical defoliants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ethephon-Induced Ethylene Enhances Starch Degradation and Sucrose Transport with an Interactive Abscisic Acid-Mediated Manner in Mature Leaves of Oilseed rape (Brassica napus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy of Ethephon Doses on Vegetative and Reproductive Attributes of Watermelon [(Citrullus lanatus (Thunb.) Matsum. & Nakai] | Turkish Journal of Agriculture - Food Science and Technology [agrifoodscience.com]
• 10. Frontiers | Transcriptional and Hormonal Responses in Ethephon-Induced Promotion of Femaleness in Pumpkin [frontiersin.org]
• 11. Transcriptional and Hormonal Responses in Ethephon-Induced Promotion of Femaleness in Pumpkin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Chlorophyll Content Assay to Quantify the Level of Necrosis Induced by Different R Gene/Elicitor Combinations after Transient Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

The effect of water pH and alkalinity on ethephon stability and uptake

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ethephon. The information focuses on the critical role of water pH and alkalinity in the stability and subsequent plant uptake of this plant growth regulator.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for an ethephon spray solution?

A1: The recommended pH for an ethephon spray solution is between 4 and 5.[1] Ethephon is an acidic compound, and maintaining this pH range is crucial for its stability prior to and during application.[1]

Q2: How does a high pH affect ethephon?

A2: Ethephon undergoes rapid degradation through a process called alkaline hydrolysis at a pH above 5.[2] In this reaction, the ethephon molecule breaks down into ethylene (B1197577) gas, phosphate, and chloride ions.[3] This breakdown reduces the concentration of the active ingredient, leading to diminished or lost efficacy.[4][5] The rate of this degradation increases significantly with higher pH; for every unit increase in pH, the rate of hydrolysis increases tenfold.[2][6]

Q3: My water source is alkaline. How will this impact my experiments?

A3: High alkalinity in your water source can buffer the pH of the spray solution, preventing it from reaching the optimal acidic range even after ethephon is added.[1] This will lead to premature degradation of ethephon into ethylene gas before it can be absorbed by the plant, thereby reducing its effectiveness.[1] A study by Michigan State University demonstrated that as carrier water alkalinity decreased, the efficacy of ethephon in promoting branching and controlling extension growth in various plants increased.[1]

Q4: I'm observing reduced efficacy of my ethephon application. What could be the cause?

A4: Reduced efficacy of ethephon is often linked to the quality of the water used for the solution. High pH and high alkalinity of the carrier water are primary culprits.[7] If the pH of your spray solution is above the recommended range of 4-5, ethephon is likely degrading prematurely.[1] Additionally, high temperatures can also accelerate the breakdown of ethephon.[8]

Q5: How can I ensure the stability of my ethephon solution?

A5: To ensure stability, it is critical to measure and adjust the pH of your carrier water before adding the ethephon formulation. The goal is to have a final spray solution with a pH between 4 and 5.[1] If you have alkaline water, you may need to add a buffering agent or an acidifier to lower the pH into the optimal range.[1][2]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Inconsistent or poor plant response to ethephon application.	Improper pH of the spray solution: Ethephon is rapidly degrading due to high pH.	1. Test the pH of your final spray solution. 2. If the pH is above 5, test the pH and alkalinity of your water source. 3. If your water is alkaline, use a suitable acidifying agent to lower the pH of the water to between 4 and 5 before adding ethephon.[1]
Complete loss of ethephon activity.	High water alkalinity: The buffering capacity of the water is preventing the pH from dropping to the stable range.	1. Test the alkalinity of your water source. Common units are ppm CaCO₃. 2. If alkalinity is high, a significant amount of acidifier may be needed to overcome the buffering capacity. 3. Consider using deionized or distilled water for preparing your ethephon solutions if high alkalinity is a persistent issue.
Variable results between experimental batches.	Fluctuations in source water quality: The pH and alkalinity of tap or well water can vary over time.[9]	1. Test the pH and alkalinity of your water source before preparing each new batch of ethephon solution. 2. Standardize your water source by using purified water (e.g., RO or deionized water) for all experiments.

Data Presentation

Table 1: The Effect of pH on Ethephon Stability (Half-Life)

pH	Half-Life	Reference
5	73.5 days	[10]
7	2.4 days	[3][10]
9	1.0 day	[10]
>5	Undergoes decomposition
<5	Stable	[3]

Table 2: Influence of Carrier Water Alkalinity and Ethephon Concentration on Final Solution pH

Carrier Water Alkalinity (mg·L⁻¹ CaCO₃)	Ethephon Concentration (mg·L⁻¹)	Final Solution pH	Reference
293	250	6.4	[7]
293	750	3.8	[7]

Experimental Protocols

Protocol 1: Determination of Ethephon Stability in Aqueous Solutions

This protocol provides a general framework for assessing the stability of ethephon at different pH values.

1. Materials:

• Ethephon standard of known purity
• Buffered solutions at various pH levels (e.g., pH 4, 5, 7, 9)
• Volumetric flasks and pipettes
• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) system
• Analytical column suitable for polar compounds (e.g., C18, HILIC)
• Mobile phase (e.g., 0.1% formic acid in water)[11]
• Incubator or water bath set to a constant temperature (e.g., 25°C)

2. Procedure:

• Prepare a stock solution of ethephon in a stable, acidic solvent (e.g., 0.1% formic acid in water).[11]
• In separate volumetric flasks, add a known aliquot of the ethephon stock solution to each of the buffered solutions of varying pH.
• Record the initial concentration of ethephon in each solution at time zero (T₀) using HPLC or LC-MS/MS.
• Store the solutions in the incubator at a constant temperature.
• At predetermined time intervals (e.g., 0, 24, 48, 72 hours, etc.), withdraw an aliquot from each solution and analyze the ethephon concentration.
• To prevent further degradation in the sample before analysis, samples should be acidified.[11]
• Plot the concentration of ethephon versus time for each pH value.
• Calculate the half-life (t₁/₂) of ethephon at each pH using first-order reaction kinetics.

Protocol 2: Measuring the Effect of Water Alkalinity on Ethephon Solution pH

1. Materials:

• Water samples with varying levels of alkalinity
• Ethephon formulation
• pH meter
• Beakers and stir plates

2. Procedure:

• Measure and record the initial pH and alkalinity of each water sample.
• To a known volume of each water sample, add a specific concentration of ethephon (e.g., 500 ppm).
• Stir the solution until the ethephon is completely dissolved.
• Measure and record the final pH of the solution.
• Compare the final pH values across the different water samples to determine the impact of alkalinity on the final solution pH.

Visualizations

Caption: Ethephon degradation pathway under high pH conditions.

Caption: Recommended workflow for preparing and applying ethephon.

Caption: The effect of water alkalinity on final ethephon solution pH.

References

• 1. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 2. umass.edu [umass.edu]
• 3. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PI-156/PI193: Water pH and the Effectiveness of Pesticides [edis.ifas.ufl.edu]
• 5. View of Water pH and the Effectiveness of Pesticides | EDIS [journals.flvc.org]
• 6. nichino.uk [nichino.uk]
• 7. hort [journals.ashs.org]
• 8. hort [journals.ashs.org]
• 9. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 10. fao.org [fao.org]
• 11. epa.gov [epa.gov]

Technical Support Center: Ethephon Application in Plant Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address inconsistent results in ethephon-treated plants.

Troubleshooting Guides

Issue 1: Low or No Ethephon Efficacy

Question: I applied ethephon to my plants, but I am not observing the expected physiological response (e.g., fruit ripening, senescence, growth inhibition). What could be the cause?

Answer: Several factors can contribute to reduced or absent ethephon efficacy. Consider the following potential causes and troubleshooting steps:

• Incorrect Solution pH: Ethephon's stability and subsequent conversion to ethylene (B1197577) are highly pH-dependent.[1][2] Ethephon is most stable in acidic solutions (pH < 4.0) and rapidly breaks down to release ethylene at a higher pH.[3] If the pH of your spray solution is too low, the plant may absorb too much ethephon, potentially leading to phytotoxicity. Conversely, if the pH is too high (above 5.0), ethephon will convert to ethylene gas outside the plant, resulting in a loss of the active compound before it can be absorbed.[1][4]

  • Troubleshooting:

    • Measure the pH of your ethephon solution before application.

    • The optimal pH range for an ethephon spray solution is between 4.0 and 5.0.[1]

    • If your water source has high alkalinity, it may buffer the solution and prevent the pH from dropping into the optimal range.[1] In such cases, use a buffering agent to lower the pH.[1]

• Suboptimal Temperature: Temperature significantly influences the rate of ethylene release from ethephon.[5][6][7]

  • Troubleshooting:

    • Apply ethephon when temperatures are between 15.5°C (60°F) and 35°C (95°F).[2] However, research suggests that for some applications, the optimal range is narrower, for instance, between 13°C and 32°C.[8]

    • Avoid applying ethephon at very high temperatures, as it can lead to a rapid burst of ethylene that the plant cannot effectively utilize, reducing efficacy.[4]

    • At low temperatures, the conversion to ethylene is slow, which may also lead to a reduced response.[4]

• Improper Application Technique: Incomplete or uneven coverage can lead to inconsistent results. Ethephon is not readily translocated within the plant, so thorough coverage of the target tissues is crucial.[2]

  • Troubleshooting:

    • Ensure a uniform and complete spray application, especially for effects like defoliation or fruit ripening.

    • Consider the appropriate application method (e.g., foliar spray, drench, dip) for your specific research question and plant species.[4]

• Plant Stress: Applying ethephon to plants that are already under stress (e.g., drought, heat, disease) can lead to unpredictable or adverse effects, such as leaf yellowing.[2]

  • Troubleshooting:

    • Ensure plants are well-watered and not under environmental stress before ethephon application.[2]

Issue 2: Phytotoxicity Symptoms Observed

Question: After applying ethephon, my plants are showing signs of damage, such as leaf yellowing, cupping, or necrosis. What went wrong?

Answer: Phytotoxicity from ethephon application is often a result of an excessive dose of ethylene being released within the plant tissues. Key factors include:

• High Ethephon Concentration: Applying a concentration higher than recommended for the specific plant species and developmental stage can lead to phytotoxicity.[2]

  • Troubleshooting:

    • Review the literature for recommended ethephon concentrations for your specific plant species and desired effect.

    • Conduct a dose-response experiment to determine the optimal concentration for your experimental conditions.

• Low Solution pH: If the pH of the spray solution is too low (e.g., below 3.0), the plant may absorb an excessive amount of ethephon, leading to a rapid and damaging release of ethylene.[1]

  • Troubleshooting:

    • Ensure the final pH of your ethephon solution is within the recommended range of 4.0 to 5.0.[1]

• Plant Sensitivity: Some plant species or cultivars are more sensitive to ethephon than others.[2]

  • Troubleshooting:

    • Start with lower concentrations when working with a new plant species or cultivar.

• Environmental Conditions: High temperatures after application can accelerate ethylene release, increasing the risk of phytotoxicity.[4]

  • Troubleshooting:

    • Apply ethephon during cooler parts of the day, such as early morning or evening.[4]

Issue 3: Inconsistent Results Across Experiments

Question: I am getting variable and non-reproducible results with my ethephon experiments. How can I improve consistency?

Answer: Inconsistent results in ethephon studies often stem from a lack of control over key experimental variables. To improve reproducibility:

• Standardize Solution Preparation:

  • Always use freshly prepared ethephon solutions.[9]

  • Carefully control the final pH of the solution.[1]

  • Test your water quality, as high alkalinity can affect the final pH of the solution.[1][10]

• Control Environmental Conditions:

  • Conduct experiments in a controlled environment (e.g., growth chamber, greenhouse) where temperature and humidity can be maintained at a consistent level.[11][12]

  • Record environmental conditions during application and throughout the experiment.

• Uniform Plant Material:

  • Use plants of the same age, developmental stage, and genetic background.

  • Ensure all plants are healthy and not under stress before treatment.

• Precise Application:

  • Calibrate your application equipment to ensure a consistent and accurate dose is applied to each plant.

  • Use a standardized application volume and technique for all treatments.

Data Presentation

Table 1: Recommended Ethephon Concentrations for Various Applications

Application	Plant Species	Recommended Concentration (ppm)	Reference(s)
Fruit Ripening	Tomato	250 - 500	[13]
Fruit Ripening	Banana	500 - 1000 (post-harvest dip/spray)	[13][14]
Fruit Ripening	Mango	500 - 1000 (post-harvest dip)	[13]
Degreening	Citrus	250 - 500 (post-harvest)	[13]
Flower Induction	Pineapple	25 - 100	[15]
Growth Control	Greenhouse Crops	125 - 500	[2]
Increasing Female Flowers	Cucumber	100 - 400	[16]
Cotton Defoliation	Cotton	Dilute 40% solution 300-500 times	[14]

Table 2: Influence of Environmental Factors on Ethephon Efficacy

Factor	Optimal Range/Condition	Impact of Deviation	Reference(s)
Solution pH	4.0 - 5.0	< 4.0: Potential for phytotoxicity. > 5.0: Premature ethylene release, reduced efficacy.	[1][2][4]
Application Temperature	15.5°C - 35°C (60°F - 95°F)	< 15.5°C: Slow conversion to ethylene, reduced efficacy. > 35°C: Rapid ethylene release, potential for reduced efficacy and phytotoxicity.	[2][4]
Water Alkalinity	Low to moderate	High: Buffers the solution, preventing the pH from reaching the optimal acidic range.	[1][10]

Experimental Protocols

Protocol 1: Preparation and Application of Ethephon Foliar Spray

• Materials:

  • Ethephon stock solution (e.g., 480 g/L)

  • Distilled or deionized water

  • pH meter

  • Buffering agent (e.g., sulfuric acid) if necessary

  • Graduated cylinders and beakers

  • Spray bottle or calibrated sprayer

  • Personal Protective Equipment (PPE): gloves, goggles, lab coat

• Procedure:

  • Determine the desired final concentration of ethephon in ppm (mg/L).

  • Calculate the required volume of ethephon stock solution using the formula: Volume of Stock (mL) = (Desired Concentration (ppm) * Final Volume (L)) / (Concentration of Stock (g/L) * 1000)

  • Measure the required volume of water.

  • If your water source has high alkalinity, add a buffering agent incrementally until the water pH is slightly above the target range (e.g., 5.5).

  • Slowly add the calculated volume of ethephon stock solution to the water while stirring. Ethephon is acidic and will lower the pH.[1]

  • Measure the final pH of the solution and adjust if necessary to be within the 4.0 - 5.0 range.

  • Calibrate your sprayer to ensure a consistent application rate.

  • Spray the plant foliage until runoff, ensuring complete and even coverage of the target tissues.

  • Apply during cooler parts of the day (early morning or evening) to minimize rapid evaporation and enhance absorption.[4]

  • Allow the solution to dry on the leaves for at least four hours.[4]

Protocol 2: Quantification of Ethylene Production in Plant Tissues

This protocol provides a general workflow for measuring ethylene production using gas chromatography.

• Sample Collection and Incubation:

  • Excise plant tissue (e.g., leaves, fruits) and weigh it.

  • Place the tissue in an airtight container of a known volume (e.g., a sealed vial or jar).

  • Incubate the container for a specific period (e.g., 1-3 hours) at a controlled temperature.[17]

• Gas Sampling:

  • After incubation, use a gas-tight syringe to withdraw a known volume of the headspace gas from the container.

• Gas Chromatography (GC) Analysis:

  • Inject the gas sample into a gas chromatograph equipped with a suitable column (e.g., TG-BOND Q+) and a flame ionization detector (FID).[17][18]

  • The GC will separate ethylene from other gases, and the FID will detect the ethylene concentration.

• Quantification:

  • Create a standard curve using known concentrations of ethylene gas.

  • Compare the peak area of the sample to the standard curve to determine the ethylene concentration in the headspace.

  • Calculate the rate of ethylene production per unit of tissue weight per unit of time (e.g., nL g⁻¹ h⁻¹).

Mandatory Visualization

Caption: Ethephon mechanism of action and ethylene signaling pathway.

Caption: Troubleshooting workflow for inconsistent ethephon results.

Caption: Crosstalk between ethylene and other plant hormones.

Frequently Asked Questions (FAQs)

Q1: What is ethephon and how does it work? A1: Ethephon, or (2-chloroethyl)phosphonic acid, is a plant growth regulator.[19] It penetrates plant tissues and, at the higher pH found within the plant cell, decomposes to release ethylene gas, a natural plant hormone.[8][13] This controlled release of ethylene allows for the regulation of various physiological processes such as fruit ripening, flowering, and senescence.[20]

Q2: Can I mix ethephon with other pesticides or fertilizers? A2: Ethephon should not be mixed with alkaline substances, such as Bordeaux mixture or lime sulfur, as this will cause it to prematurely break down and release ethylene, rendering it ineffective.[15] It is generally compatible with most insecticides, micronutrients, and fungicides.[15] However, it is always recommended to perform a small-scale compatibility test before mixing large quantities.

Q3: How long does it take for ethephon to have an effect? A3: The time it takes to see an effect from ethephon application depends on several factors, including the plant species, the concentration used, the environmental conditions, and the specific physiological process being targeted. Effects can be observed anywhere from a few days to a couple of weeks after application. For example, ripening in some fruits can be observed within a few days.[14]

Q4: Is ethephon safe to use? A4: When used according to the manufacturer's instructions, ethephon is considered to have low toxicity.[13] However, it is a corrosive substance, and appropriate personal protective equipment (PPE), including gloves, goggles, and protective clothing, should always be worn during handling and application.[4]

Q5: What are the degradation products of ethephon in plants? A5: In plants, ethephon breaks down into ethylene, phosphate, and chloride ions.[21] These are naturally occurring substances in the plant.

Q6: Can I use tap water to prepare my ethephon solution? A6: While tap water can be used, it is crucial to test its alkalinity. High alkalinity can buffer the solution and prevent the pH from dropping to the optimal range of 4.0-5.0 for ethephon stability and uptake.[1] If your tap water has high alkalinity, you may need to use a buffering agent or deionized water.[1]

References

• 1. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 2. gilbasolutions.com [gilbasolutions.com]
• 3. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. News - Ethephon: A Complete Guide on Usage and Benefits as a Plant Growth Regulator [sentonpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. [PDF] The Effect of Temperature on Rate of Ethylene Evolution from Ethephon and from Ethephon-treated Leaves of Sour Cherry1 | Semantic Scholar [semanticscholar.org]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. The using method of Ethephon - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 10. extension.purdue.edu [extension.purdue.edu]
• 11. Ethylene-based plant growth regulators (PGRs) for mitigating spring frost injuries in stone fruit species | Virginia Agricultural Research and Extension Centers | Virginia Tech [arec.vaes.vt.edu]
• 12. relana-online.de [relana-online.de]
• 13. pomais.com [pomais.com]
• 14. Instructions for the Use of Ethephon - Knowledge [plantgrowthhormones.com]
• 15. pomais.com [pomais.com]
• 16. researchgate.net [researchgate.net]
• 17. Quantification of Ethylene Production in Leaf and Bud Tissue of the Subtropical Tree Crop Litchi (Litchi chinensis Sonn.) Using Gas Chromatography and Flame Ionization Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. jfda-online.com [jfda-online.com]
• 19. EXTOXNET PIP - ETHEPHON [extoxnet.orst.edu]
• 20. Ethephon In Plant Growth Regulation [hbjrain.com]
• 21. Plant Growth Promoter- Ethephon - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [cy.plant-growth-regulator.com]

How to buffer ethephon solutions to maintain optimal pH

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preparing and buffering ethephon solutions to ensure stability and experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is ethephon and why is the pH of its solution critical?

A1: Ethephon ((2-chloroethyl)phosphonic acid) is a widely used plant growth regulator.[1] In solution, its stability is highly dependent on pH. Ethephon is stable in acidic aqueous solutions but rapidly decomposes at higher pH levels to release ethylene (B1197577) gas, its active component.[1][2][3] For experimental consistency, it is crucial to maintain an optimal pH to prevent premature decomposition, ensuring that the compound is absorbed by the target system (e.g., plants) before it converts to ethylene.[4]

Q2: What is the optimal pH range for a stable ethephon solution?

A2: The optimal pH for an ethephon spray solution to ensure its stability is between 4.0 and 5.0.[4] Some sources recommend keeping the pH below 4.5.[5][6] Within this range, the ethephon molecule remains in its liquid form long enough for absorption by the plant tissue.[5] Once inside the plant's cytoplasm, which has a more neutral pH (typically 7 to 8), the ethephon rapidly breaks down to release ethylene gas at the desired site of action.[2]

Q3: How does pH quantitatively affect the stability and half-life of ethephon?

A3: The rate of ethephon hydrolysis and subsequent ethylene release increases significantly as the pH rises. Aqueous solutions are stable below pH 4.0, but decomposition begins above this level.[1] The half-life of ethephon dramatically decreases in neutral to alkaline conditions.

Table 1: Effect of pH on Ethephon Half-Life in Aqueous Solutions at 25°C

pH Level	Half-Life
5	73.5 days[7][8]
7	2.4 days[1][7][8]
9	1.0 day[7][8]

Q4: My laboratory's water has high alkalinity. How should I prepare my ethephon solution?

A4: High alkalinity water can buffer the pH of the solution above the optimal range (4.0-5.0), leading to rapid, premature decomposition of ethephon.[4] To counteract this, you must add a buffering agent or an acid (e.g., sulfuric acid) to the water to lower its pH before adding the ethephon.[4][9] It is essential to measure the pH of the final solution to confirm it is within the target range.

Q5: My laboratory uses very pure, low-alkalinity water. Do I need to worry about buffering?

A5: Yes. Ethephon itself is naturally acidic.[4] When added to water with very low alkalinity (low buffering capacity), it can cause the pH to drop too low (e.g., below 3.0).[4] While ethephon is stable at this low pH, extreme acidity may not be suitable for your experimental system. In such cases, a different type of buffering agent may be needed to raise and stabilize the pH within the optimal 4.0 to 5.0 range.

Q6: What are the decomposition products of ethephon?

A6: When ethephon hydrolyzes in solutions with a pH above 4.0, it breaks down into ethylene (C₂H₄), phosphate (B84403) (H₃PO₄), and chloride ions (Cl⁻).[1][2] Under certain conditions, a secondary decomposition pathway can lead to the formation of 2-hydroxyethylphosphonic acid (HEPA).

Troubleshooting Guide

Problem: My ethephon application shows reduced or no efficacy.

• Cause 1: Premature Decomposition. The most likely cause is that the pH of your solution was too high, causing the ethephon to convert to ethylene gas before it could be absorbed by the plant or experimental system. This is common when using carrier water with high alkalinity without a proper buffer.[4]

• Solution: Always test the alkalinity of your carrier water. Use an acid or a suitable buffering agent to adjust the water pH to the 4.0-5.0 range before mixing in the ethephon. Verify the final solution's pH with a calibrated pH meter.[4] Prepare only enough solution for one day's use and do not let it stand overnight.[9]

• Cause 2: High Temperature. Efficacy can be reduced if applications are made at high temperatures (e.g., above 79°F or 26°C), as heat accelerates the conversion of ethephon to ethylene.[4][10]

• Solution: Apply ethephon solutions during cooler parts of the day, such as early morning or evening.[4]

Problem: I am observing signs of phytotoxicity, such as leaf senescence or burns.

• Cause: Rapid Ethylene Release. This can occur if the solution pH is too high or the ambient temperature is elevated, leading to a rapid burst of ethylene gas around the plant tissue.[11] It can also be a symptom of using a concentration that is too high for the specific application.

• Solution: Ensure your solution pH is stabilized within the 4.0-5.0 range.[4] Avoid application during high-temperature conditions.[4] Review your protocol to confirm you are using the correct concentration and, if necessary, perform a dose-response experiment to determine the optimal concentration for your system.

Experimental Protocols

Protocol 1: Preparation of a pH-Stabilized Ethephon Solution

This protocol outlines the steps to prepare an ethephon solution with an optimal pH for stability and efficacy.

Materials:

• Ethephon (analytical grade)

• High-purity water (carrier solution)

• Buffering agent or acid (e.g., pHase5, Indicate 5, or dilute sulfuric acid)

• Calibrated pH meter

• Alkalinity test kit or meter

• Volumetric flasks and appropriate glassware

• Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Methodology:

• Analyze Carrier Water: Determine the alkalinity of your carrier water using an alkalinity meter or test kit. This will inform whether you need to adjust the pH down (for high alkalinity water) or potentially buffer it up (for very low alkalinity water).

• Pre-adjust Water pH (if necessary):

  • For High Alkalinity Water: Add a suitable acidifier or buffering agent to the required volume of water in a flask. Add the agent incrementally, mixing well after each addition, until the pH is stable within the 4.0-5.0 range.

  • For Low Alkalinity Water: If the addition of ethephon is expected to drop the pH below 3.0, a buffer system (e.g., a citrate-phosphate buffer) pre-adjusted to pH 4.5 may be required as the carrier solution.

• Prepare Ethephon Stock Solution: Accurately weigh the required amount of ethephon. In a separate volumetric flask, dissolve the ethephon in a small amount of the pH-adjusted carrier water. Once dissolved, bring the solution to the final volume with the same water. Note: Commercial ethephon formulations are already acidic.

• Final pH Verification: After thoroughly mixing the final solution, measure the pH again using a calibrated meter. It must be within the target range of 4.0 to 5.0.[4] If it is outside this range, the solution should be adjusted carefully or remade.

• Storage and Use: Use the prepared solution as soon as possible. Do not store it, especially overnight, as degradation can still occur over time.[9] Protect the solution from direct UV light, as ethephon is sensitive to UV irradiation.[1][9]

Visualizations

Caption: Relationship between solution pH and ethephon decomposition.

Caption: Workflow for preparing a pH-stabilized ethephon solution.

Caption: Troubleshooting decision tree for reduced ethephon efficacy.

References

• 1. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. The chemical nature of Ethephon - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 4. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 5. gpnmag.com [gpnmag.com]
• 6. gilbasolutions.com [gilbasolutions.com]
• 7. fao.org [fao.org]
• 8. bayer.com [bayer.com]
• 9. maguirehq.com [maguirehq.com]
• 10. awiner.com [awiner.com]
• 11. hort [journals.ashs.org]

Improving ethephon absorption and translocation in woody plants

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ethephon in woody plants. This resource provides troubleshooting guidance and answers to frequently asked questions to help you improve the absorption and translocation of ethephon in your experiments.

Troubleshooting Guides

This section addresses specific issues you may encounter during your research, offering potential causes and step-by-step solutions.

Issue 1: Low or Inconsistent Ethephon Efficacy

You've applied ethephon to your woody plant subjects, but the expected physiological responses (e.g., fruit ripening, leaf abscission, flowering induction) are minimal or vary significantly between experiments.

Potential Causes:

• Suboptimal pH of the Spray Solution: Ethephon's stability and uptake are highly pH-dependent. It is stable in acidic solutions but breaks down to release ethylene (B1197577) at a pH above 5.0. If the spray solution is too alkaline, premature conversion to ethylene can occur before the plant absorbs it.

• High Water Alkalinity: The inherent alkalinity of your water source can buffer the acidic nature of ethephon, raising the final pH of the spray solution.

• Inappropriate Application Temperature: High temperatures can accelerate the conversion of ethephon to ethylene gas before it penetrates the plant tissue, reducing its effectiveness.[1] Conversely, very low temperatures can slow down the plant's metabolic processes, hindering uptake and translocation.

• Plant Stress: Woody plants under drought, nutrient, or disease stress may not respond effectively to ethephon application.

• Incorrect Application Timing: The developmental stage of the plant and its tissues can significantly influence ethephon uptake and response.

Troubleshooting Steps:

• Measure and Adjust Spray Solution pH:

  • Before each application, measure the pH of your final ethephon solution using a calibrated pH meter.

  • The ideal pH range for an ethephon spray solution is between 4.0 and 5.0.[1]

  • If the pH is too high, use a suitable acidifying buffer to lower it into the optimal range. Be cautious not to lower the pH below 3.0.

• Test Water Source Alkalinity:

  • Determine the alkalinity of your water source. If it is high, you may need to pre-treat the water with an acidifying agent before adding ethephon.

• Optimize Application Temperature:

  • Apply ethephon when air temperatures are moderate. Avoid applications during the hottest part of the day or when temperatures are expected to exceed 85°F (29.4°C) or fall below 60°F (15.5°C) within 72 hours of application.

• Assess Plant Health:

  • Ensure that your woody plants are not under significant stress before ethephon application. Provide adequate water and nutrients.

• Refine Application Timing:

  • Consult literature specific to your woody plant species to determine the optimal growth stage for ethephon application to achieve your desired outcome. For example, for fruit loosening in cherries, application should be 7 to 14 days before the anticipated harvest.

Issue 2: Poor Absorption Through Bark or Leaves

You suspect that the ethephon is not effectively penetrating the bark or leaf cuticle of your woody plant subjects, leading to a diminished response.

Potential Causes:

• Thick Cuticle or Bark: Woody plants, by nature, have protective outer layers that can be a barrier to chemical absorption.

• Inadequate Spray Coverage: Uneven application can result in insufficient ethephon contacting the plant surface.

• Rapid Drying of Spray Droplets: If the spray solution dries too quickly, there may not be enough time for adequate absorption.

• Lack of a Surfactant: Surfactants can improve the spreading and penetration of the spray solution on leaf and bark surfaces.

Troubleshooting Steps:

• Incorporate a Surfactant:

  • Add a non-ionic surfactant to your ethephon solution according to the manufacturer's recommendations. This will reduce surface tension and improve coverage and penetration.

• Ensure Thorough Coverage:

  • Use appropriate spray equipment and techniques to ensure that all target surfaces (leaves, bark) are thoroughly and evenly wetted with the ethephon solution. For foliar applications, ensure both the upper (adaxial) and lower (abaxial) leaf surfaces are covered.

• Optimize Application Conditions for Slower Drying:

  • Apply ethephon during periods of higher humidity, such as the early morning or evening, to slow the drying time of the spray droplets and allow for greater absorption.

• Consider Application Method:

  • For some woody species, a basal bark application or a cut-stump treatment may be more effective than a foliar spray for delivering ethephon to the vascular system.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about working with ethephon in woody plants.

Q1: How does ethephon work?

Ethephon is a plant growth regulator that, once absorbed by the plant, is translocated and breaks down into ethylene, a natural plant hormone.[2][3] Ethylene plays a key role in various physiological processes, including fruit ripening, leaf senescence, and flowering.[3]

Q2: How is ethephon absorbed and translocated in woody plants?

Ethephon can be absorbed through the leaves, stems, and bark of woody plants.[4] Studies with radiolabeled ethephon (14C-ethephon) have shown that it is mobile within the plant. For instance, after being applied to the bark of a young rubber tree, 14C-ethephon was absorbed and translocated to other parts of the plant, with a greater accumulation in the bark above the application site.[4] Similarly, when applied to the leaves of apple and cherry trees, radioactive ethephon was translocated to the fruit.[5] The primary route of long-distance transport within the plant is believed to be the xylem.[6]

Q3: What are the key factors that influence ethephon's effectiveness?

The primary factors are:

• pH: The pH of the spray solution should be between 4.0 and 5.0 to ensure ethephon stability and subsequent uptake before its conversion to ethylene.[1]

• Temperature: Moderate temperatures are ideal. High temperatures can cause premature breakdown of ethephon, while low temperatures can reduce plant uptake.

• Plant Species and Cultivar: Different woody plant species and even different cultivars within the same species can respond differently to the same ethephon concentration.

• Plant Health: Healthy, non-stressed plants will have a more predictable and robust response to ethephon.

• Application Technique: Thorough coverage and the use of surfactants can significantly enhance absorption.

Q4: Can I mix ethephon with other chemicals?

Ethephon should not be mixed with alkaline pesticides or diluted with alkaline water, as this will cause it to break down prematurely. Always perform a compatibility test (jar test) before tank-mixing ethephon with other pesticides or nutrients.

Q5: What are the potential negative side effects of ethephon on woody plants?

Over-application or application under stressful conditions can lead to adverse effects such as excessive leaf drop (defoliation), gummosis (sap oozing from the bark), flower and fruitlet abscission, and even branch dieback.

Data Presentation

Table 1: Factors Influencing Ethephon Efficacy and Their Optimal Ranges

Factor	Optimal Range/Condition	Rationale
Spray Solution pH	4.0 - 5.0	Ensures ethephon stability prior to absorption.[1]
Application Temperature	60°F - 85°F (15.5°C - 29.4°C)	Avoids premature breakdown at high temperatures and ensures metabolic activity for uptake at low temperatures.
Application Timing	Species and objective-dependent	Efficacy is closely tied to the plant's developmental stage.
Plant Health	Healthy, non-stressed	Stressed plants may have a reduced or unpredictable response.
Spray Additives	Use of a non-ionic surfactant	Improves coverage and penetration of the spray solution.

Experimental Protocols

Protocol 1: Quantification of Ethephon Residues in Woody Plant Tissues by GC-FID

This protocol is adapted from a method for determining ethephon residues in agricultural products and can be modified for woody plant tissues.[7]

• Sample Preparation:

  • Collect tissue samples (leaves, bark, fruit) from the treated woody plants.

  • Homogenize a known weight (e.g., 5 grams) of the tissue sample using a blender.

• Extraction and Conversion to Ethylene:

  • Place the homogenized slurry into a headspace vial.

  • Add 4 mL of water, 1 mL of acetone, and 1 mL of 30% potassium hydroxide (B78521) (KOH) solution to the vial and seal it immediately. The alkaline conditions will facilitate the breakdown of ethephon into ethylene gas.[7]

• Headspace Gas Chromatography (GC) Analysis:

  • Incubate the sealed vial at a constant temperature (e.g., 60°C) for a set period (e.g., 30 minutes) to allow for the complete conversion of ethephon to ethylene and for the headspace to equilibrate.

  • Using a gas-tight syringe, take a sample of the headspace gas (e.g., 1 mL) from the vial.

  • Inject the gas sample into a gas chromatograph equipped with a flame ionization detector (GC-FID).

  • The GC column should be suitable for separating light hydrocarbons (e.g., a porous layer open tubular (PLOT) column).

• Quantification:

  • Prepare a standard curve by analyzing known concentrations of ethephon standards subjected to the same extraction and conversion process.

  • Quantify the amount of ethephon in the plant tissue sample by comparing the peak area of the ethylene produced to the standard curve.

Protocol 2: Conceptual Framework for a 14C-Ethephon Uptake and Translocation Study

This protocol provides a conceptual outline for a radiotracer experiment to quantify ethephon absorption and translocation in a woody plant.

• Plant Material:

  • Use young, uniformly sized woody plants grown in a controlled environment.

• Preparation of 14C-Ethephon Solution:

  • Obtain commercially available 14C-labeled ethephon.

  • Prepare a treatment solution with a known concentration and specific activity of 14C-ethephon. The solution should be buffered to a pH of 4.0-5.0 and may include a non-ionic surfactant.

• Application:

  • Apply a precise volume of the 14C-ethephon solution to a specific area of the plant, such as a single leaf or a section of the bark.

• Time-Course Sampling:

  • At various time points after application (e.g., 1, 6, 24, 48, and 72 hours), harvest the treated plants.

  • Dissect the plants into different tissues: treated leaf/bark, untreated leaves, stem, roots, and fruits (if present).

• Sample Processing and Analysis:

  • Wash the surface of the treated area to remove any unabsorbed 14C-ethephon.

  • Dry and weigh each tissue sample.

  • Combust the dried tissue samples in a biological oxidizer to convert the 14C to 14CO2.

  • Trap the 14CO2 in a scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the amount of 14C-ethephon absorbed and translocated to each plant part at each time point.

  • Express the data as a percentage of the total applied radioactivity or as the concentration of 14C-ethephon per gram of tissue.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pomais.com [pomais.com]
• 3. Ethephon - Wikipedia [en.wikipedia.org]
• 4. Metabolism of ethephon (2-chloroethylphosphonic acid) and related compounds in Hevea brasiliensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. hort [journals.ashs.org]
• 7. jfda-online.com [jfda-online.com]

Overcoming rapid degradation of ethephon in alkaline solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ethephon. This resource provides detailed guidance on overcoming the rapid degradation of ethephon in alkaline solutions, a common challenge in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ethephon and why is it used in research?

A1: Ethephon, or (2-chloroethyl)phosphonic acid, is a widely used plant growth regulator.[1] In laboratory settings, it serves as a reliable source of ethylene (B1197577), a plant hormone that influences numerous physiological processes, including fruit ripening, senescence, and germination.[2][3] Researchers utilize ethephon to study these processes in a controlled manner. Upon absorption into plant tissues or dissolution in a solution with a pH above 4.0-5.0, it metabolizes or decomposes to release ethylene gas.[1][4]

Q2: Why does my ethephon solution degrade so quickly?

A2: Ethephon is chemically stable only in acidic aqueous solutions (pH < 3.5-4.0).[2][5] As the pH increases and the solution becomes neutral or alkaline (pH > 5.0), ethephon rapidly undergoes hydrolysis. This chemical reaction breaks it down into ethylene gas, chloride ions, and phosphate (B84403) ions, rendering it inactive for your experiments.[2] This degradation is accelerated at higher temperatures.[2][4]

Q3: What is the ideal pH for storing an ethephon stock solution?

A3: To ensure stability, ethephon stock solutions should be prepared and stored in an acidic medium. The recommended pH range is below 3.5.[2][5] Many protocols suggest using dilute acidic solutions, such as 0.1 N HCl or 0.7% phosphoric acid in water, as the solvent to maintain a low pH and prevent premature degradation.[2][6]

Q4: Can I use tap water to prepare my ethephon solution?

A4: It is strongly advised not to use alkaline water.[7] The alkalinity of tap water can vary significantly. If your water source has high alkalinity (containing high levels of carbonates and bicarbonates), it can raise the pH of the solution and initiate the degradation of ethephon.[4] It is best practice to use deionized or distilled water and buffer it to an acidic pH.

Troubleshooting Guide

This guide addresses common problems encountered during experiments involving ethephon.

Issue 1: Inconsistent or no observable effect from ethephon application.

Possible Cause	Troubleshooting Step
Premature Degradation	The most likely cause is that the ethephon degraded into ethylene gas before it could be absorbed by the plant tissue or exert its effect in your experimental medium.
High pH of Medium	Measure the pH of your final working solution or experimental medium. If the pH is above 5.0, the ethephon is likely degrading almost instantaneously upon addition.
Improper Stock Solution	Verify the pH of your stock solution. It must be acidic (pH < 4.0). If not, prepare a fresh stock solution using an appropriate acidic solvent.
High Temperature	Ensure experiments are not conducted at excessively high temperatures (e.g., above 79°F or 26°C), as heat accelerates the breakdown of ethephon.[4]
Age of Solution	Do not use old stock solutions. For best results, prepare fresh stock solutions and use them within the recommended timeframe (e.g., within 1 month if stored at -20°C).[8]

Issue 2: My experimental results are not reproducible.

Possible Cause	Troubleshooting Step
Variable pH	Small variations in the pH of your experimental medium can lead to large differences in the rate of ethylene release, causing inconsistent results. Always precisely measure and control the pH of your solutions.
Timing of Application	Ethephon should be the last component added to your alkaline experimental medium, and the medium should be used immediately after addition to ensure the released ethylene acts on the target system.
Inconsistent Mixing	Ensure thorough but gentle mixing after adding ethephon to the final solution to achieve a uniform concentration before degradation significantly occurs.

Logical Workflow for Troubleshooting

This diagram illustrates a logical workflow to diagnose and solve issues with ethephon degradation.

Caption: A flowchart for diagnosing and resolving common experimental issues.

Data Presentation

Ethephon Stability Profile

The stability of ethephon is critically dependent on pH. The following table summarizes the relationship between pH and ethephon stability.

pH of Solution	Stability	Consequence	Recommendation
< 3.5	High	Ethephon remains intact with minimal degradation.	Ideal for preparing and storing stock solutions.[2][5]
4.0 - 5.0	Moderate	Degradation begins, and ethylene release is initiated.	A transitional range; stability is limited.[4]
> 5.0	Low / Unstable	Rapid decomposition to ethylene, chloride, and phosphate occurs.	Not suitable for storage. Working solutions in this range must be used immediately.

Ethephon Degradation Pathway

Under alkaline conditions, ethephon undergoes hydrolysis, a chemical breakdown process facilitated by hydroxide (B78521) ions (OH⁻).

Caption: The chemical breakdown of ethephon into its final products.

Experimental Protocols

Protocol 1: Preparation of a Stable Ethephon Stock Solution (100 mM)

This protocol outlines the steps to prepare a stable, acidic stock solution of ethephon.

Materials:

• Ethephon (analytical grade solid, M.W: 144.49 g/mol )

• Deionized water

• Hydrochloric acid (HCl), 1 N

• Calibrated pH meter

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bar

Procedure:

• Weighing: Accurately weigh 1.445 g of ethephon.

• Initial Dissolution: Add the weighed ethephon to a beaker containing approximately 80 mL of deionized water. Place on a magnetic stirrer.

• Acidification: While stirring, slowly add 0.1 N HCl dropwise. Monitor the pH continuously using a calibrated pH meter.

• pH Adjustment: Continue adding acid until the pH of the solution is stable at 3.0 - 3.5 . Ethephon itself is acidic, so minimal acid may be required.[4]

• Final Volume: Quantitatively transfer the acidified solution to a 100 mL volumetric flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the flask. Bring the final volume to 100 mL with deionized water.

• Storage: Store the stock solution in a tightly sealed container at -20°C for up to one month or -80°C for up to six months.[8]

Protocol 2: Application of Ethephon to an Alkaline Experimental Medium

This protocol details the correct procedure for adding ethephon to a neutral or alkaline medium to ensure maximal effect.

Procedure:

• Prepare Medium: Prepare your final experimental medium (e.g., cell culture media, buffer solution) and adjust its pH to the desired experimental value (e.g., pH 7.4).

• Equilibrate: Ensure all other components of your experiment are ready and conditions (e.g., temperature) are stable.

• Calculate Volume: Determine the volume of the acidic ethephon stock solution needed to achieve the desired final concentration in your experimental medium.

• Final Addition: Just before starting your experiment or measurement, pipette the calculated volume of the ethephon stock solution directly into the alkaline experimental medium.

• Immediate Use: Mix gently but thoroughly and immediately proceed with your experiment. Do not let the final solution sit, as ethephon will be actively degrading and releasing ethylene.

Experimental Workflow Diagram

Caption: A step-by-step workflow for reliable experimental results.

References

• 1. Ethephon - Wikipedia [en.wikipedia.org]
• 2. jfda-online.com [jfda-online.com]
• 3. Ethylene-based plant growth regulators (PGRs) for mitigating spring frost injuries in stone fruit species | Virginia Agricultural Research and Extension Centers | Virginia Tech [arec.vaes.vt.edu]
• 4. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 5. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. raccolto.in [raccolto.in]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Ethephon Application and Crop Physiology

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize lower leaf yellowing after ethephon application in their experiments.

Troubleshooting Guide

Issue: Premature or excessive yellowing of lower leaves after ethephon application.

This is a common issue indicating accelerated senescence, which can compromise plant health and experimental outcomes. Follow these steps to diagnose and mitigate the problem.

1. Review Application Protocol and Environmental Conditions:

• Concentration: Was the ethephon concentration within the recommended range for the specific plant species and experimental goal? High concentrations are a primary cause of phytotoxicity, including leaf yellowing.[1][2]

• Plant Stress: Were the plants under any form of stress before or during application? Applying ethephon to water-stressed, nutrient-deficient, or disease-stressed plants significantly increases the risk of lower leaf yellowing.

• Temperature: What was the ambient temperature during and shortly after application? Temperatures above 30°C (86°F) can cause a rapid breakdown of ethephon into ethylene (B1197577), leading to a sudden shock to the plant and subsequent leaf damage.[3] Optimal application temperatures are generally between 20°C and 30°C.

• Spray Solution pH: Was the pH of the spray solution checked? Ethephon is most stable and effective in an acidic solution (pH 4.0-5.0). If the water source is alkaline (pH > 6.1), ethephon can hydrolyze prematurely, reducing its efficacy and potentially causing adverse effects.

2. Immediate Corrective Actions:

• Rinsing: If the application was recent (within a few hours), gently rinse the foliage with clean water to remove excess ethephon residue.

• Nutrient and Water Support: Provide ample water and a fast-acting nitrogen fertilizer, such as a urea (B33335) solution, to support the plant's increased metabolic rate and potentially counteract the senescence signals.

• Hormonal Intervention: Consider a foliar application of a gibberellin solution, brassinosteroids, or indole (B1671886) acetic acid. These can help promote new growth and may counteract some of the ethylene-induced senescence effects.

3. Future Prevention Strategies:

• Dose-Response Optimization: Conduct a small-scale dose-response experiment to determine the optimal ethephon concentration for your specific plant species and desired outcome, starting with lower concentrations.

• Plant Health: Ensure plants are healthy and well-watered before ethephon application. Avoid treating plants that show any signs of stress.

• Environmental Control: Apply ethephon during cooler parts of the day, such as early morning or evening, to avoid rapid ethylene release due to high temperatures.

• Solution Buffering: Always measure the pH of your water source. If it is alkaline, use a suitable buffer to lower the pH of the spray solution to the optimal range of 4.0-5.0 before adding ethephon.

Frequently Asked Questions (FAQs)

Q1: Why does ethephon cause lower leaves to turn yellow?

Ethephon is a plant growth regulator that, once absorbed by the plant, breaks down to release ethylene gas. Ethylene is a natural plant hormone that plays a crucial role in initiating and accelerating the senescence (aging) process. This process involves the degradation of chlorophyll (B73375), the pigment responsible for the green color of leaves, leading to yellowing. Lower, older leaves are generally more sensitive to senescence signals, which is why they are often the first to show symptoms. The process is also associated with the generation of reactive oxygen species (ROS), which can lead to cell death.[4]

Q2: What is the ideal temperature and pH for ethephon application?

The optimal temperature for ethephon application is between 20°C and 30°C.[3] Temperatures below 20°C can reduce its effectiveness, while temperatures above 30°C can cause a rapid release of ethylene, increasing the risk of plant damage.[3] The ideal pH for the ethephon spray solution is between 4.0 and 5.0 to ensure its stability and gradual release of ethylene.

Q3: Can I mix ethephon with other chemicals like fertilizers or pesticides?

Avoid mixing ethephon with alkaline products, such as some fertilizers or pesticides, as this can cause a chemical reaction that neutralizes the ethephon and reduces its effectiveness. If tank mixing is necessary, it is crucial to check the compatibility of the products. A small-scale test mix can help identify any issues like precipitation or curdling.

Q4: How can I tell if my plants are too stressed for ethephon application?

Look for visual signs of stress such as wilting, drooping leaves, or discoloration. Check the soil moisture to ensure the plants are not water-stressed. It's also advisable to avoid applying ethephon to plants that have recently been subjected to environmental stressors like extreme heat, cold, or have a known disease or pest issue.

Q5: What should I do if I have accidentally over-applied ethephon?

If you realize you have used too high a concentration or applied it too frequently, immediately rinse the plants with water to wash off any unabsorbed residue. Subsequently, provide plenty of water and a nitrogen-rich fertilizer to support the plant's recovery. You can also consider applying a solution containing gibberellins (B7789140) or other growth-promoting hormones to counteract the senescence-inducing effects of ethylene.

Data Presentation

Table 1: Effect of Ethephon Concentration on Leaf Yellowing and Senescence in Various Plant Species

Plant Species	Ethephon Concentration (ppm)	Observed Effect on Lower Leaves	Source
Brassica napus	25	Minimal impact on leaf development.	[1]
Brassica napus	50	Significant suppression of chlorophyll a/b-binding protein (CAB) gene, leading to reduced chlorophyll.	[1]
Brassica napus	75	Strong induction of senescence-associated gene 12 (SAG12) and significant decrease in amino acid content.	[1]
Sesamum indicum (Sesame)	50-100	Noticeable yellowing with a chlorophyll index of 13.5 and 12.7, respectively, after 3 days.	[5]
Sesamum indicum (Sesame)	200-500	Complete yellowing and defoliation within 3 days.	[5]
Capsicum annuum (Chili Pepper)	2000-5000	Significant decrease in chlorophyll content.	[6]
Vitis vinifera (Grapevine)	25 mM (approx. 3600 ppm)	Premature chlorophyll degradation starting 5 days after treatment.	[7]
Sweet Potato (detached leaves)	1 mM (approx. 144.5 ppm)	Visible yellowing by day 2, almost complete yellowing by day 3. Chlorophyll content reduced to ~17% of control.	[8]

Experimental Protocols

Protocol 1: Preparation of a Buffered Ethephon Spray Solution

Objective: To prepare a stable and effective ethephon spray solution with an optimal pH to minimize phytotoxicity.

Materials:

• Ethephon stock solution

• Distilled water

• pH meter

• Pipettes and graduated cylinders

• Beaker or spray tank

• Buffering agent (e.g., citric acid or a commercial pH buffer)

• Personal Protective Equipment (PPE): gloves, goggles, lab coat

Procedure:

• Water Preparation: Start by filling the beaker or spray tank with half of the required volume of distilled water.

• pH Measurement: Calibrate the pH meter and measure the initial pH of the water.

• Buffering (if necessary): If the water pH is above 6.0, add a buffering agent incrementally, mixing well after each addition, until the pH is within the target range of 4.0-5.0.

• Ethephon Addition: Once the desired pH is achieved, add the calculated volume of the ethephon stock solution to the buffered water.

• Final Volume Adjustment: Add the remaining volume of distilled water to reach the final desired concentration and mix the solution thoroughly.

• Final pH Check: Measure the pH of the final solution to ensure it remains within the optimal range.

• Application: Use the prepared solution immediately. Do not store the solution overnight as ethephon can degrade.

Protocol 2: Dose-Response Experiment to Optimize Ethephon Concentration

Objective: To determine the lowest effective concentration of ethephon that achieves the desired physiological effect with minimal lower leaf yellowing.

Materials:

• A set of healthy, uniform plants of the target species

• Ethephon stock solution

• Buffered water (prepared as in Protocol 1)

• Spray bottles (one for each concentration)

• Plant labels

• Chlorophyll meter or spectrophotometer for chlorophyll quantification (optional)

• Data recording sheets

Procedure:

• Plant Grouping: Randomly assign plants to different treatment groups, including a control group (sprayed with buffered water only) and several ethephon concentration groups (e.g., 50, 100, 200, 400 ppm). Ensure each group has a sufficient number of replicates (at least 3-5 plants).

• Solution Preparation: Prepare the different concentrations of ethephon solution according to Protocol 1.

• Application: Uniformly spray the foliage of each plant with the corresponding solution until runoff. Ensure complete coverage.

• Monitoring and Data Collection:

  • Visually assess the plants daily for signs of leaf yellowing, particularly on the lower leaves. A rating scale (e.g., 0 = no yellowing, 5 = severe yellowing) can be used for quantification.

  • If available, use a chlorophyll meter to take non-destructive measurements of chlorophyll content from the lower leaves at regular intervals (e.g., 0, 3, 5, and 7 days post-application).

  • Alternatively, collect leaf samples for chlorophyll extraction and spectrophotometric analysis.

• Data Analysis: Compare the results across the different concentration groups to identify the concentration that provides the desired effect with the least amount of leaf yellowing.

Visualizations

Ethephon-Induced Senescence Signaling Pathway

Caption: Ethephon-induced ethylene signaling cascade leading to leaf senescence.

Experimental Workflow for Minimizing Leaf Yellowing

Caption: A logical workflow for applying ethephon while minimizing adverse effects.

References

• 1. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus [mdpi.com]
• 3. Ethephon-Induced Ethylene Enhances Starch Degradation and Sucrose Transport with an Interactive Abscisic Acid-Mediated Manner in Mature Leaves of Oilseed rape (Brassica napus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethephon Activates the Transcription of Senescence-Associated Genes and Nitrogen Mobilization in Grapevine Leaves (Vitis vinifera cv. Riesling) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Ethephon Overexposure Remediation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address issues related to ethephon overexposure in experimental crop settings.

Troubleshooting Guides

This section provides answers to common problems encountered during or after the application of ethephon.

Issue 1: My crop is exhibiting excessive leaf yellowing and drop (abscission) after ethephon application. What can I do to mitigate this?

Answer: Rapid intervention can help reduce the severity of ethephon-induced leaf senescence and abscission. The primary strategies involve counteracting the effects of ethylene (B1197577) and supporting plant recovery.

• Immediate Action: Foliar Calcium Application

  • Rationale: Calcium has been shown to reduce the abscission-inducing effects of ethylene by stabilizing cell walls in the abscission zone.[1][2][3]

  • Recommended Protocol: Prepare a foliar spray solution of calcium chloride (CaCl₂) or calcium nitrate (B79036) (Ca(NO₃)₂). While specific concentrations can vary by crop sensitivity, a starting point of 25 mM applied daily for several days has been shown to be effective in reducing leaf necrosis in some species.[4] It is crucial to ensure thorough coverage of the foliage.

• Supportive Care: Nitrogen Supplementation

  • Rationale: Ethephon-induced stress can accelerate chlorophyll (B73375) degradation, leading to yellowing (chlorosis). Nitrogen is a key component of chlorophyll, and supplemental nitrogen can help support the plant's recovery and synthesis of new chlorophyll.

  • Recommended Protocol: Apply a foliar spray of a fast-acting nitrogen source, such as a low-biuret urea (B33335) solution. A general recommendation is a 3% urea solution (25 pounds of urea in 100 gallons of water), which is considered safe for most species.[5] Applications can be repeated as needed based on crop response.

Issue 2: Plant growth is stunted, and flowering has been undesirably aborted after ethephon treatment. How can I promote regrowth and flowering?

Answer: Ethephon's primary mode of action is to release ethylene, which can inhibit vegetative growth and promote senescence.[6] To counteract this, the application of a growth-promoting hormone is recommended.

• Primary Remediation: Gibberellic Acid (GA₃) Application

  • Rationale: Gibberellic acid is a plant hormone that promotes cell elongation and growth, and it can counteract the growth-inhibiting effects of ethylene.[7]

  • Recommended Protocol: Apply a foliar spray of gibberellic acid (GA₃). The effective concentration is highly dependent on the plant species and the degree of stunting. A common range for stimulating vegetative growth is 25 to 100 ppm.[8][9] It is advisable to start with a lower concentration and observe the plant's response before considering higher doses. For flower induction in some species, concentrations can range from 100 to 500 ppm.[10]

Issue 3: I have accidentally spilled a concentrated ethephon solution on the soil in my experimental plot. How can I prevent uptake by the crop and decontaminate the soil?

Answer: Ethephon in the soil can be absorbed by the roots, leading to systemic phytotoxicity. The goal is to quickly inactivate the ethephon in the soil.

• Immediate Action: Activated Charcoal Application

  • Rationale: Activated charcoal has a high surface area and can adsorb a wide range of organic molecules, including ethephon, making it biologically unavailable to the plant.[11][12][13]

  • Recommended Protocol: The general rule is to apply 100 to 400 pounds of activated charcoal per acre for each pound of ethephon active ingredient spilled.[13] For smaller spills, a practical guideline is to use 100 pounds of activated charcoal for every pound of active material spilled.[11] The activated charcoal should be physically incorporated into the top 6 inches of the contaminated soil to ensure contact with the ethephon.[11]

Issue 4: Can I simply wash the ethephon off the plant surfaces with water?

Answer: While rinsing with water immediately after application may remove some surface residues, its effectiveness is limited, especially once ethephon has been absorbed by the plant tissue.

• Considerations:

  • Ethephon is absorbed by the plant to release ethylene internally. The absorption process can be rapid.

  • Thorough rinsing with large volumes of water immediately after an accidental overdose may help, but there is limited quantitative data on its efficacy.

  • The use of a non-ionic surfactant in the rinse water could potentially improve the removal of unabsorbed ethephon from the leaf surface, but specific protocols for this are not well-established.

Frequently Asked Questions (FAQs)

Q1: What are the typical symptoms of ethephon overexposure? A1: Symptoms can vary depending on the crop, concentration, and environmental conditions, but commonly include:

• Excessive leaf yellowing (chlorosis) and premature leaf drop (abscission).

• Unintended flower and fruit drop.

• Stunted vegetative growth.

• In severe cases, stem and leaf necrosis (tissue death).

• Gummosis (oozing of sap) on branches and fruits of some species.[7]

Q2: How does ethephon work in plants? A2: Ethephon is a plant growth regulator that, once absorbed by the plant tissue, is broken down into ethylene, phosphate, and chloride ions.[6] Ethylene is a natural plant hormone that influences a wide range of physiological processes, including ripening, senescence, abscission, and germination.[6][14]

Q3: What factors influence the efficacy and potential for phytotoxicity of ethephon? A3: Several factors can affect how ethephon impacts a plant:

• pH: Ethephon is more stable in acidic solutions (pH 4-5). At higher pH, it breaks down into ethylene more rapidly, which can reduce its absorption by the plant if it occurs outside the leaf.[6][15]

• Temperature: Higher temperatures can increase the rate of ethylene release from ethephon, potentially leading to a more rapid and intense effect, which can increase the risk of phytotoxicity.[6]

• Concentration: Higher concentrations increase the amount of ethylene released, leading to more pronounced effects and a higher risk of overexposure symptoms.

• Crop Species and Developmental Stage: Different plant species and even different cultivars have varying sensitivities to ethylene. The developmental stage of the plant at the time of application is also critical.

Q4: Are there any analytical methods to confirm ethephon overexposure? A4: Yes, ethephon residues on plant surfaces or in plant tissues can be quantified using analytical chemistry techniques. The most common and sensitive method is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[16][17] This can be used to confirm the presence of high levels of ethephon, although visual symptoms are often the primary indicator of overexposure.

Data Presentation

Table 1: Remediation Strategies for Ethephon Overexposure and Their Effects

Remediation Strategy	Target Symptom(s)	Mechanism of Action	Reported Quantitative Effects
Foliar Calcium Spray	Leaf abscission, Leaf necrosis	Stabilizes cell walls in the abscission zone, counteracting ethylene's effect.[1][2][3]	In pecans, 0.01 M calcium solutions significantly reduced ethephon-induced leaf drop.[18] In persimmons, calcium applications reduced premature fruit drop by about 30%.[10]
Gibberellic Acid (GA₃) Application	Stunted growth, Flower/fruit abortion	Promotes cell elongation and growth, counteracting the inhibitory effects of ethylene.[7]	In peaches, GA₃ at 50-100 ppm eliminated undesirable side effects of ethephon without altering thinning.[7] In rice, combined GA₃ and ethephon application increased seedling growth.[19]
Foliar Nitrogen Application	Leaf yellowing (chlorosis)	Provides essential nutrient for chlorophyll synthesis, aiding in recovery from stress-induced degradation.	In okra, foliar urea application increased chlorophyll a and b content.[20][21]
Activated Charcoal Soil Application	Soil contamination	Adsorbs ethephon in the soil, making it unavailable for plant uptake.[11][12][13]	General recommendation: 100-400 lbs of activated charcoal per acre for each pound of active ingredient.[13]

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Chlorophyll Content to Assess Plant Stress and Recovery

• Objective: To quantify the chlorophyll a and b content in leaf tissue as an indicator of plant health following ethephon overexposure and subsequent remediation treatments.

• Materials:

  • Leaf tissue samples

  • Mortar and pestle

  • Quartz sand

  • 80% acetone (B3395972) (or 100% methanol)

  • Centrifuge and centrifuge tubes

  • Spectrophotometer

  • Cuvettes

• Procedure:

  • Collect a representative leaf sample from both treated and control plants.

  • Weigh approximately 150 mg of fresh leaf tissue and record the weight.

  • Place the leaf tissue in a chilled mortar with a small amount of quartz sand and a few mL of cold 80% acetone.[12]

  • Grind the tissue until it is a homogenous slurry.

  • Transfer the slurry to a centrifuge tube and rinse the mortar with additional 80% acetone to ensure all material is transferred.

  • Centrifuge the sample to pellet the solid debris.

  • Carefully transfer the supernatant (the colored liquid containing the chlorophyll) to a clean tube.

  • Measure the absorbance of the extract in a spectrophotometer at 663 nm and 645 nm, using 80% acetone as a blank.[12]

  • Calculate the chlorophyll a, chlorophyll b, and total chlorophyll concentrations using the appropriate equations for the solvent used (e.g., Arnon's equations for 80% acetone).

• Data Analysis: Compare the chlorophyll content of plants that have been overexposed to ethephon with and without remediation treatments to quantify the extent of recovery.

Protocol 2: Analysis of Ethephon Residues on Plant Surfaces by LC-MS/MS

• Objective: To quantify the amount of ethephon residue on the surface of leaves or fruits.

• Materials:

  • Leaf or fruit samples

  • Deionized water

  • Dichloromethane (B109758)

  • Centrifuge and centrifuge tubes

  • Syringe filters

  • LC-MS/MS system

• Procedure:

  • Weigh a representative sample of the plant material (e.g., 10 g).

  • Place the sample in a suitable container and add a known volume of deionized water (e.g., 10 mL).

  • Shake vigorously to wash the ethephon from the surface.

  • Add an equal volume of dichloromethane to the water extract to partition and remove non-polar interfering compounds.[16]

  • Shake the mixture and then centrifuge to separate the aqueous and organic layers.

  • Carefully collect the upper aqueous layer containing the ethephon.

  • Filter the aqueous extract through a syringe filter into a vial suitable for the LC-MS/MS autosampler.

  • Inject a known volume of the sample into the LC-MS/MS system for analysis.

• Data Analysis: Quantify the concentration of ethephon in the sample by comparing the peak area to a calibration curve prepared with ethephon standards.

Mandatory Visualizations

Caption: Simplified Ethephon/Ethylene Signaling Pathway in Plants.

Caption: Troubleshooting Workflow for Ethephon Overexposure Remediation.

Caption: Logical Relationships of Ethephon Effects and Remediation Actions.

References

• 1. The Effect of Calcium Nutrition of Ethylene-induced Abscission - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcium Distribution in the Abscission Zone of Bean Leaves: Electron Microprobe X-Ray Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Abscission by Calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Tips for improving the efficacy of ethephon PGR spray - Ageruo [m.ageruo.com]
• 7. researchgate.net [researchgate.net]
• 8. scialert.net [scialert.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. journals.flvc.org [journals.flvc.org]
• 12. Using Activated Charcoal to Inactivate Agricultural Chemical Spills [p2infohouse.org]
• 13. media.clemson.edu [media.clemson.edu]
• 14. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 15. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 16. curresweb.com [curresweb.com]
• 17. eurl-pesticides.eu [eurl-pesticides.eu]
• 18. hort [journals.ashs.org]
• 19. researchgate.net [researchgate.net]
• 20. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 21. Effect of Foliar Ethephon and Urea On Okra. | PDF | Fertilizer | Soil [scribd.com]

Reference Data & Comparative Studies

Ethephon vs. Ethylene Gas: A Comparative Analysis of their Effects on Gene Expression for Researchers

In the realm of plant biology and agricultural science, the phytohormone ethylene (B1197577) is a critical regulator of a myriad of physiological processes, including fruit ripening, senescence, and stress responses. For research and commercial applications, ethylene is often applied exogenously. This is achieved either through the direct application of ethylene gas or through the use of ethylene-releasing compounds, the most common of which is ethephon. While both methods aim to elicit an ethylene response, their distinct modes of application and chemical properties can lead to differential effects on gene expression and subsequent physiological outcomes. This guide provides an objective comparison of ethephon and ethylene gas, supported by experimental data, to aid researchers in selecting the appropriate method for their specific needs.

Mechanism of Action: A Fundamental Difference

Ethylene gas is a direct-acting agent that, upon introduction to a controlled environment, rapidly diffuses and binds to its receptors located on the endoplasmic reticulum of plant cells.[1][2] This binding event inactivates the receptors, which in the absence of ethylene, act as negative regulators of the signaling pathway.[2][3] This inactivation derepresses the downstream signaling cascade, leading to the activation of transcription factors such as ETHYLENE INSENSITIVE3 (EIN3) and EIN3-like (EIL) proteins.[1][4][5] These transcription factors then modulate the expression of a vast array of ethylene-responsive genes.[4][6]

Ethephon (2-chloroethylphosphonic acid), on the other hand, is a liquid that, when applied to plants, is absorbed and translocated within the tissues. Its ethylene-releasing activity is pH-dependent; as it moves into the cytoplasm, which has a higher pH, it breaks down to release ethylene, phosphate, and chloride ions.[7][8][9] This in-situ generation of ethylene then initiates the same signaling pathway as externally applied ethylene gas. However, the kinetics of ethylene release from ethephon can be more gradual and sustained compared to the rapid saturation achieved with ethylene gas treatment.[10][11]

Diagram of Ethephon to Ethylene Conversion

References

• 1. Characterization and Expression of Genes Involved in the Ethylene Biosynthesis and Signal Transduction during Ripening of Mulberry Fruit | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. The ethylene-response pathway: signal perception to gene regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Scientists identify thousands of plant genes activated by ethylene gas - Salk Institute for Biological Studies [salk.edu]
• 5. Key Step in Plants’ Ethylene Response Pathway Discovered | HHMI [hhmi.org]
• 6. Temporal transcriptional response to ethylene gas drives growth hormone cross-regulation in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Ethephon-Induced versus Natural Ripening: A Comparative Analysis for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances between artificially induced and natural fruit ripening is critical for experimental design and data interpretation. This guide provides a detailed comparison of ethephon-induced and natural ripening processes, supported by experimental data, detailed protocols, and pathway visualizations.

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that, upon application to plant tissues, releases ethylene (B1197577), the key gaseous phytohormone that initiates and coordinates the ripening process in climacteric fruits.[1][2] While ethephon offers the advantage of inducing uniform and predictable ripening, questions often arise regarding the fidelity of this process in mimicking natural ripening. This guide explores the biochemical, physiological, and molecular similarities and differences between these two ripening mechanisms.

Comparative Data: Ethephon-Induced vs. Natural Ripening

The following tables summarize quantitative data from various studies, comparing key ripening parameters in fruits ripened naturally versus those treated with ethephon.

Table 1: Effect on Physicochemical Properties of Banana (Musa spp.)

Parameter	Ripening Method	Day 2	Day 4	Day 6	Day 8	Day 10
Firmness (N)	Natural (Control)	7.58	-	1.26	-	-
Ethephon (500 ppm)	6.15	-	0.45	-	-
Total Soluble Solids (°Brix)	Natural (Control)	-	-	-	-	11.05% (Total Sugar)
Ethephon (1000 ppm)	-	-	18.24% (Total Sugar)	-	-
Pulp to Peel Ratio	Natural (Control)	-	-	2.60	-	2.85
Ethephon (1000 ppm)	-	-	3.93	-	4.70
Days to Ripen	Natural (Control)	-	-	-	-	~13 days
Ethephon (1000 ppm)	-	-	~5.67 days	-	-

Data synthesized from multiple sources. Note that different studies used varying concentrations of ethephon and measurement time points.[3][4]

Table 2: Effect on Physicochemical Properties of Tomato (Solanum lycopersicum)

Parameter	Ripening Method	Mature Green	Turning	Pink	Red
Firmness (N)	Natural (Control)	~13.5	~10.0	~6.5	~4.0
Ethephon-treated	Accelerated decrease	Accelerated decrease	Accelerated decrease	Accelerated decrease
Total Soluble Solids (°Brix)	Natural (Control)	~4.2	~4.5	~4.8	~5.0
Ethephon-treated	~4.80% (at ripe stage)	-	-	-
Titratable Acidity (% citric acid)	Natural (Control)	~0.65	~0.55	~0.45	~0.35
Ethephon-treated	Linear decline observed	-	-	-

Data synthesized from multiple sources. Absolute values can vary significantly between cultivars and experimental conditions.[5][6]

Table 3: Effect on Gene Expression of Key Ripening-Related Genes

Gene	Function	Natural Ripening	Ethephon-Induced Ripening
ACS (ACC synthase)	Ethylene biosynthesis	Upregulated	Rapidly and strongly upregulated
ACO (ACC oxidase)	Ethylene biosynthesis	Upregulated	Rapidly and strongly upregulated
PG (Polygalacturonase)	Cell wall degradation (softening)	Upregulated	Upregulated, often earlier than natural
PL (Pectate lyase)	Cell wall degradation (softening)	Upregulated	Upregulated
RIN (Ripening inhibitor)	MADS-box transcription factor	Expression modulates ripening cascade	Bypassed by exogenous ethylene application
NOR (Non-ripening)	NAC domain transcription factor	Expression modulates ripening cascade	Bypassed by exogenous ethylene application

This table represents general expression trends observed in climacteric fruits like tomatoes.[7][8]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are standard protocols for assessing key fruit ripening parameters.

Measurement of Fruit Firmness

Fruit firmness is a critical indicator of ripening and is typically measured using a penetrometer, which records the force required to puncture the fruit flesh.

• Apparatus: Fruit penetrometer with appropriate plunger tip size (e.g., 8mm for tomatoes, 11mm for apples).[1][9]

• Procedure:

  • Remove a small section of the skin from the equator of the fruit on two opposite sides.

  • Place the fruit on a hard, stable surface.[10]

  • Hold the penetrometer vertically and press the plunger tip into the exposed flesh at a steady, constant speed.[9]

  • Record the force reading in Newtons (N) or kilograms-force (kgf) at the point of penetration to a specified depth.

  • Repeat the measurement on the opposite side and average the two readings for a single fruit.

  • Ensure consistent temperature for all fruit samples being measured, as temperature can affect firmness readings.[9]

Determination of Total Soluble Solids (TSS)

TSS is an indicator of the sugar content in the fruit and is measured using a refractometer. The reading is typically expressed in degrees Brix (°Bx), where 1 °Bx equals 1 gram of sucrose (B13894) in 100 grams of solution.[11][12]

• Apparatus: Digital or handheld refractometer.

• Procedure:

  • Extract a few drops of juice from the fruit sample. For consistent results, juice should be extracted from a longitudinal slice of the fruit.[2]

  • Calibrate the refractometer to zero using distilled water.[11]

  • Place one to two drops of the fruit juice onto the prism of the refractometer.

  • Close the cover and view the reading through the eyepiece or on the digital display.

  • Record the TSS value in °Brix.

  • Clean the prism with distilled water and dry it with a soft tissue between samples.

  • If the measurement is not taken at the standard temperature (usually 20°C), apply a temperature correction.[12]

Measurement of Titratable Acidity (TA)

TA reflects the concentration of organic acids in the fruit, which contributes to its flavor. It is determined by titrating the fruit juice with a standard base solution to a specific pH endpoint.

• Apparatus: pH meter, burette, beaker, magnetic stirrer.

• Reagents: 0.1 N Sodium Hydroxide (NaOH), distilled water, phenolphthalein (B1677637) indicator (optional).[2][13]

• Procedure:

  • Prepare a juice sample by weighing a specific amount (e.g., 5-10 grams) of fruit pulp or juice into a beaker.[2][13]

  • Dilute the sample with a known volume of distilled water (e.g., 50 mL) to facilitate pH measurement.[2]

  • Place the beaker on a magnetic stirrer and immerse the calibrated pH electrode into the solution.

  • Titrate the sample with 0.1 N NaOH while continuously stirring.

  • Record the volume of NaOH required to reach the endpoint pH of 8.2.[2][13]

  • Calculate the titratable acidity, typically expressed as the percentage of the predominant acid in the fruit (e.g., citric acid for citrus fruits, malic acid for apples).

Quantification of Ethylene Production

Ethylene production is measured by gas chromatography (GC), which separates and quantifies the gaseous components of a sample.[14]

• Apparatus: Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID), airtight container, gas-tight syringe.[15][16]

• Procedure:

  • Place a single fruit or a known weight of fruit tissue into an airtight container of a known volume.

  • Seal the container and incubate for a specific period (e.g., 1-2 hours) at a constant temperature.[15][16]

  • After incubation, withdraw a known volume of the headspace gas (e.g., 1 mL) from the container using a gas-tight syringe.[15]

  • Inject the gas sample into the GC.

  • The GC separates ethylene from other gases, and the FID detects the ethylene concentration.

  • Quantify the ethylene concentration by comparing the peak area to that of a known ethylene standard.

  • Express the ethylene production rate as microliters per kilogram per hour (µL·kg⁻¹·h⁻¹).

Gene Expression Analysis by qRT-PCR

Quantitative Real-Time Polymerase Chain Reaction (qRT-PCR) is used to measure the expression levels of specific genes involved in the ripening process.

• Procedure:

  • RNA Extraction: Isolate total RNA from fruit tissue (pericarp) at different ripening stages from both naturally ripened and ethephon-treated fruits.

  • cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

  • Primer Design: Design specific primers for the target ripening-related genes (e.g., ACS, ACO, PG) and a stable reference (housekeeping) gene (e.g., Actin, GAPDH).[7]

  • qRT-PCR Reaction: Perform the PCR reaction in a real-time PCR machine using a fluorescent dye (e.g., SYBR Green) that binds to double-stranded DNA.

  • Data Analysis: The machine measures the fluorescence intensity at each cycle. The cycle threshold (Ct) value is used to determine the initial amount of template. Relative gene expression is calculated using methods like the 2-ΔΔCt method, normalizing the expression of the target gene to the reference gene.[17]

Visualizing the Processes

Diagrams created using Graphviz (DOT language) illustrate the key pathways and workflows.

Caption: Ethylene biosynthesis, signaling, and the action of ethephon.

Caption: Workflow for comparing natural and ethephon-induced ripening.

Discussion and Conclusion

Ethephon treatment effectively initiates and accelerates the ripening process by providing a surge of ethylene, which triggers the downstream signaling cascade.[2] This leads to faster color development, softening, and changes in sugar and acid content compared to the more gradual onset of natural ripening, where endogenous ethylene production ramps up slowly.[18][19]

• Physicochemical Changes: Data consistently show that ethephon-treated fruits ripen faster and more uniformly.[20] However, this accelerated process can sometimes lead to a less complex flavor profile compared to naturally ripened fruits, which may be due to the altered timing of various metabolic pathways. For instance, while TSS may reach comparable levels, the balance of different sugars and organic acids might differ.

• Molecular Regulation: At the molecular level, ethephon application essentially bypasses the upstream regulatory networks (involving transcription factors like RIN and NOR) that control the initiation of ethylene biosynthesis in natural ripening.[21] It directly activates the ethylene signaling pathway, leading to a rapid and often higher-level induction of ripening-related genes like those for cell wall hydrolases (e.g., polygalacturonase).[21]

References

• 1. nextgentest.com [nextgentest.com]
• 2. uaeu.ac.ae [uaeu.ac.ae]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agrifoodscience.com [agrifoodscience.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Transcriptomic analysis in tomato fruit reveals divergences in genes involved in cold stress response and fruit ripening [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. How to Use a Penetrometer to Measure Fruit Firmness ? - AGROSTA [agro-technology.co.uk]
• 10. publications.qld.gov.au [publications.qld.gov.au]
• 11. horticultureguruji.in [horticultureguruji.in]
• 12. egyankosh.ac.in [egyankosh.ac.in]
• 13. xylemanalytics.com [xylemanalytics.com]
• 14. Ethylene and the Regulation of Fruit Ripening | University of Maryland Extension [extension.umd.edu]
• 15. 4.7. Ethylene Measurement [bio-protocol.org]
• 16. agritrop.cirad.fr [agritrop.cirad.fr]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. scispace.com [scispace.com]
• 21. Validation of reference genes for gene expression analysis in fruit development of Vaccinium bracteatum Thunb. using quantitative real-time PCR - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon vs. 1-MCP: A Comparative Guide for Post-Harvest Researchers

In the realm of post-harvest physiology, the manipulation of fruit and vegetable ripening is a critical aspect of extending shelf life and maintaining quality. Two of the most prominent compounds utilized for this purpose are Ethephon, an ethylene-releasing agent, and 1-methylcyclopropene (B38975) (1-MCP), an ethylene (B1197577) action inhibitor. This guide provides a detailed, objective comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in their work.

Mechanism of Action: A Tale of Two Opposites

Ethephon (2-chloroethylphosphonic acid) is widely used to promote and synchronize ripening.[1] In solution, it is stable at a low pH but breaks down at a pH above 4.0 to release ethylene, the plant hormone that triggers the ripening cascade. This exogenous application of ethylene initiates and accelerates processes such as chlorophyll (B73375) degradation, softening, and the development of aroma and flavor compounds.[1]

Conversely, 1-methylcyclopropene (1-MCP) acts as an antagonist to ethylene. It has a high affinity for ethylene receptors in the plant tissue and binds to them irreversibly.[2][3] This blockage prevents ethylene from binding and initiating the signaling pathway, thereby delaying ripening and senescence.[1][2][3] The effectiveness of 1-MCP is dependent on factors such as concentration, exposure time, fruit maturity at the time of application, and storage temperature.[4][5]

Ethylene Biosynthesis and Signaling Pathway

The following diagram illustrates the ethylene biosynthesis and signaling pathway, highlighting the points of intervention for Ethephon and 1-MCP.

Caption: Ethylene biosynthesis and signaling pathway with points of action for Ethephon and 1-MCP.

Comparative Performance: Experimental Data

The following tables summarize quantitative data from various post-harvest studies on different fruits, comparing the effects of Ethephon and 1-MCP treatments against a control.

Table 1: Effects on Mango (Mangifera indica)

Parameter	Treatment	Day 8	Day 16	Day 24	Reference
Firmness (N)	Control	25.3	15.2	8.7	[1]
Ethephon (0.8 g/L)	18.9	9.8	2.9	[1]
1-MCP (1 µL/L)	35.1	28.5	12.9	[1]
Ethylene Production (µL/kg·h)	Control	65.2	-	-	[1]
Ethephon (0.8 g/L)	82.7	-	-	[1]
1-MCP (1 µL/L)	15.3 (peak on day 20)	-	-	[1]
Polygalacturonase (PG) Activity (U/g)	Control	-	1.8	2.5	[1]
Ethephon (0.8 g/L)	-	2.9	3.8	[1]
1-MCP (1 µL/L)	-	1.1	1.6	[1]

Table 2: Effects on Banana (Musa acuminata)

Parameter	Treatment	Day 20 (Cold Storage)	Day 30 (Cold Storage)	Shelf-life (Day 9)	Reference
Firmness (N)	Control	45.2	Ripened	-	[6][7]
1-MCP (400 nL/L)	78.1	79.7	69.5	[6][7]
1-MCP (400 nL/L) + Ethephon (50 µL/L)	77.9	77.7	39.1	[6][7]
1-MCP (400 nL/L) + Ethephon (100 µL/L)	78.3	74.2	35.3	[6][7]
Peel Color (Hue Angle)	Control	105.3	Ripened	-	[6][7]
1-MCP (400 nL/L)	118.2	117.9	115.1	[6][7]
1-MCP (400 nL/L) + Ethephon (50 µL/L)	118.5	118.1	95.3	[6][7]
1-MCP (400 nL/L) + Ethephon (100 µL/L)	118.3	117.5	90.1	[6][7]
Weight Loss (%)	Control	10.0	-	-	[6][7]
1-MCP (400 nL/L)	5.0	7.5	5.1	[6][7]
1-MCP (400 nL/L) + Ethephon (50 µL/L)	5.0	8.1	8.1	[6][7]
1-MCP (400 nL/L) + Ethephon (100 µL/L)	5.0	8.5	9.8	[6][7]

Table 3: Effects on 'Rojo Brillante' Persimmon (Diospyros kaki)

Parameter	Treatment	Harvest 1	Harvest 2	Harvest 3	Reference
Firmness (N)	Ethephon (Control)	15.2	12.8	10.1	[8]
Ethephon + 1-MCP (1 day after)	25.3	22.1	18.9	[8]
Ethephon + 1-MCP (7 days after)	24.8	21.5	18.2	[8]
Ethephon + 1-MCP (10 days after)	24.1	20.9	17.5	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of the experimental protocols from the cited studies.

Mango (cv. 'Guifei') Study Protocol[1]

• Fruit Preparation: Mangoes were harvested at commercial maturity, cleaned, and treated with a fungicide (0.1% Sporgon) for 10 minutes, then air-dried.

• Treatments:

  • Control: Soaked in distilled water.

  • Ethephon (ETH): Soaked in 0.8 g/L ethephon solution for 10 minutes.

  • 1-MCP: Fumigated with 1 µL/L 1-MCP for 12 hours in a sealed container.

• Storage: Fruits were stored at 15°C and 85-90% relative humidity.

• Analysis:

  • Firmness: Measured using a texture analyzer with a P/5 probe.

  • Ethylene Production: Measured by gas chromatography.

  • Enzyme Activity: Assays were conducted to determine the activity of cell wall degrading enzymes like polygalacturonase (PG) and β-galactosidase (β-GAL).

Banana (cv. 'Williams') Study Protocol[6][7]

• Fruit Preparation: Bananas were harvested at commercial maturity and transported to the laboratory.

• Treatments:

  • Control: Untreated.

  • 1-MCP: Gaseous application of 400 nL/L 1-MCP for 16 hours.

  • 1-MCP + Ethephon: Following 1-MCP treatment, fruits were dipped in 50 µL/L or 100 µL/L liquid ethephon for 1 minute.

• Storage: Fruits were stored at 14°C for 30 days, followed by a shelf-life simulation at 23°C for 9 days.

• Analysis:

  • Firmness: Measured with a texture analyzer.

  • Peel Color: Measured using a chromameter.

  • Weight Loss: Calculated as the percentage loss from the initial weight.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for comparing the effects of Ethephon and 1-MCP.

Caption: A generalized workflow for post-harvest studies comparing Ethephon and 1-MCP.

Conclusion

Ethephon and 1-MCP represent two powerful and opposing tools for managing the post-harvest life of climacteric fruits and vegetables. Ethephon, by releasing ethylene, is an effective ripening promoter, leading to accelerated softening and color development. In contrast, 1-MCP acts as a potent ethylene inhibitor, significantly delaying these ripening processes and extending storage life.

The choice between these two compounds, or a combination thereof, depends on the specific goals of the post-harvest treatment. For instance, to achieve uniform ripening in a batch of fruits, Ethephon is the preferred choice. For long-distance transport and extended storage, 1-MCP is highly effective. Interestingly, studies have also explored the sequential application of 1-MCP followed by Ethephon to first delay ripening and then initiate it in a controlled manner, offering a nuanced approach to supply chain management.[6][7]

Researchers and industry professionals must consider the commodity, desired outcome, and storage conditions when selecting a post-harvest treatment. The data and protocols presented in this guide offer a foundation for making informed decisions and designing future experiments in this critical area of food science.

References

• 1. Frontiers | 1-Methylcyclopropene counteracts ethylene promotion of fruit softening and roles of MiERF2/8 and MiPG in postharvest mangoes [frontiersin.org]
• 2. Effect of applications of 1-MCP and ethylene on the ripening and degreening process of banana fruits cv. Barranquillo [scielo.org.co]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Efficacy Showdown: A Comparative Guide to Commercial Ethephon Formulations

For researchers, scientists, and professionals in drug development, selecting the optimal ethephon formulation is critical for achieving desired outcomes in plant growth regulation. This guide provides an objective comparison of the performance of different commercial ethephon formulations, supported by experimental data, to aid in this decision-making process. We delve into the nuances of formulation types, the impact of adjuvants, and provide detailed experimental protocols for key evaluation metrics.

Understanding Ethephon and Its Mechanism of Action

Ethephon (2-chloroethylphosphonic acid) is a widely used plant growth regulator that, upon application, is absorbed by the plant and translocated.[1] Inside the plant's tissues, at a pH above 4.0, it decomposes to release ethylene (B1197577), a natural plant hormone. This controlled release of ethylene influences a myriad of physiological processes, including fruit ripening, flower induction, and leaf senescence.[2][3]

The efficacy of a commercial ethephon formulation is not solely dependent on the concentration of the active ingredient but is also significantly influenced by the formulation's composition, including adjuvants and synergists. These additional components can affect the uptake, stability, and release kinetics of ethylene, thereby altering the product's performance.

Ethylene Signaling Pathway in Plants

The ethylene released from ethephon initiates a signaling cascade within the plant cell. The simplified pathway begins with ethylene binding to receptors (like ETR1 and ERS1) located on the endoplasmic reticulum membrane. In the absence of ethylene, these receptors activate the CTR1 protein, which in turn represses downstream signaling. Ethylene binding inactivates the receptors, leading to the deactivation of CTR1. This allows the EIN2 protein to be cleaved, and its C-terminal fragment translocates to the nucleus, where it stabilizes transcription factors such as EIN3 and EIL1. These transcription factors then regulate the expression of a wide array of ethylene-responsive genes, leading to the observed physiological effects.

Caption: Simplified ethylene signaling pathway in plants.

Comparative Performance of Ethephon Formulations

While direct comparative studies across a wide range of branded commercial ethephon products are limited in publicly available literature, existing research provides valuable insights into the performance differences between formulation types and the impact of synergists.

Formulation Types: Water-Based vs. Oil-Based

A study on rubber trees (Hevea brasiliensis) compared the effectiveness of commercially available water-based and oil-based ethephon formulations as yield stimulants. The findings are summarized in the table below.

Parameter	Water-Based Ethephon	Oil-Based Ethephon	Significance
Daily Dry Rubber Yield ( g/tree/tapping )	Statistically comparable	Statistically comparable	Not significant
Latex Dry Rubber Content (%)	39.39 - 40.63	42.13 - 43.80	Significantly higher in oil-based
Latex Flow Duration	Baseline	7-11% increase	Significantly longer in oil-based
Inorganic Phosphorus Content in Latex	21-23% higher	Baseline	Significantly higher in water-based
Data synthesized from a study on rubber trees.[4]

The results indicate that while the overall yield was comparable, the oil-based formulation led to a higher latex dry rubber content and prolonged latex flow, suggesting a potential for more efficient ethylene release or enhanced plant response.[4]

Generic vs. Enhanced Formulations with Synergists

Research on cotton boll openers provides a comparison between a generic ethephon product and "enhanced" formulations containing synergists. These enhanced products are marketed to provide faster and more effective boll opening.

Formulation	Active Ingredients	Reported Advantage
Generic Ethephon	Ethephon	Cost-effective
Finish® 6 Pro	Ethephon + Cyclanilide	Superior boll opening and defoliation[5]
CottonQuik®	Ethephon + AMADS	Faster and more effective boll opening
Information based on product descriptions and comparative studies.[6]

A study comparing these types of products on cotton demonstrated that at equivalent rates of ethephon, the enhanced formulations did not always show a statistically significant advantage in the speed of boll opening over the generic product. However, under certain conditions, such as on immature bolls, differences in performance were more apparent.[6] This suggests that the choice of formulation may be context-dependent, with enhanced products potentially offering benefits in specific challenging situations.

Experimental Protocols

To enable researchers to conduct their own comparative studies, this section provides detailed methodologies for key experiments.

Ethylene Release Kinetics from Ethephon Formulations

This protocol outlines a method to quantify the rate of ethylene release from different ethephon formulations in a controlled laboratory setting.

Caption: Experimental workflow for ethylene release kinetics.

Materials:

• Gas-tight vials with septa

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Gas-tight syringe

• Certified ethylene gas standard

• Buffer solution (e.g., phosphate buffer, pH 7.0)

Procedure:

• Prepare solutions of the different commercial ethephon formulations at a known concentration.

• Place a defined volume of each solution into separate gas-tight vials.

• Add a buffer solution to each vial to raise the pH and initiate the decomposition of ethephon into ethylene.

• Seal the vials immediately.

• Incubate the vials at a constant temperature.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw a sample of the headspace gas from each vial using a gas-tight syringe.

• Inject the gas sample into the GC-FID for ethylene quantification.

• Generate a standard curve using the certified ethylene gas standard to calculate the concentration of ethylene in the samples.

• Plot ethylene concentration over time for each formulation to compare their release kinetics.

Ethephon Residue Analysis in Plant Tissues (LC-MS/MS Method)

This protocol provides a method for the quantitative analysis of ethephon residues in plant samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[7][8]

Materials:

• Homogenizer

• Centrifuge

• LC-MS/MS system

• Solvents (e.g., methanol (B129727), water, formic acid)

• Solid Phase Extraction (SPE) cartridges (optional, for cleanup)

• Ethephon analytical standard

Procedure:

• Extraction:

  • Homogenize a known weight of the plant sample (e.g., 10 g) with a suitable extraction solvent (e.g., acidified methanol or water).[7][9]

  • Centrifuge the mixture to separate the solid and liquid phases.

• Cleanup (optional):

  • Pass the supernatant through an SPE cartridge to remove interfering compounds.

• Analysis:

  • Inject a known volume of the final extract into the LC-MS/MS system.

  • Separate ethephon from other matrix components using an appropriate LC column and mobile phase gradient.

  • Detect and quantify ethephon using the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification:

  • Prepare a calibration curve using the ethephon analytical standard.

  • Calculate the concentration of ethephon in the original sample based on the calibration curve.

Conclusion

The selection of a commercial ethephon formulation should be guided by the specific application, target crop, and environmental conditions. While generic formulations can be cost-effective and perform well under many circumstances, enhanced formulations with synergists may offer an advantage in challenging situations or for specific desired outcomes. Oil-based formulations may provide benefits in terms of latex quality and flow in rubber tapping. It is recommended that researchers and professionals conduct their own evaluations using standardized protocols, such as those provided in this guide, to determine the most effective formulation for their specific needs. Further independent, head-to-head comparative studies of a wider range of commercial brands would be highly beneficial to the scientific community.

References

• 1. fao.org [fao.org]
• 2. pomais.com [pomais.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ugacotton.com [ugacotton.com]
• 7. epa.gov [epa.gov]
• 8. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]

Ethephon's Ripple Effect: A Comparative Guide to its Secondary Metabolic Impacts

For researchers, scientists, and drug development professionals, understanding the intricate secondary metabolic shifts induced by plant growth regulators is paramount. This guide provides a comprehensive comparison of ethephon, an ethylene-releasing compound, with other key plant growth regulators, focusing on their effects on the production of valuable secondary metabolites. Experimental data is presented to support these comparisons, alongside detailed methodologies for key analytical procedures.

Ethephon, upon application, is absorbed by the plant and releases ethylene (B1197577), a key phytohormone that influences a wide array of physiological processes, including the biosynthesis of secondary metabolites.[1] These metabolites, such as flavonoids, anthocyanins, and terpenoids, are of significant interest for their pharmaceutical and nutraceutical properties. This guide delves into the secondary metabolic consequences of ethephon treatment and contrasts them with the effects of other plant growth regulators like jasmonic acid, salicylic (B10762653) acid, auxins, gibberellins, cytokinins, and abscisic acid.

Comparative Analysis of Ethephon and Other Plant Growth Regulators on Secondary Metabolite Production

The following tables summarize the quantitative effects of ethephon and its alternatives on the production of various secondary metabolites. It is important to note that the effects can be species-specific and dependent on the concentration of the regulator, the timing of application, and environmental conditions.

Table 1: Effect of Ethephon and Alternative Plant Growth Regulators on Total Phenolic Content

Plant Growth Regulator	Plant Species	Concentration	Change in Total Phenolic Content	Reference
Ethephon	Vitis vinifera (Grape)	200 ppm	Increase	[2]
Salicylic Acid	Vitis vinifera (Grape)	100 mg/L	Increased from 768.3 to 1843.5 mg/100g	[3]
Salicylic Acid	Lamiaceae species	1 mM	Increase in 7 out of 8 species studied	[4]
Methyl Jasmonate	Malus domestica (Apple)	100 µM	Increase	[5]

Table 2: Effect of Ethephon and Alternative Plant Growth Regulators on Anthocyanin Content

Plant Growth Regulator	Plant Species	Concentration	Change in Anthocyanin Content	Reference
Ethephon	Vitis vinifera (Grape)	400 ppm	579.62 mg/100ml (Significant Increase)	[2]
Ethephon	Malus domestica (Apple) calli	1000 mg/L	Increase	[5]
Abscisic Acid	Vitis vinifera (Grape)	300 mg/L	Higher increase than ethephon	[6]
Methyl Jasmonate	Malus domestica (Apple) calli	100 µM	Increase	[5]
Gibberellic Acid	Vitis vinifera (Grape)	250 ppm	Decrease	[7]

Table 3: Effect of Ethephon and Alternative Plant Growth Regulators on Flavonoid Content

Plant Growth Regulator	Plant Species	Concentration	Change in Flavonoid Content	Reference
Ethephon + Gibberellic Acid	Boehmeria nivea (Ramie)	Not specified	Increase	[8]
Salicylic Acid	Musa acuminata (Banana)	100 µM	1.34 times increase
Cytokinin (CPPU)	Malus domestica (Apple)	15 ppm	Increase	[9]

Table 4: Effect of Ethephon on Other Secondary Metabolites

Secondary Metabolite	Plant Species	Ethephon Concentration	Change in Content	Reference
Capsaicin	Capsicum annuum (Chili Pepper)	2000-5000 mg/L	Significant promotion of synthesis	[10][11]
Soluble Sugar	Capsicum annuum (Chili Pepper)	2000-5000 mg/L	Reduction	[10]
α-Tocopherol	Chlorella vulgaris	50 µM	Productivity of 0.70 µg/L/day	[12]
γ-Aminobutyric acid (GABA)	Chlorella vulgaris	200 µM	Productivity of 1.90 µg/L/day	[12]

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms at play, the following diagrams illustrate the ethylene signaling pathway, a general workflow for secondary metabolite analysis, and the complex crosstalk between different plant hormones.

References

• 1. mdpi.com [mdpi.com]
• 2. Multiple levels of crosstalk in hormone networks regulating plant defense - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exogenous Salicylic Acid Improves Phenolic Content and Antioxidant Activity in Table Grapes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of salicylic acid on phenolic compounds, antioxidant and antihyperglycemic activity of Lamiaceae plants grown in a temperate climate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. srb.sanad.iau.ir [srb.sanad.iau.ir]
• 7. EFFECT OF GIBBERELLIC ACID AND ETHEPHON APPLICATIONS ON BERRY COLOR AND QUALITY OF “FLAME SEEDLESS” GRAPES [jpp.journals.ekb.eg]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of Ethephon as an Ethylene-Releasing Compound on the Metabolic Profile of Chlorella vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Ethephon's Role in Simulating Natural Stress Responses: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuances of plant stress responses is critical. This guide provides an objective comparison of ethephon and other common alternatives used to simulate these responses in a laboratory setting. Detailed experimental data, protocols, and signaling pathway visualizations are presented to aid in the selection of the most appropriate method for your research needs.

Ethephon, an ethylene-releasing compound, is widely utilized to mimic various abiotic and biotic stress responses in plants. Its application provides a controlled method to study the physiological and molecular changes that occur when plants encounter adverse conditions such as drought, extreme temperatures, and salinity. However, the efficacy and physiological relevance of ethephon-induced stress responses are often compared to those elicited by other phytohormones and chemical inducers. This guide delves into a comparative analysis of ethephon against alternatives like methyl jasmonate (MeJA), salicylic (B10762653) acid (SA), and polyethylene (B3416737) glycol (PEG), offering a comprehensive overview for researchers designing plant stress experiments.

Comparative Analysis of Stress-Induced Physiological and Biochemical Changes

The application of ethephon and its alternatives induces a range of measurable physiological and biochemical changes in plants. The following tables summarize quantitative data from various studies, providing a comparative look at their effects under different stress conditions.

Heat Stress

Parameter	Ethephon	Methyl Jasmonate (MeJA)	Salicylic Acid (SA)	Plant Species
Photosynthesis Rate	↑ 50.5% (1.6 mM)[1]	Data not available	↑ (concentration-dependent)[2]	Rice, Tomato
Antioxidant Enzyme Activity (SOD, APX, GR)	↑ 21.8-43.7%[1]	Data not available	↑ (concentration-dependent)[2]	Rice, Tomato
Hydrogen Peroxide (H₂O₂) Content	↓ (compared to heat stress alone)[1]	Data not available	↓ (prevents membrane damage)[2]	Rice, Tomato
Proline Content	↑ 80.1%[1]	Data not available	↑ (osmoprotectant)[2]	Rice

Drought Stress

Parameter	Ethephon	Methyl Jasmonate (MeJA)	Salicylic Acid (SA)	PEG-6000	Plant Species
Plant Height	↓ 10-40%[3]	↓ (at high concentrations)	↑ 26.9% (with SA) vs. drought alone[4]	↓ (concentration-dependent)	Corn, Maize, Wheat
Leaf Area	↓ 10-40%[3]	Data not available	↑ 7.7% (with SA) vs. drought alone[4]	↓ (concentration-dependent)	Corn, Brassica napus
Relative Water Content	Data not available	↑ (MeJA alleviated reduction)[5]	Data not available	↓ 4-7%[6]	Banana, Wheat
Proline Content	Data not available	↑ (significant increase)[5]	↑ 28% (with SA) vs. drought alone[4]	↑ (concentration-dependent)	Banana, Brassica napus
Malondialdehyde (MDA) Content	Data not available	↓ (reduced oxidative injury)[5]	↓ 47% (with SA) vs. drought alone[4]	↑ (concentration-dependent)[6]	Banana, Brassica napus, Wheat

Cold Stress

Parameter	Ethephon	Methyl Jasmonate (MeJA)	Salicylic Acid (SA)	Plant Species
Chlorophyll Content	↑ (reduced loss)	Data not available	↑ (alleviated adverse effects)[2]	Zoysia japonica, Tomato
Antioxidant Enzyme Activity (SOD, CAT, POX)	Data not available	Data not available	↑ (SOD, POX), ↓ (CAT)[2]	Tomato, Barley
Gene Expression (Cold-responsive)	↑ (ERF genes)	Data not available	↑ (antifreeze proteins, dehydrins)[2]	Zoysia japonica

Salinity Stress

Parameter	Ethephon	Methyl Jasmonate (MeJA)	Salicylic Acid (SA)	Plant Species
Germination Rate	↑ (improved)	↑ 25% (0.01 mM MeJA at 0.1 M NaCl)	↑ (concentration-dependent)	Rice, Hemp
Dry Biomass	↑ 21.3-28.1%	↑ 50% (0.001 mM MeJA at 0.3 M NaCl)	↑ (concentration-dependent)	Rice, Hemp
Chlorophyll Content	Data not available	↑ 20% (0.001 mM MeJA at 0.3 M NaCl)	↑ 30-50% (reduction mitigated)[4]	Hemp, Brassica napus
Na⁺/K⁺ Ratio	Data not available	Data not available	↓ (improved ion homeostasis)	Various

Experimental Protocols

Detailed methodologies for the application of these stress simulators are crucial for reproducible research.

Ethephon Application Protocol

• Preparation of Ethephon Solution: Dissolve ethephon in distilled water to achieve the desired concentration (e.g., 1.6 mM for heat stress in rice). The pH of the solution should be maintained between 4 and 5 to prevent premature breakdown of ethephon into ethylene (B1197577).

• Application Method: Apply the solution as a foliar spray until the leaves are thoroughly wet. Ensure uniform coverage. For soil-based applications, drench the soil with the ethephon solution.

• Treatment Conditions: Maintain the plants under controlled environmental conditions (e.g., temperature, humidity, light intensity) relevant to the stress being simulated.

• Control Group: Treat a control group of plants with a solution lacking ethephon (e.g., distilled water with the same pH).

• Data Collection: Harvest plant tissues at specific time points post-treatment for physiological, biochemical, and molecular analyses.

Methyl Jasmonate (MeJA) Application Protocol

• Preparation of MeJA Solution: Prepare a stock solution of MeJA in a small amount of ethanol (B145695) and then dilute with distilled water to the final desired concentration (e.g., 50 µM for drought stress in maize). Include a surfactant like Tween 20 (0.01-0.05%) to ensure proper adhesion to the leaf surface.

• Application Method: Apply as a foliar spray or by seed priming. For foliar application, spray until runoff. For seed priming, soak seeds in the MeJA solution for a specified duration (e.g., 8 hours) before planting.

• Treatment Conditions: Place the treated plants in a controlled environment chamber with conditions specific to the stress being investigated.

• Control Group: Treat control plants with a solution containing the same concentration of ethanol and surfactant but without MeJA.

• Data Collection: Collect samples at predetermined intervals for analysis.

Salicylic Acid (SA) Application Protocol

• Preparation of SA Solution: Dissolve salicylic acid in a small volume of ethanol or dimethyl sulfoxide (B87167) (DMSO) before diluting with distilled water to the final concentration (e.g., 0.5 mM). The final concentration of the solvent should be minimal (e.g., <0.1%).

• Application Method: SA can be applied as a foliar spray, through the rooting medium, or via seed soaking. For foliar spray, ensure complete coverage of the foliage.

• Treatment Conditions: Transfer plants to the specific stress condition (e.g., high salinity, drought) after a pre-treatment period with SA.

• Control Group: Treat control plants with a solution containing the same concentration of the solvent used to dissolve SA.

• Data Collection: Harvest tissues at desired time points to assess the effects of SA on stress tolerance.

Polyethylene Glycol (PEG-6000) Induced Drought Stress Protocol

• Preparation of PEG Solution: Dissolve PEG-6000 in a hydroponic nutrient solution or distilled water to achieve the desired osmotic potential. For example, an 18% (w/v) PEG-6000 solution corresponds to an osmotic potential of -1.0 MPa.[6]

• Application Method: For hydroponic systems, replace the normal nutrient solution with the PEG-containing solution. For soil-grown plants, apply the PEG solution to the soil to reach and maintain the desired water potential.

• Treatment Conditions: Maintain plants in a controlled environment to avoid other confounding stress factors. Monitor the water potential of the medium regularly.

• Control Group: Grow control plants in a medium with the same nutrient composition but without PEG.

• Data Collection: Measure physiological and biochemical parameters at different time points during the PEG-induced drought stress.

Signaling Pathways and Experimental Workflows

Visualizing the molecular pathways and experimental designs can provide a clearer understanding of the underlying mechanisms and research methodologies.

Caption: Ethephon signaling pathway in plant stress response.

Caption: Jasmonic acid signaling pathway in plant stress.

Caption: Salicylic acid signaling pathway in plant stress.

Caption: General experimental workflow for plant stress studies.

Conclusion

Ethephon serves as a valuable and convenient tool for simulating ethylene-mediated stress responses in plants. Its application can induce a wide range of physiological and molecular changes that are characteristic of natural stress encounters. However, the choice of a stress-simulating agent should be carefully considered based on the specific research question. For studies focused on ethylene signaling, ethephon is a direct and appropriate choice. When investigating broader stress responses, alternatives like methyl jasmonate and salicylic acid, which activate distinct signaling pathways, may be more suitable or used in combination to understand hormonal crosstalk. Physical methods like PEG-induced osmotic stress are invaluable for specifically studying drought responses. By understanding the comparative effects, detailed protocols, and underlying signaling pathways presented in this guide, researchers can make more informed decisions in designing and interpreting their plant stress experiments.

References

• 1. Exogenously-Sourced Ethylene Positively Modulates Photosynthesis, Carbohydrate Metabolism, and Antioxidant Defense to Enhance Heat Tolerance in Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Salicylic acid-mitigates abiotic stress tolerance via altering defense mechanisms in Brassica napus (L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Transcriptome Analysis Revealed a Positive Role of Ethephon on Chlorophyll Metabolism of Zoysia japonica under Cold Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Ethephon's Effects on Diverse Plant Cultivars

Ethephon, an ethylene-releasing plant growth regulator, is widely utilized in agriculture to modulate various physiological processes, including fruit ripening, flowering, and plant architecture. However, its efficacy is highly dependent on the plant species and cultivar. This guide provides a comparative overview of ethephon's effects across different plant cultivars, supported by experimental data, to assist researchers and agricultural scientists in its targeted application.

Comparative Effects on Vegetative Growth and Flowering

Ethephon's impact on plant morphology and flowering is markedly different across various species and even between cultivars of the same species. It is commonly used to reduce plant height, promote lateral branching, and influence flowering time.[1][2][3]

Table 1: Influence of Ethephon on Vegetative Growth and Flowering in Different Cultivars

Plant Species	Cultivar(s)	Ethephon Concentration/Application	Key Effects Observed	Reference
Maize (Zea mays)	Zheng58, Chang7-2, PH6WC, PH4CV	0.225 g/plant (S1), 0.45 g/plant (S2)	Significant reduction in plant height, ear height, and center of gravity height. Zheng58 was the most sensitive.[4]	[4]
Herbaceous Perennials	Achillea, Coreopsis, Phlox	1000 mg/L (three applications)	Increased number of inflorescences (25-52%); reduced plant height (23%).[1]	[1]
Herbaceous Perennials	Echinacea, Leucanthemum, Monarda, Physostegia	1000 mg/L (three applications)	Decreased number of inflorescences (21-62%); reduced plant height (40-46%); delayed flowering (6-9 days).[1]	[1]
Grape (Vitis vinifera)	Kyoho vs. Shine-Muscat	1:1500 dilution spray	New shoot length of 'Kyoho' was significantly greater than 'Shine-Muscat'; 'Shine-Muscat' exhibited more robust growth in stem and vine thickness.[5]	[5]
Annual Ornamentals	Impatiens hawkeri & I. walleriana	500 mg/L spray	Increased cutting yield by 22-25% (hawkeri) and 41-54% (walleriana) due to inhibition of flowering and promotion of axillary shoots.[2][6]	[6]
Annual Ornamentals	Sutera cultivars	500 mg/L spray	Decreased cutting yield by 54-85% due to excessive reduction in stem elongation.[2][6]	[6]
Lychee (Litchi chinensis)	Hong Huay	100 ppm spray in December	Increased flowering.[7]	[7]
Lychee (Litchi chinensis)	O-Hia	100 ppm spray in December	Decreased flowering percentage.[7]	[7]

Comparative Effects on Fruit Ripening and Quality

Ethephon is extensively used to accelerate and synchronize fruit ripening by releasing ethylene (B1197577).[8] The response, including changes in fruit quality parameters, varies significantly among cultivars.

Table 2: Influence of Ethephon on Fruit Ripening and Quality in Different Cultivars

Plant Species	Cultivar(s)	Ethephon Concentration/Application	Key Effects Observed	Reference
Japanese Plum (Prunus salicina)	Fortune	120 mg/L spray	Hastened ripening, reduced fruit firmness, soluble solids (SS), and titratable acidity (TA). No effect on SS/TA ratio at harvest.[9]	[9]
Tomato (Solanum lycopersicum)	BARI Tomato-14	500-1000 ppm post-harvest dip	Hastened ripening by 2-4 days. Reduced shelf life; control fruits had the longest shelf life (10.22 days) compared to 1000 ppm (8.00 days).[10][11]	[10][11]
Date Palm (Phoenix dactylifera)	Helali	1500 ppm pre-harvest spray	Increased proportion of ripened fruit (rutab stage), increased total soluble solids and sugars, but decreased fruit weight and volume.[12]	[12]
Chili Pepper (Capsicum annuum)	LeDeHong	2000-5000 mg/L pre-harvest spray	Accelerated color development (increased a* value), increased capsanthin (B1668288) and capsaicin (B1668287) synthesis, and decreased total chlorophyll.[8]	[8]
Persian Walnut (Juglans regia)	N/A	1920 ppm spray on Aug 22nd	Resulted in the best kernel quality (color) and easiest mesocarp (hull) separation.[13]	[13]

Methodologies and Visualizations

Ethylene Signaling Pathway

Ethephon acts by releasing ethylene gas, which is perceived by plant cells through a well-defined signaling pathway. In the absence of ethylene, receptors like ETR1 activate the CTR1 protein kinase, which in turn represses the downstream component EIN2. When ethylene is present, it binds to and inactivates the receptors, leading to the deactivation of CTR1. This relieves the repression on EIN2, whose C-terminal end is cleaved and moves to the nucleus. Inside the nucleus, it activates transcription factors such as EIN3 and EIL1, which regulate the expression of ethylene-responsive genes that control various physiological outcomes.[14][15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Ethephon on Sensitivity Difference of Lodging Resistance in Different Maize Inbred Lines | MDPI [mdpi.com]
• 5. ageconsearch.umn.edu [ageconsearch.umn.edu]
• 6. THE EFFECTS OF ETHEPHON ON CUTTING YIELD OF 23 SELECTED ANNUAL CULTIVARS | International Society for Horticultural Science [ishs.org]
• 7. EFFECT OF ETHEPHON ON FLOWERING OF TWO LYCHEE (LITCHI CHINENSIS SONN.) CULTIVARS | International Society for Horticultural Science [ishs.org]
• 8. Effects of ethephon on ethephon residue and quality properties of chili pepper during pre-harvest ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. mattioli1885journals.com [mattioli1885journals.com]
• 13. agriculturejournals.cz [agriculturejournals.cz]
• 14. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 15. The Effect of Ethephon on Ethylene and Chlorophyll in Zoysia japonica Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon Performance: A Quantitative Comparison of Ethylene-Releasing Compounds for Researchers

For Immediate Release

This guide provides a comprehensive comparison of ethephon and other ethylene-releasing compounds (ERCs), offering researchers, scientists, and drug development professionals a data-driven resource for selecting the appropriate compound for their specific needs. Ethylene (B1197577), a key gaseous plant hormone, regulates a wide array of physiological processes, but its direct application can be challenging to control. ERCs provide a practical solution for the controlled, in-situ release of ethylene. This guide focuses on quantifying the correlation between ethephon concentration and ethylene release, comparing its performance with alternative compounds, and providing detailed experimental methodologies.

Comparative Performance of Ethylene-Releasing Compounds

The efficacy of an ethylene-releasing compound is determined by factors such as the rate and duration of ethylene release, the release mechanism, and potential secondary effects on the biological system. Ethephon is widely used due to its stability and gradual, pH-dependent release of ethylene.

Table 1: Quantitative Comparison of Ethylene Release from Ethephon Solutions

The following table summarizes the relationship between the initial concentration of ethephon in an aqueous buffer (pH > 5) and the cumulative ethylene released over a 3-day period. The data indicates a strong positive correlation between ethephon concentration and the amount of ethylene evolved.[1]

Initial Ethephon Concentration (mM)	Cumulative Ethylene Released over 3 days (µL/L)
0.83	10
8.3	100
100	1000
1000	10000

Note: Ethylene release is highly dependent on pH and temperature. The data above is representative of the proportional relationship observed in buffered solutions. For precise applications, calibration under specific experimental conditions is recommended.

Table 2: Comparative Analysis of Common Ethylene-Releasing Compounds

This table compares the performance of ethephon with other commonly used ethylene-releasing compounds.

Compound	Class	Release Mechanism	Peak Ethylene Release (Time)	Fold Increase in Ethylene vs. Control (approx.)	Effective Concentration Range	Key Remarks
Ethephon	Phosphonate	pH-dependent chemical decomposition	12 to 18 hours[2]	1.7 to 5.8-fold[2][3]	25 - 1000 ppm[4]	Widely used, stable in acidic solutions, releases ethylene above pH 4.[5]
1-Aminocyclopropane-1-carboxylic acid (ACC)	Amino Acid	Enzymatic conversion by ACC oxidase in plants	2 to 4 hours	3.6 to 7.9-fold[3]	10 - 500 µM	A natural precursor of ethylene in plants; its conversion is dependent on plant metabolic activity.
Etacelasil	Silane	Hydrolysis	24 to 48 hours	Variable	100 - 500 ppm	Slower release profile compared to ethephon.

Experimental Protocols

Accurate quantification of ethylene release is crucial for comparative studies. The following section details the standard methodology for measuring ethylene production from an aqueous solution of an ethylene-releasing compound.

Protocol: Quantification of Ethylene Release from Ethephon Solution using Gas Chromatography

1. Preparation of Ethephon Solutions: a. Prepare a stock solution of ethephon in deionized water. Ethephon is stable in acidic aqueous solutions (pH < 3.5).[6] b. For ethylene release, prepare serial dilutions of the ethephon stock solution in a suitable buffer with a pH > 5. A phosphate (B84403) buffer is commonly used.[1] The rate of decomposition and ethylene release increases with higher pH. c. Prepare a blank control solution using only the buffer.

2. Incubation and Headspace Sampling: a. Dispense a precise volume of each ethephon dilution and the control solution into separate gas-tight vials (e.g., 20 mL headspace vials). b. Seal the vials immediately with crimp caps (B75204) containing PTFE/silicone septa. c. Incubate the vials at a constant temperature for a defined period (e.g., 24, 48, 72 hours). The rate of ethylene release is temperature-dependent.[7] d. After incubation, use a gas-tight syringe to withdraw a known volume (e.g., 1 mL) of the headspace gas from each vial.

3. Gas Chromatography (GC) Analysis: a. Instrumentation: Use a gas chromatograph equipped with a Flame Ionization Detector (FID) and a suitable column for separating light hydrocarbons (e.g., a Porapak Q or HP-PLOT Q column).[8][9] b. GC Conditions:

• Injector Temperature: 150-200°C
• Oven Temperature: Isothermal at 60-100°C or a temperature ramp depending on the column and desired separation.[8]
• Detector Temperature: 200-250°C[8]
• Carrier Gas: Helium or Nitrogen at a constant flow rate.[4] c. Injection: Manually or automatically inject the headspace sample into the GC inlet.[10] d. Data Acquisition: Record the chromatogram and the peak area corresponding to ethylene.

4. Quantification: a. Standard Curve: Prepare a standard curve by injecting known concentrations of ethylene gas into the GC. b. Calculation: Determine the concentration of ethylene in the headspace of the samples by comparing the peak area of ethylene in the sample chromatogram to the standard curve.[2] c. Reporting: Express the ethylene release rate as the concentration of ethylene produced per unit of time (e.g., µL/L/h).

Visualizations: Pathways and Workflows

Ethephon Decomposition and Ethylene Release Pathway

The following diagram illustrates the chemical decomposition of ethephon in an aqueous solution with a pH greater than 4, leading to the release of ethylene gas, phosphate, and chloride ions.

Caption: Chemical decomposition pathway of ethephon.

Experimental Workflow for Comparing Ethylene-Releasing Compounds

This diagram outlines the key steps in a typical experiment designed to compare the efficacy of different ethylene-releasing compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Ethylene-releasing plant growth regulators promote ripening initiation by stimulating sugar, acid and anthocyanin metabolism in blueberry (Vaccinium ashei) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the difference between ethephon and ethylene? - Knowledge [plantgrowthhormones.com]
• 6. The Role of 1‐Methylcyclopropene in the regulation of ethylene biosynthesis and ethylene receptor gene expression in Mangifera indica L. (Mango Fruit) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of water vapor pressure on the thermal decomposition of 2-chloroethylphosphonic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iicbe.org [iicbe.org]
• 9. researchgate.net [researchgate.net]
• 10. Current methods for detecting ethylene in plants - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon versus Calcium Carbide: A Comparative Analysis of Artificial Fruit Ripening

For Researchers, Scientists, and Drug Development Professionals

The post-harvest ripening of climacteric fruits is a critical process that significantly impacts their market value and consumer acceptability. To meet the consistent demand for ripe fruits, artificial ripening agents are widely employed. Among these, ethephon and calcium carbide are two of the most common substances used to accelerate the ripening process. However, their effects on fruit quality and, importantly, consumer safety, differ substantially. This guide provides an objective comparison of ethephon and calcium carbide, supported by experimental data, detailed methodologies, and visual representations of the underlying biological and experimental processes.

Executive Summary

Ethephon, a plant growth regulator, acts by releasing ethylene (B1197577), the natural ripening hormone in plants. This results in a more controlled and uniform ripening process that closely mimics natural maturation. In contrast, calcium carbide, a cheaper and often illegally used alternative, reacts with moisture to produce acetylene (B1199291) gas, an analogue of ethylene. While effective in initiating ripening, the use of calcium carbide is fraught with health risks due to the presence of arsenic and phosphine (B1218219) impurities. Furthermore, studies indicate that calcium carbide-ripened fruits may have inferior nutritional and sensory qualities compared to those ripened with ethephon.

Data Presentation: Quantitative Comparison of Fruit Quality Parameters

The following tables summarize the quantitative effects of ethephon and calcium carbide on key quality parameters of mango and tomato fruits, as reported in various scientific studies.

Table 1: Effect of Ethephon and Calcium Carbide on Mango (Mangifera indica L.) Fruit Quality

Quality Parameter	Control (Naturally Ripened)	Ethephon Treatment	Calcium Carbide Treatment	Reference
Ripening Time (days)	6 - 10	3 - 5	2 - 5	[1](2--INVALID-LINK--
Firmness (N)	~41.23	Reduced firmness	Drastic reduction in firmness	[3](3)
Total Soluble Solids (°Brix)	14.0 - 17.0	16.0 - 22.67	8.5 - 15.0	[3](4--INVALID-LINK--,--INVALID-LINK--
Titratable Acidity (%)	0.28 - 0.68	0.32 - 0.70	0.32 - Higher than control	[5](6--INVALID-LINK--,--INVALID-LINK--
Ascorbic Acid (mg/100g)	26.44 - 52.29	~88.40 (initial) decreasing with ripening	19.76 - 35.94 (significant loss)	[5](7--INVALID-LINK--,--INVALID-LINK--
Shelf Life (days)	7.17	~6 - 8	3 - 5.33	[3](8--INVALID-LINK--,--INVALID-LINK--

Table 2: Effect of Ethephon and Calcium Carbide on Tomato (Solanum lycopersicum L.) Fruit Quality

Quality Parameter	Control (Naturally Ripened)	Ethephon Treatment	Calcium Carbide Treatment	Reference
Ripening (%)	Poor ripening	Uniform and better ripening	Accelerated but non-uniform	[9](9)
Physiological Weight Loss (%)	2.6	5.3	Increased weight loss	[9](9)
Total Soluble Solids (°Brix)	3.33	4.66	Variable, can be lower	[10](10)
Titratable Acidity (%)	0.28	0.32	Variable	[10](10)
Shelf Life (days)	15	5	Shorter than control	[10](10)

Experimental Protocols

Detailed methodologies for the key experiments cited in the data tables are provided below.

Fruit Firmness Measurement

• Principle: This method determines the force required to penetrate the fruit flesh, which is an indicator of its ripeness and texture.

• Apparatus: A texture analyzer or a penetrometer with a standard probe (e.g., 8 mm diameter).

• Procedure:

  • Remove a small section of the peel from two opposite sides of the fruit's equator.

  • Place the fruit on a firm, flat surface.

  • Position the penetrometer probe perpendicular to the exposed flesh.

  • Apply a constant and steady pressure to drive the probe into the flesh to a specified depth.

  • Record the force reading in Newtons (N).

  • Repeat the measurement on the opposite side and calculate the average.

Total Soluble Solids (TSS) Determination

• Principle: TSS, primarily sugars, is estimated by measuring the refractive index of the fruit juice.

• Apparatus: A hand-held or digital refractometer.

• Procedure:

  • Extract a few drops of juice from the fruit pulp.

  • Calibrate the refractometer to zero using distilled water.

  • Place one to two drops of the fruit juice onto the prism of the refractometer.

  • Close the lid and view the scale through the eyepiece (for hand-held models) or read the digital display.

  • Record the reading as degrees Brix (°Brix), which represents the percentage of TSS.

  • Clean the prism with distilled water and a soft cloth after each measurement.

Titratable Acidity (TA) Measurement

• Principle: This method quantifies the total acid content in the fruit juice by titrating it with a standard alkaline solution to a specific pH endpoint.

• Apparatus: pH meter, burette, beaker, magnetic stirrer.

• Reagents: 0.1 N Sodium Hydroxide (NaOH) solution, distilled water.

• Procedure:

  • Weigh a known amount of fruit juice (e.g., 5-10 mL) into a beaker.

  • Dilute the juice with a known volume of distilled water (e.g., 50 mL).

  • Place the beaker on a magnetic stirrer and immerse the calibrated pH electrode into the solution.

  • Titrate the juice with 0.1 N NaOH while continuously stirring, until the pH reaches 8.2.[11](11)

  • Record the volume of NaOH used.

  • Calculate the titratable acidity as a percentage of the predominant acid in the fruit (e.g., citric acid for mango, malic acid for tomato).

Ascorbic Acid (Vitamin C) Determination

• Principle: Ascorbic acid is a reducing agent that can be quantified by titration with an oxidizing agent, such as 2,6-dichloroindophenol (B1210591) (DCPIP) dye or iodine solution. The endpoint is indicated by a distinct color change.

• Apparatus: Burette, conical flask, pipette.

• Reagents: Standard ascorbic acid solution, 2,6-dichloroindophenol (DCPIP) solution or standard iodine solution, metaphosphoric acid or oxalic acid solution (as an extracting agent).

• Procedure:

  • Extract the juice from a known weight of fruit pulp using an acidic solution (e.g., metaphosphoric acid) to stabilize the ascorbic acid.

  • Filter the extract to obtain a clear solution.

  • Titrate a known volume of the extract with the standardized DCPIP or iodine solution until a permanent color change is observed (e.g., pink for DCPIP, blue-black with starch indicator for iodine).

  • Record the volume of the titrant used.

  • Calculate the ascorbic acid content in mg per 100g of the fruit sample by comparing it with the titration of a standard ascorbic acid solution.

Signaling Pathways and Experimental Workflow

Ripening Mechanisms

Ethephon, upon application to the fruit, is absorbed into the plant tissues where it is metabolized to release ethylene gas.[12](12) This ethylene then binds to receptors in the fruit cells, initiating a signaling cascade that activates ripening-related genes. These genes are responsible for the characteristic changes in color, flavor, texture, and aroma associated with ripening.

Calcium carbide, on the other hand, reacts with atmospheric moisture to produce acetylene gas.[12](12) Acetylene acts as an ethylene mimic, binding to the same receptors and triggering a similar, albeit often less regulated, ripening response. A significant concern with industrial-grade calcium carbide is its contamination with arsenic and phosphorus, which can produce toxic arsine and phosphine gases.[12](12)

Figure 1: Mechanisms of Ethephon and Calcium Carbide in initiating fruit ripening.

Ethylene Signaling Pathway

The ethylene signaling pathway is a well-characterized cascade of events that translates the ethylene signal into a physiological response. In the absence of ethylene, ethylene receptors activate a protein kinase, CTR1, which in turn represses the downstream signaling component, EIN2. When ethylene binds to its receptors, this repression is lifted, allowing EIN2 to activate a cascade of transcription factors, including EIN3/EILs and ERFs. These transcription factors then regulate the expression of a wide array of genes responsible for the various aspects of fruit ripening.

Figure 2: Simplified ethylene signaling pathway in climacteric fruit ripening.

Experimental Workflow for Comparative Analysis

The following diagram outlines a logical workflow for a comparative study on the effects of different ripening agents on fruit quality.

Figure 3: Experimental workflow for comparing fruit ripening agents.

Conclusion

The evidence strongly suggests that ethephon is a superior and safer alternative to calcium carbide for the artificial ripening of fruits. Ethephon-induced ripening results in fruit with better nutritional and sensory qualities, closely resembling naturally ripened fruit. The use of calcium carbide, while effective in accelerating ripening, poses significant health risks due to toxic impurities and can lead to a final product with inferior quality attributes. For researchers and professionals in the food and drug industries, the choice of ripening agent has clear implications for product quality, safety, and consumer health. The methodologies and data presented in this guide provide a foundation for informed decision-making and further research in the field of post-harvest technology.

References

• 1. sdiarticle4.com [sdiarticle4.com]
• 2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 5. euacademic.org [euacademic.org]
• 6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 7. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 8. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 9. researchgate.net [researchgate.net]
• 10. file.sdiarticle3.com [file.sdiarticle3.com]
• 11. uaeu.ac.ae [uaeu.ac.ae]
• 12. irjet.net [irjet.net]

Ethephon's Off-Target Impact: A Comparative Analysis of Physiological Disruptions

A detailed examination of ethephon's unintended effects on oxidative stress, hormonal balance, and gene expression in non-target organisms reveals significant physiological perturbations. This guide provides a comparative overview of key experimental findings, offering researchers and drug development professionals a comprehensive resource for evaluating the broader biological implications of this widely used plant growth regulator.

Ethephon, prized in agriculture for its ability to release ethylene (B1197577) and promote fruit ripening, also exerts considerable influence on the physiological processes of non-target organisms. Recent studies have illuminated its capacity to induce oxidative stress, disrupt hormonal signaling, and alter gene expression, raising important considerations for its environmental and biological impact. This guide synthesizes findings from three distinct experimental studies to provide a clear comparison of ethephon's effects across different physiological systems.

Quantitative Effects of Ethephon on Non-Target Physiology

The following tables summarize the key quantitative findings from studies on ethephon's impact on oxidative stress in mice, hormonal disruption in female mice, and gene expression in mango fruitlets.

Table 1: Impact of Ethephon on Oxidative Stress Markers in Mice

Parameter	Control	Ethephon (1/10th LD50 for 8 weeks)	% Change
Malondialdehyde (MDA) - Spleen	Data not available in abstract	Elevated	Increase
Malondialdehyde (MDA) - Thymus	Data not available in abstract	Elevated	Increase
Glutathione (B108866) (GSH) - Spleen	Data not available in abstract	Reduced	Decrease
Glutathione (GSH) - Thymus	Data not available in abstract	Reduced	Decrease
Catalase (CAT) Activity - Spleen	Data not available in abstract	Inhibited	Decrease
Catalase (CAT) Activity - Thymus	Data not available in abstract	Inhibited	Decrease
Glutathione Peroxidase (GPx) Activity - Spleen	Data not available in abstract	Inhibited	Decrease
Glutathione Peroxidase (GPx) Activity - Thymus	Data not available in abstract	Inhibited	Decrease

Source: Abou-Zeid et al., 2018

Table 2: Effects of Ethephon on Serum Sex Hormone Levels in Female C57 Mice

Hormone	Treatment Duration	Control	Ethephon (107.3 mg/kg bw/day)	Ethephon (214.5 mg/kg bw/day)	Ethephon (429 mg/kg bw/day)
Progesterone (B1679170) (P)	20 Days	Value	Decreased	Decreased	Decreased
40 Days	Value	Decreased	Decreased	Decreased
Oestradiol (E2)	20 Days	Value	No significant change	No significant change	No significant change
40 Days	Value	Decreased	Decreased	Decreased
Luteinizing Hormone (LH)	20 Days	Value	No significant change	No significant change	Increased
40 Days	Value	Increased	Increased	Increased
Follicle-Stimulating Hormone (FSH)	20 Days	Value	Decreased	Decreased	Decreased
40 Days	Value	Increased	Increased	Increased

Source: Huang et al., 2022. Note: "Value" indicates that the abstract mentions a measurement was taken, but the specific numerical value is not provided. The direction of change is indicated as "Increased" or "Decreased" where statistically significant changes were reported.[1][2][3][4]

Table 3: Relative Expression of IDA-Like and Ethylene Signaling Genes in Mango Fruitlet Abscission Zones 24 Hours After Ethephon Treatment

Gene	Control	Ethephon-Treated	Fold Change
MiIDA1	Baseline	Upregulated	Increase
MiIDA2	Baseline	Upregulated	Increase
Ethylene Signaling-Related Genes	Baseline	Upregulated	Increase
Cell-Wall Modifying Genes	Baseline	Upregulated	Increase

Source: Meir et al., 2021. Note: The abstract reports upregulation but does not provide specific fold-change values.[5][6][7]

Experimental Protocols

A detailed understanding of the methodologies employed in these studies is crucial for interpretation and replication.

Oxidative Stress in Mice (Abou-Zeid et al., 2018)

• Animal Model: Male mice were used for this study.

• Treatment: Animals in the experimental group received ethephon in their diet at a dose equivalent to 1/10th of the oral LD50 for a duration of 8 weeks. A control group was maintained on a standard diet without ethephon.

• Sample Collection: At the end of the 8-week period, spleen and thymus tissues were collected for biochemical analysis.

• Biochemical Assays:

  • Lipid Peroxidation: Malondialdehyde (MDA) levels, an indicator of lipid peroxidation, were measured in spleen and thymus homogenates.

  • Antioxidant Status: Reduced glutathione (GSH) levels were quantified in the tissue samples.

  • Enzyme Activity: The activities of the antioxidant enzymes catalase (CAT) and glutathione peroxidase (GPx) were determined spectrophotometrically in the tissue homogenates.

Hormonal Disruption in Female Mice (Huang et al., 2022)

• Animal Model: Forty female C57 mice were divided into a control group and three experimental groups.[1]

• Treatment: Ethephon was administered daily via gavage at doses of 107.3, 214.5, and 429 mg/kg body weight/day.[1] The treatment was carried out for two different durations: 20 and 40 days.[1]

• Sample Collection: Blood samples were collected from the mice after 20 and 40 days of treatment to obtain serum.

• Hormone Analysis: Serum levels of progesterone (P), oestradiol (E2), luteinizing hormone (LH), and follicle-stimulating hormone (FSH) were measured using an enzyme-linked immunoassay (ELISA).[1]

Gene Expression in Mango (Meir et al., 2021)

• Plant Material: The study utilized mango (Mangifera indica L.) fruitlet-bearing explants and fruitlet-bearing trees.

• Treatment: Ethephon was applied to induce fruitlet abscission.

• Sample Collection: Tissue samples from the fruitlet abscission zones (AZs) were collected from both control and ethephon-treated plants at various time points, including 24 hours post-treatment.

• Gene Expression Analysis: Total RNA was extracted from the collected AZ tissues. The expression levels of two mango IDA-like encoding genes (MiIDA1 and MiIDA2), as well as other ethylene signaling-related and cell-wall modifying genes, were quantified using quantitative real-time polymerase chain reaction (qRT-PCR).[5][6]

Visualizing the Impact: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key processes described in the cited research.

Caption: Ethephon-induced oxidative stress pathway.

Caption: Workflow for assessing ethephon's impact on female mouse hormones.

Caption: Ethephon-induced gene expression cascade in mango fruitlet abscission.

References

• 1. Effects of ethephon on serum levels of sex hormone, apoptosis, and cell cycle of ovaries in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of ethephon on serum levels of sex hormone, apoptosis, and cell cycle of ovaries in mice | Huang | Endokrynologia Polska [journals.viamedica.pl]
• 3. researchgate.net [researchgate.net]
• 4. journals.viamedica.pl [journals.viamedica.pl]
• 5. Characterization of Two Ethephon-Induced IDA-Like Genes from Mango, and Elucidation of Their Involvement in Regulating Organ Abscission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Ethephon in a Laboratory Setting

Ethephon is a widely used plant growth regulator that functions by releasing ethylene (B1197577) gas, a natural plant hormone.[1][2] As a corrosive and acidic compound, proper handling and disposal of Ethephon are critical to ensure laboratory safety and environmental protection.[3][4] This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage Ethephon waste in compliance with safety regulations.

Hazard Profile and Incompatibilities

Understanding the chemical properties of Ethephon is the first step in safe disposal. Ethephon is stable in aqueous solutions with a pH below 5 but decomposes at higher pH levels to release ethylene gas.[1] It is crucial to avoid contact with incompatible materials to prevent hazardous reactions.

Hazard Category	Description	Incompatible Materials
Corrosivity	Causes severe skin burns and irreversible eye damage.[5][6]	Alkaline materials (causes evolution of ethylene gas).[7]
Acidity	Ethephon is an acidic organic compound.[3][4]	Bases, strong oxidizing agents.[8]
Reactivity	Corrosive to metals such as iron, mild steel, aluminum, and copper.[7]	Metals that are susceptible to corrosion by acidic solutions.
Toxicity	Harmful if swallowed or absorbed through the skin.[5]	-
Environmental	Toxic to aquatic life with long-lasting effects.[6]	-

Core Principles for Ethephon Waste Management

Adherence to general laboratory hazardous waste guidelines is mandatory. Key principles include:

• Segregation : Never mix Ethephon waste with incompatible chemicals, particularly bases or oxidizers.[9]

• Containment : Use sturdy, chemically resistant, and sealable containers for waste collection.[9][10] Plastic containers are often preferred over glass when compatible.[11][12]

• Labeling : All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name "Ethephon".[9][11]

• Closed Containers : Keep waste containers tightly sealed except when adding waste to prevent spills and evaporation.[9][10]

• Authorized Disposal : Do not dispose of Ethephon waste via sewer, evaporation, or in regular trash.[9] All hazardous waste must be managed through your institution's Environmental Health and Safety (EHS) program.[11]

**Step-by-Step Disposal Procedures

Step 1: Waste Collection and Storage

• Designate a Container : Select a clearly labeled, leak-proof container compatible with acidic and corrosive materials.[10] The original Ethephon container can be a suitable choice.

• Collect Waste : Collect all Ethephon-containing waste, including residues from experiments and the first rinse of any emptied containers, in this designated hazardous waste container.[9]

• Store Safely : Store the waste container in a designated Satellite Accumulation Area within the laboratory.[12] Use secondary containment, such as a plastic bin, to mitigate potential leaks.[9]

Step 2: Treatment of Small Quantities via Alkaline Hydrolysis

For small quantities of Ethephon waste, hydrolysis under alkaline conditions is a recommended treatment method before final disposal.[1][3] This procedure neutralizes the acidic compound.

Experimental Protocol: Alkaline Hydrolysis (General Guideline)

Note: This is a general protocol. Always consult with your institution's EHS department before proceeding with any chemical treatment of hazardous waste.

• Preparation : Work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Dilution : Dilute the Ethephon waste with water to a manageable concentration.

• Neutralization : Slowly add a dilute alkaline solution (e.g., sodium hydroxide) while stirring. Monitor the pH of the solution. The goal is to raise the pH to a level where Ethephon decomposes. Since decomposition begins above pH 3.5, aiming for a neutral or slightly alkaline pH is a safe target.[1][2] Be aware that this process will release ethylene gas, which is why a fume hood is essential.[1]

• Final Collection : Once neutralized, the solution should still be collected as hazardous waste for disposal through your EHS office, as it may contain other regulated components.

Step 3: Disposal of Empty Containers

Empty containers that held Ethephon must be thoroughly decontaminated before they can be discarded.[3]

• Initial Draining : Invert the empty container over a collection vessel (such as your Ethephon waste container) and allow it to drain for at least 30 seconds.[3]

• Triple Rinse :

  • Fill the container to approximately 10-25% of its volume with water.[3][7]

  • Securely cap the container and shake for at least 10 seconds.[7][13]

  • Pour the rinsate into your designated hazardous waste container. The first rinse must always be collected as hazardous waste .[9]

  • Repeat this rinsing procedure two more times.[3][7]

• Container Destruction : After triple-rinsing, render the container unusable by perforating and flattening it.[3]

• Final Disposal : Obliterate or remove the original labels.[9] The rinsed and destroyed container can then typically be disposed of in a sanitary landfill or as solid waste, in accordance with institutional policies.[7][9]

Spill Management

In the event of a spill, immediate and appropriate action is required.[5]

Spill Size	Procedure
Small Spill	Absorb the spill with an inert material such as sand, vermiculite, or clay.[7][13] Place the absorbent material into a sealed container for disposal as hazardous waste.[7]
Large Spill	Evacuate the area. Dike the spill using an impervious material like clay or sand to prevent it from spreading or entering waterways.[7] Contact your institution's EHS for immediate assistance with cleanup and disposal.[5][7]

Ethephon Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethephon and its containers.

Caption: Logical workflow for the disposal of Ethephon waste and containers.

By following these procedures, laboratory personnel can manage Ethephon waste safely and effectively, minimizing risks to themselves and the environment while maintaining regulatory compliance. Always prioritize consulting your institution's specific hazardous waste management guidelines and EHS department.

References

• 1. rfdsafeagri.com [rfdsafeagri.com]
• 2. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. maguirehq.com [maguirehq.com]
• 4. genfarm.com.au [genfarm.com.au]
• 5. kernred.co.kern.ca.us [kernred.co.kern.ca.us]
• 6. villacrop.co.za [villacrop.co.za]
• 7. assets.greenbook.net [assets.greenbook.net]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. engineering.purdue.edu [engineering.purdue.edu]
• 11. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Ethephon

Ethephon, a widely utilized plant growth regulator, necessitates stringent safety protocols in a laboratory setting due to its corrosive nature.[1][2][3] Adherence to proper personal protective equipment (PPE) guidelines, handling procedures, and disposal plans is paramount for the safety of researchers, scientists, and drug development professionals. This guide provides essential, immediate safety and logistical information, offering procedural, step-by-step guidance to ensure the safe handling of Ethephon in your laboratory.

Essential Personal Protective Equipment (PPE) for Ethephon Handling

When working with Ethephon, a comprehensive PPE strategy is crucial to prevent exposure and ensure personal safety. The following table summarizes the required protective gear.

PPE Category	Item	Specifications and Remarks
Eye Protection	Protective Eyewear/Face Shield	Use chemical safety goggles or a face shield. Ethephon can cause irreversible eye damage.[1][2][4] An emergency eyewash station should be readily accessible.[1][2]
Skin Protection	Gloves	Chemical-resistant gloves made of waterproof material such as nitrile, butyl, neoprene, or polyvinyl chloride are required.[4][5] Always wash the outside of gloves before removing them.[1][5]
Protective Clothing	Wear coveralls over a long-sleeved shirt and long pants.[1][5] A chemical-resistant apron is necessary when mixing, loading, or cleaning equipment.[1][5]
Footwear	Chemical-resistant footwear plus socks are mandatory.[5]
Headgear	For any risk of overhead exposure, chemical-resistant headgear is required.[1][5]
Respiratory Protection	Respirator	While typically not required under well-ventilated conditions, a NIOSH-approved respirator should be used if vapors or mists are generated.[1][4]

Procedural Guidance for Safe Handling of Ethephon

A systematic approach to handling Ethephon, from preparation to disposal, is critical for laboratory safety. The following workflow outlines the key procedural steps.

Caption: A workflow for the safe handling of Ethephon.

Detailed Experimental Protocol for Handling Ethephon

This protocol provides a step-by-step guide for researchers working with Ethephon in a laboratory setting.

1. Pre-Experiment Preparation:

• Thoroughly review the Ethephon Safety Data Sheet (SDS).[1][2][3][4][6][7][8][9]
• Ensure the work area, preferably a chemical fume hood, is well-ventilated.[1][9]
• Verify that an emergency eyewash station and safety shower are accessible and operational.[1][2]
• Assemble all necessary materials, including Ethephon, solvents, and experimental apparatus.
• Put on all required personal protective equipment as detailed in the table above.

2. Handling and Experimentation:

• Conduct all work with Ethephon in a designated and clearly marked area.
• When weighing solid Ethephon, do so carefully to avoid generating dust.
• When preparing solutions, add Ethephon to the solvent slowly to prevent splashing.
• Use tools and equipment made of non-reactive materials; Ethephon is corrosive to metals.[1]
• Keep containers of Ethephon tightly closed when not in use.[1]

3. Spill Management:

• In the event of a small spill, absorb it with inert material such as sand, earth, or vermiculite.[1][2]
• For large spills, dike the area to contain the spill and prevent it from entering drains or water sources.[1][8]
• Collect the absorbed material and place it in a sealed, labeled container for disposal.[2][7]
• Clean the spill area thoroughly with a detergent slurry and water, collecting the cleaning materials for proper disposal.[7]

4. Decontamination and Waste Disposal:

• Wipe down all work surfaces and equipment with an appropriate decontaminating solution.
• Remove PPE carefully, washing the outside of gloves before taking them off.[1][5] Wash hands thoroughly with soap and water after handling.[1][2]
• Contaminated clothing should be removed immediately and washed separately from other laundry.[1][5] Heavily contaminated items should be discarded.[2][5]
• Dispose of Ethephon waste and contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[1][2][7]
• For empty containers, follow the triple rinse procedure:

• Empty the remaining contents into the application equipment or a mix tank.[1][5][7]
• Fill the container one-quarter full with water and recap.[1][5][7]
• Shake for 10 seconds.[1][5][7]
• Pour the rinsate into the application equipment or a mix tank for later use or disposal.[1][5][7]
• Repeat this procedure two more times.[1][5][7]

• Puncture and dispose of the rinsed container in a sanitary landfill or by other approved procedures.[5][7]

Hierarchy of Controls for Ethephon Safety

To minimize the risks associated with Ethephon, a hierarchical approach to safety controls should be implemented. This logical relationship diagram illustrates the most effective to least effective control measures.

Caption: The hierarchy of controls for managing Ethephon exposure.

References

• 1. assets.greenbook.net [assets.greenbook.net]
• 2. kernred.co.kern.ca.us [kernred.co.kern.ca.us]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. kernred.co.kern.ca.us [kernred.co.kern.ca.us]
• 5. fs1.agrian.com [fs1.agrian.com]
• 6. villacrop.co.za [villacrop.co.za]
• 7. assets.greenbook.net [assets.greenbook.net]
• 8. maguirehq.com [maguirehq.com]
• 9. chemicalbook.com [chemicalbook.com]